ASK1-IN-1

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of ASK1-IN-1 in Apoptosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis signal-regulating kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling pathway.[1][2] It serves as a key sensor for a variety of cellular stresses, including oxidative stress, endoplasmic reticulum (ER) stress, inflammatory cytokines (like TNF-α), and calcium influx.[1][2][3][4] Upon activation, ASK1 initiates a signaling cascade that leads to the activation of c-Jun N-terminal kinase (JNK) and p38 MAP kinases, which are pivotal in executing stress-induced apoptosis.[1][5][6][7] Given its central role in mediating cell death and inflammation, ASK1 has emerged as a significant therapeutic target for a range of diseases, including neurodegenerative, cardiovascular, and inflammatory conditions.[1][2]

ASK1-IN-1 is a potent, central nervous system (CNS)-penetrant inhibitor of ASK1.[8] This guide provides a detailed overview of the mechanism of action of ASK1-IN-1 in apoptosis, summarizing key signaling pathways, quantitative data, and essential experimental protocols relevant to its study.

Core Mechanism: The ASK1 Signaling Pathway in Apoptosis

Under normal homeostatic conditions, ASK1 is kept in an inactive state through a non-covalent bond with the reduced form of thioredoxin (Trx), an endogenous inhibitor.[4][9][10][11] The presence of cellular stressors, particularly reactive oxygen species (ROS), leads to the oxidation of Trx. This conformational change causes Trx to dissociate from ASK1.[4][10][11]

Once released from Trx, ASK1 undergoes homo-oligomerization and autophosphorylation (e.g., at Thr-838 or Thr-845), leading to its full activation.[1][3][12] Activated ASK1 then phosphorylates and activates downstream MAP kinase kinases (MAPKKs or MKKs), specifically MKK4/7 and MKK3/6.[1][4][7] These activated MKKs, in turn, phosphorylate and activate the stress-activated MAP kinases (MAPKs), JNK and p38.[1][4][7]

The sustained activation of the JNK and p38 pathways is crucial for the induction of apoptosis.[5][6] This occurs primarily through the mitochondria-dependent caspase activation pathway, which involves the release of cytochrome c and subsequent activation of executioner caspases like caspase-3.[4][5][13]

Mechanism of ASK1-IN-1 Inhibition: ASK1-IN-1 functions as a direct inhibitor of ASK1's kinase activity. By binding to ASK1, likely at the ATP-binding site, it prevents the autophosphorylation and subsequent phosphorylation of downstream targets like MKK3/6 and MKK4/7. This blockade effectively halts the entire signaling cascade, preventing the activation of JNK and p38 and thereby inhibiting the downstream apoptotic response.[1][7]

Caption: The ASK1 signaling pathway leading to apoptosis and the point of inhibition by ASK1-IN-1.

Quantitative Data on ASK1 Inhibitors

The potency of ASK1 inhibitors is typically determined through biochemical assays measuring direct enzyme inhibition and cellular assays measuring the inhibition of a downstream event in a cellular context.

Table 1: Potency (IC50) of Various ASK1 Inhibitors

Inhibitor	Biochemical IC50	Cellular IC50	Cell Line	Reference(s)
ASK1-IN-1	21 nM	138 nM	HEK-293T	[8]
GS-444217	2.87 nM	Not Reported	Not Reported	[14]
ASK1-IN-8	1.8 nM	Not Reported	Not Reported	[9][14]
ASK1-IN-6	7 nM	25 nM	Not Reported	[9]
ASK1-IN-2	32.8 nM	Not Reported	Not Reported	[9][14]
ASK1-IN-3	33.8 nM	Not Reported	Not Reported	[9]
MSC 2032964A	93 nM	Not Reported	Not Reported	[14][15]

| NQDI-1 | 3 µM | Not Reported | Not Reported |[14] |

Table 2: Effect of ASK1 Inhibition or Deletion on Apoptosis

Method of Inhibition	Model System	Stress Inducer	Key Result	Reference(s)
ASK1 Gene Deletion (ASK1-/-)	Mouse Embryonic Fibroblasts (MEFs)	Thapsigargin (ER Stress)	ASK1-/- MEFs were almost completely resistant to apoptosis; ~10% TUNEL positive vs. ~100% in WT at 6h.	[16]
ASK1 Gene Deletion (ASK1-/-)	Mouse Embryonic Fibroblasts (MEFs)	TNF-α + CHX	Specific apoptosis reduced by ~80% in ASK1-/- cells compared to wild-type.	[5]
ASK1 Gene Deletion (ASK1-/-)	Mouse Islets	Pro-inflammatory Cytokines	Completely prevented caspase 3/7 activation at 6 hours post-treatment.	[17]
shRNA Silencing	MIN6 Beta-Cells	Palmitate / Thapsigargin	Partially protected cells from stress-induced death.	[17]

| NQDI-1 (Inhibitor) | Human Retinal Microvascular Endothelial Cells | High Glucose | Attenuated high glucose-mediated apoptosis and increased cell viability. |[18] |

Key Experimental Protocols

Studying the effect of ASK1-IN-1 on apoptosis requires specific methodologies to quantify pathway inhibition and cell death.

Western Blot for Phosphorylated JNK and p38

This protocol is used to confirm that ASK1-IN-1 inhibits the phosphorylation of its downstream targets, JNK and p38, in response to a stressor.

Methodology:

• Cell Culture and Treatment: Plate cells (e.g., HEK293, HeLa, or a disease-relevant cell line) and grow to 70-80% confluency.

• Inhibitor Pre-incubation: Pre-treat cells with various concentrations of ASK1-IN-1 or vehicle control (e.g., DMSO) for a specified time (e.g., 30-60 minutes).[19]

• Stress Induction: Add a known ASK1 activator (e.g., H₂O₂, TNF-α, or thapsigargin) to the media and incubate for the appropriate duration (e.g., 15-120 minutes) to induce pathway activation.[5]

• Cell Lysis: Wash cells with ice-cold PBS and lyse using a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-50 µg) on an SDS-polyacrylamide gel and transfer to a nitrocellulose or PVDF membrane.[19]

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or Odyssey Blocking Buffer) for 1 hour at room temperature.[19]

  • Incubate the membrane overnight at 4°C with primary antibodies specific for phosphorylated JNK (p-JNK) and phosphorylated p38 (p-p38).

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect signal using an enhanced chemiluminescence (ECL) substrate.

• Normalization: Strip the membrane and re-probe with antibodies against total JNK, total p38, and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

Apoptosis Quantification by TUNEL Assay or Flow Cytometry

This protocol measures the extent of apoptosis in a cell population following treatment with a stressor and ASK1-IN-1.

Methodology (TUNEL Staining):

• Cell Treatment: Culture cells on coverslips and treat with a stressor in the presence or absence of ASK1-IN-1 for an extended period (e.g., 6-24 hours).[5]

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with a solution like 0.1% Triton X-100 in sodium citrate.

• TUNEL Reaction: Incubate the cells with a TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) reaction mixture according to the manufacturer's protocol. This labels the 3'-OH ends of fragmented DNA, a hallmark of apoptosis.

• Counterstaining and Microscopy: Counterstain the nuclei with DAPI or Hoechst dye.

• Quantification: Visualize the cells using a fluorescence microscope. Count the percentage of TUNEL-positive cells (indicating apoptosis) relative to the total number of DAPI-stained nuclei in multiple random fields.[5] A significant decrease in the percentage of TUNEL-positive cells in the ASK1-IN-1 treated group indicates an anti-apoptotic effect.

Caption: A typical experimental workflow for evaluating the efficacy of ASK1-IN-1.

Conclusion

ASK1-IN-1 is a potent inhibitor that targets a key node in stress-induced apoptotic signaling. Its mechanism of action involves the direct inhibition of ASK1 kinase activity, thereby preventing the activation of the downstream JNK and p38 MAPK pathways. This blockade effectively mitigates the cellular apoptotic response to a wide array of stressors. The quantitative data from studies on ASK1 inhibitors and genetic deletion models strongly support this mechanism, demonstrating a clear link between ASK1 activity and the execution of apoptosis. The experimental protocols outlined provide a robust framework for researchers to further investigate and validate the therapeutic potential of ASK1-IN-1 and other related inhibitors in diseases driven by excessive apoptosis and inflammation.

References

• 1. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. ASK1 - Wikipedia [en.wikipedia.org]
• 3. Dynamic phosphorylation of apoptosis signal regulating kinase 1 (ASK1) in response to oxidative and electrophilic stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Activation of apoptosis signal-regulating kinase 1 (ASK1) by tumor necrosis factor receptor-associated factor 2 requires prior dissociation of the ASK1 inhibitor thioredoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Activation of Apoptosis Signal-Regulating Kinase 1 (ASK1) by Tumor Necrosis Factor Receptor-Associated Factor 2 Requires Prior Dissociation of the ASK1 Inhibitor Thioredoxin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ASK1 inhibition triggers platelet apoptosis via p38-MAPK-mediated mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Execution of apoptosis signal-regulating kinase 1 (ASK1)-induced apoptosis by the mitochondria-dependent caspase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ASK (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 15. researchgate.net [researchgate.net]
• 16. ASK1 is essential for endoplasmic reticulum stress-induced neuronal cell death triggered by expanded polyglutamine repeats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Deletion of Apoptosis Signal-Regulating Kinase 1 (ASK1) Protects Pancreatic Beta-Cells from Stress-Induced Death but Not from Glucose Homeostasis Alterations under Pro-Inflammatory Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ASK1 induces retinal microvascular endothelial cell apoptosis through ER stress-associated pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]

ASK1-IN-1 Signaling Pathway: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the Apoptosis Signal-regulating Kinase 1 (ASK1) signaling pathway and the mechanism of its inhibitor, ASK1-IN-1. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative data, and visual representations of the core biological processes.

Introduction to the ASK1 Signaling Pathway

Apoptosis Signal-regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical member of the MAP kinase kinase kinase (MAP3K) family.[1][2] It plays a pivotal role in cellular responses to a wide array of stress signals, including oxidative stress, endoplasmic reticulum (ER) stress, pro-inflammatory cytokines like TNF-α, and calcium influx.[1][2][3][4] Upon activation, ASK1 initiates a downstream signaling cascade by phosphorylating and activating MAP kinase kinases (MKKs), specifically MKK4/7 and MKK3/6.[3][4] This leads to the activation of c-Jun N-terminal Kinase (JNK) and p38 Mitogen-Activated Protein Kinases (MAPKs), respectively.[1][2][3] The JNK and p38 pathways, in turn, regulate various cellular processes such as apoptosis, inflammation, and differentiation.[1][4]

Under normal physiological conditions, ASK1 is kept in an inactive state through its interaction with reduced thioredoxin (Trx).[2][4] Oxidative stress leads to the oxidation of Trx, causing its dissociation from ASK1 and subsequent ASK1 activation through autophosphorylation.[4] Dysregulation of the ASK1 signaling pathway has been implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, diabetes, and cancer, making it a significant therapeutic target.[1][2][3]

ASK1-IN-1: A Potent and CNS-Penetrant Inhibitor

ASK1-IN-1 is a potent and Central Nervous System (CNS)-penetrant inhibitor of ASK1.[5] It exhibits significant activity in both biochemical and cellular assays, demonstrating its potential for therapeutic applications in diseases where ASK1 hyperactivation is a contributing factor.

Quantitative Data for ASK1-IN-1

The following table summarizes the key quantitative metrics for ASK1-IN-1.

Parameter	Value	Reference
Biochemical IC50	21 nM	[5]
Cellular IC50	138 nM	[5]

Visualizing the ASK1 Signaling Pathway and Inhibition

The ASK1 Signaling Cascade

The following diagram illustrates the activation of the ASK1 signaling pathway in response to cellular stress.

Caption: The ASK1 signaling pathway activated by stress.

Mechanism of Action of ASK1-IN-1

This diagram illustrates how ASK1-IN-1 inhibits the ASK1 signaling cascade.

Caption: Inhibition of ASK1 by ASK1-IN-1.

Experimental Protocols

This section provides detailed methodologies for key experiments to analyze the ASK1-IN-1 signaling pathway.

In Vitro ASK1 Kinase Assay (ADP-Glo™ Assay)

This protocol is adapted from the Promega ADP-Glo™ Kinase Assay and can be used to determine the biochemical IC50 of ASK1-IN-1.

Materials:

• Active ASK1 enzyme

• Myelin Basic Protein (MBP) as a substrate

• ATP

• ASK1-IN-1

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA, 50 µM DTT)

• 384-well white plates

Procedure:

• Compound Preparation: Prepare a serial dilution of ASK1-IN-1 in DMSO. Further dilute in Kinase Buffer to the desired concentrations.

• Enzyme and Substrate Preparation: Dilute the active ASK1 enzyme and MBP substrate in Kinase Buffer.

• Reaction Setup: In a 384-well plate, add the following to each well:

  • 1 µl of diluted ASK1-IN-1 or DMSO (vehicle control).

  • 2 µl of diluted ASK1 enzyme.

  • 2 µl of a mix of MBP substrate and ATP.

• Incubation: Incubate the plate at room temperature for 60 minutes to allow the kinase reaction to proceed.

• Termination and ATP Depletion: Add 5 µl of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

• ADP to ATP Conversion and Signal Generation: Add 10 µl of Kinase Detection Reagent to each well. Incubate at room temperature for 30 minutes to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of ASK1-IN-1 and determine the IC50 value by fitting the data to a dose-response curve.

Cellular ASK1 Autophosphorylation Assay

This protocol can be used to determine the cellular IC50 of ASK1-IN-1 by measuring the inhibition of ASK1 autophosphorylation in cells.

Materials:

• HEK293T cells

• Plasmid encoding human ASK1 (e.g., with a V5 tag)

• Lipofectamine 2000 (or other transfection reagent)

• DMEM with 10% FBS and Penicillin/Streptomycin

• Opti-MEM

• ASK1-IN-1

• Cell lysis buffer

• Antibodies: anti-phospho-ASK1 (Thr845) and anti-ASK1 or anti-V5 tag

• 96-well tissue culture plates

• Western blot or ELISA reagents

Procedure:

• Cell Seeding and Transfection:

  • Seed HEK293T cells in 15 cm plates.

  • The next day, transfect the cells with the ASK1-encoding plasmid using Lipofectamine 2000 in Opti-MEM according to the manufacturer's protocol.

• Cell Plating: 24 hours post-transfection, collect the cells and plate them into 96-well tissue culture plates at a density of 100,000 cells per well.

• Compound Treatment: Allow the cells to adhere for 4 hours. Then, treat the cells with a serial dilution of ASK1-IN-1 for 1-2 hours.

• Cell Lysis: Wash the cells with PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Detection of Phospho-ASK1:

  • Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a membrane, and probe with anti-phospho-ASK1 (Thr845) and a total ASK1 or tag antibody.

  • ELISA/MSD Assay: Use a sandwich ELISA or Meso Scale Discovery (MSD) assay with capture and detection antibodies for total and phosphorylated ASK1.

• Data Analysis: Quantify the levels of phosphorylated ASK1 relative to total ASK1. Calculate the percent inhibition for each concentration of ASK1-IN-1 and determine the cellular IC50 value.

Experimental Workflow for Kinase Selectivity Profiling

To assess the selectivity of ASK1-IN-1, it is crucial to test its activity against a panel of other kinases.

Caption: Workflow for kinase selectivity profiling.

Conclusion

This technical guide provides a foundational understanding of the ASK1 signaling pathway and the inhibitory action of ASK1-IN-1. The provided diagrams, quantitative data, and detailed experimental protocols offer a practical resource for researchers investigating the therapeutic potential of targeting ASK1. The methodologies described can be adapted to further explore the role of the ASK1 pathway in various disease models and to characterize novel ASK1 inhibitors.

References

• 1. promega.de [promega.de]
• 2. bioinvenu.com [bioinvenu.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. [Identification of low-molecular inhibitors of proteinase ASK1] - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of ASK1-IN-1 in the Cellular Stress Response: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling pathways.[1][2][3] It functions as a key sensor for a variety of cellular stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and pro-inflammatory cytokines.[1][2][4][5][6] Upon activation, ASK1 initiates a signaling cascade that leads to the phosphorylation and activation of downstream kinases, primarily c-Jun N-terminal Kinase (JNK) and p38 MAPK.[1][2][4][5][6] This sustained activation of the JNK and p38 pathways plays a pivotal role in mediating cellular responses such as apoptosis, inflammation, and fibrosis.[6][7][8][9] Given its central role in these pathological processes, ASK1 has emerged as a promising therapeutic target for a range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1][10]

ASK1-IN-1 is a potent and CNS-penetrant inhibitor of ASK1.[11] This technical guide provides an in-depth overview of the function of ASK1-IN-1 in the cellular stress response, including its mechanism of action, quantitative data on its activity, and detailed experimental protocols for its characterization.

Mechanism of Action

Under normal physiological conditions, ASK1 is kept in an inactive state through its association with inhibitory proteins like thioredoxin (Trx).[1] Cellular stress, particularly the presence of reactive oxygen species (ROS), leads to the oxidation of Trx, causing its dissociation from ASK1.[6][12] This dissociation allows for the autophosphorylation and activation of ASK1, which then phosphorylates and activates downstream MAP2Ks, MKK4/7 and MKK3/6, which in turn activate JNK and p38 MAPKs, respectively.[13][14]

ASK1-IN-1 is an ATP-competitive inhibitor that targets the kinase domain of ASK1, preventing its autophosphorylation and subsequent activation.[9] By blocking the activity of ASK1, ASK1-IN-1 effectively inhibits the downstream JNK and p38 signaling pathways, thereby mitigating the detrimental effects of cellular stress, such as apoptosis and inflammation.[2]

Signaling Pathways

The following diagram illustrates the ASK1 signaling pathway and the point of intervention for ASK1-IN-1.

Caption: ASK1 signaling pathway and inhibition by ASK1-IN-1.

Quantitative Data

The potency of ASK1-IN-1 and other selected ASK1 inhibitors is summarized in the tables below.

Table 1: In Vitro Potency of ASK1 Inhibitors

Compound	Biochemical IC50 (nM)	Cellular IC50 (nM)
ASK1-IN-1	21 [11]	138 [11]
GS-444217 (Selonsertib)	2.87[15]	-
MSC2032964A	93[13]	-
ASK1-IN-2	32.8[5]	-
ASK1-IN-3	33.8[5]	-
ASK1-IN-4	200[5]	-
ASK1-IN-6	7[5]	25[5]
ASK1-IN-8	1.8[5]	-

Table 2: Effect of ASK1 Inhibition on Downstream Signaling

Inhibitor	Concentration	Cell Type	Stressor	Effect on p-JNK	Effect on p-p38	Reference
GS-444217	1 µM	Endothelial Cells	LPS	Decreased	No significant change	[16]
NQDI-1	-	Rat Brain Tissue	SAH	Decreased	Decreased
-	-	ASK1-/- MEFs	H2O2	Sustained activation lost	Sustained activation lost	[7][8]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Biochemical Kinase Assay (ADP-Glo™ Protocol)

This assay quantifies ASK1 kinase activity by measuring the amount of ADP produced in the kinase reaction.

Materials:

• Active ASK1 enzyme

• Myelin Basic Protein (MBP) as a substrate

• ATP

• ASK1-IN-1 or other test inhibitors

• ADP-Glo™ Kinase Assay Kit (Promega)

• 40 mM HEPES buffer (pH 7.5) with 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT

• 384-well plates

Procedure:

• Prepare serial dilutions of ASK1-IN-1 in the HEPES buffer containing 5% DMSO.

• In a 384-well plate, combine the inhibitor solution, active ASK1 enzyme (final concentration ~6.25 ng/µL), and a mixture of ATP (final concentration 25 µM) and MBP (final concentration 0.1 µg/µL). The total reaction volume is 5 µL.[11]

• Incubate the reaction at room temperature for 60 minutes.

• Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

• Incubate at room temperature for 40 minutes.

• Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

• Incubate at room temperature for 30 minutes.

• Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and thus to the ASK1 kinase activity.

• Calculate the IC50 value by plotting the inhibitor concentration against the percentage of kinase activity inhibition.

Cellular Assay: Western Blot for Downstream Target Phosphorylation

This protocol is used to assess the effect of ASK1-IN-1 on the phosphorylation of downstream targets like JNK and p38 in a cellular context.

Materials:

• Cell line of interest (e.g., HEK293, endothelial cells)

• Cell culture medium and reagents

• Stressor (e.g., H2O2, TNF-α, LPS)

• ASK1-IN-1

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-JNK, anti-JNK, anti-phospho-p38, anti-p38, anti-ASK1, anti-tubulin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment: Plate cells and grow to the desired confluency. Pre-treat the cells with various concentrations of ASK1-IN-1 for a specified time (e.g., 30 minutes) before adding the stressor.[16]

• Cell Lysis: After the treatment period, wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer.[17]

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-50 µg) per lane on an SDS-PAGE gel.[16][17]

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[17]

  • Block the membrane with blocking buffer for 1 hour at room temperature.[17]

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-JNK) overnight at 4°C.[16][17]

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

  • Wash the membrane again and develop the signal using a chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels to determine the effect of ASK1-IN-1 on downstream signaling.[16]

Caption: General workflow for Western blot analysis.

Cell Viability Assay (MTT/MTS Protocol)

This colorimetric assay measures cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cells and culture medium

• 96-well plates

• ASK1-IN-1 and a stressor known to induce cell death

• MTT or MTS reagent

• Solubilization solution (for MTT)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Treat the cells with different concentrations of ASK1-IN-1, with or without the addition of a cytotoxic stressor. Include appropriate controls (untreated cells, cells with stressor only).

• Incubate for the desired period (e.g., 24-48 hours).

• Add MTT (to a final concentration of 0.45 mg/mL) or MTS solution to each well and incubate for 1-4 hours at 37°C.

• If using MTT, add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

• Calculate cell viability as a percentage relative to the untreated control.

Conclusion

ASK1-IN-1 is a valuable research tool for investigating the role of the ASK1 signaling pathway in cellular stress responses. Its potency and ability to penetrate the central nervous system make it a compound of interest for further investigation in various disease models. The experimental protocols outlined in this guide provide a framework for characterizing the biochemical and cellular effects of ASK1-IN-1 and other ASK1 inhibitors, which is crucial for advancing our understanding of ASK1-mediated pathologies and the development of novel therapeutics.

References

• 1. promega.com [promega.com]
• 2. medchem.org.ua [medchem.org.ua]
• 3. Discovery and development of ASK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioinvenu.com [bioinvenu.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Deletion of Apoptosis Signal-Regulating Kinase 1 (ASK1) Protects Pancreatic Beta-Cells from Stress-Induced Death but Not from Glucose Homeostasis Alterations under Pro-Inflammatory Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. bellbrooklabs.com [bellbrooklabs.com]
• 14. Discovery of dual rho-associated protein kinase 1 (ROCK1)/apoptosis signal–regulating kinase 1 (ASK1) inhibitors as a novel approach for non-alcoholic steatohepatitis (NASH) treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 16. spandidos-publications.com [spandidos-publications.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Impact of ASK1-IN-1 on Inflammatory Cytokine Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the mechanism and effect of ASK1-IN-1, a representative inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1), on the production of inflammatory cytokines. This document provides a comprehensive overview of the underlying signaling pathways, quantitative data from key experiments, and detailed methodologies for relevant assays.

Introduction to ASK1 and its Role in Inflammation

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1][2][3] In response to a variety of cellular stressors, including reactive oxygen species (ROS), endoplasmic reticulum (ER) stress, lipopolysaccharide (LPS), and pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α), ASK1 becomes activated.[1][2][3] Once activated, ASK1 phosphorylates and activates downstream MAPK kinases (MKKs), specifically MKK3/6 and MKK4/7.[2][4][5] These, in turn, activate the p38 and c-Jun N-terminal kinase (JNK) pathways, respectively.[1][6][7] The activation of the JNK and p38 pathways is a key driver of inflammatory responses, leading to the transcriptional induction of a wide array of inflammatory genes, including those encoding for cytokines, chemokines, and enzymes that degrade the extracellular matrix.[1]

Mechanism of Action of ASK1-IN-1

ASK1 inhibitors, such as ASK1-IN-1 and other selective molecules like GS-444217 and MSC2032964A, function by targeting the catalytic activity of ASK1.[5][8] By binding to the kinase domain, these inhibitors prevent the autophosphorylation and subsequent activation of ASK1.[3] This blockade of ASK1 activity effectively abrogates the downstream signaling cascade, leading to a reduction in the phosphorylation of p38 and JNK.[6][8][9] Consequently, the production of inflammatory cytokines is suppressed.[10][11]

Signaling Pathways

The signaling cascade initiated by cellular stress and culminating in inflammatory cytokine production is modulated by ASK1. The following diagram illustrates this pathway and the point of intervention for ASK1 inhibitors.

Caption: ASK1 signaling pathway leading to inflammatory cytokine production.

Quantitative Data on Cytokine Inhibition

The inhibitory effect of ASK1 blockade on the production of various inflammatory cytokines has been quantified in several studies. The following tables summarize key findings.

Table 1: Effect of ASK1 Inhibitors on LPS-Induced Cytokine Production in Human Microvascular Endothelial Cells (HMVEC) [10]

Cytokine	Treatment	Concentration (µM)	Inhibition (%)
IL-6	GS444217	1	48.4
MSC2032964A	1	~40
IL-8	GS444217	1	~35
MSC2032964A	1	~30
sVCAM	GS444217	1	~50
MSC2032964A	1	~45
G-CSF	GS444217	1	~60
MSC2032964A	1	~55

Table 2: Effect of ASK1 Deficiency on LPS-Induced Pro-inflammatory Gene Expression in Primary Microglia and Bone Marrow-Derived Macrophages (BMDMs) [12]

Gene	Cell Type	Condition	Fold Change vs. Wild Type
NOS2	Microglia	ASK1 KO + LPS	Reduced
CD86	Microglia	ASK1 KO + LPS	Reduced
IL-1β	Microglia	ASK1 KO + LPS	Reduced
NOS2	BMDMs	ASK1 KO + LPS	Reduced
CD86	BMDMs	ASK1 KO + LPS	Reduced
IL-1β	BMDMs	ASK1 KO + LPS	Reduced

Table 3: Effect of an ASK1 Inhibitor on IL-1β Levels in the Cortex of a Transgenic Mouse Model of Neuroinflammation [13]

Treatment	Dose (mg/kg)	Change in IL-1β
ASK1 Inhibitor (32)	3, 10, 30	Robust Reduction

Experimental Protocols

The following are detailed methodologies for key experiments cited in the context of understanding ASK1-IN-1's effect on inflammatory cytokine production.

Cell Culture and Stimulation for Cytokine Production Analysis

This protocol outlines the general procedure for stimulating cells in culture to produce inflammatory cytokines, a prerequisite for testing the efficacy of ASK1 inhibitors.

Caption: Experimental workflow for in vitro cytokine production assays.

Methodology:

• Cell Seeding: Plate the desired cell type (e.g., HMVECs, primary microglia, or BMDMs) in appropriate culture vessels at a predetermined density and allow them to adhere overnight.

• Inhibitor Pre-treatment: The following day, replace the culture medium with fresh medium containing the desired concentrations of ASK1-IN-1 or a vehicle control (e.g., DMSO). Incubate the cells for 30-60 minutes to allow for cellular uptake of the inhibitor.

• Stimulation: Add the inflammatory stimulus (e.g., LPS at 100 ng/mL) to the culture medium.

• Incubation: Culture the cells for a specified period (e.g., 6 to 24 hours) to allow for cytokine production and secretion.

• Sample Collection:

  • Supernatant: Carefully collect the cell culture supernatant for the analysis of secreted cytokines. Centrifuge to remove any cellular debris and store at -80°C.

  • Cell Lysate: Wash the cells with ice-cold PBS and then lyse them using an appropriate lysis buffer for subsequent analysis of intracellular proteins (e.g., for Western blotting) or mRNA (e.g., for qPCR).

Cytokine Measurement by Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a widely used method for quantifying the concentration of a specific secreted cytokine in cell culture supernatants.[14][15]

Methodology:

• Plate Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-human IL-6) and incubate overnight at 4°C.

• Washing and Blocking: Wash the plate multiple times with a wash buffer (e.g., PBS with 0.05% Tween-20). Block non-specific binding sites with a blocking buffer (e.g., PBS with 1% BSA) for 1-2 hours at room temperature.

• Sample Incubation: Add diluted samples (cell culture supernatants) and a serial dilution of a known concentration of the recombinant cytokine (for the standard curve) to the wells. Incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1-2 hours at room temperature.

• Enzyme Conjugate: Wash the plate and add a streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 30 minutes at room temperature in the dark.

• Substrate Addition: Wash the plate and add a chromogenic substrate (e.g., TMB). A color change will occur in proportion to the amount of cytokine present.

• Reaction Stoppage and Reading: Stop the reaction with a stop solution (e.g., sulfuric acid) and read the absorbance at a specific wavelength (e.g., 450 nm) using a microplate reader.

• Quantification: Calculate the concentration of the cytokine in the samples by interpolating their absorbance values from the standard curve.

Analysis of Signaling Pathway Activation by Western Blotting

Western blotting is used to detect the phosphorylation status of key signaling proteins like p38 and JNK, providing a direct measure of the inhibitory effect of ASK1-IN-1 on the upstream signaling cascade.[10]

Methodology:

• Protein Extraction and Quantification: Prepare cell lysates as described in section 5.1 and determine the protein concentration using a suitable assay (e.g., BCA assay).

• SDS-PAGE: Denature the protein samples and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated form of the protein of interest (e.g., anti-phospho-p38 or anti-phospho-JNK) overnight at 4°C. In parallel, probe separate membranes with antibodies against the total forms of these proteins to serve as loading controls.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and detect the emitted light using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the phosphorylated protein band to the total protein band to determine the relative level of activation.

Conclusion

ASK1-IN-1 and other selective ASK1 inhibitors have demonstrated a potent ability to suppress the production of a range of inflammatory cytokines.[10][12][13] This effect is mediated through the direct inhibition of the ASK1 kinase, which in turn blocks the activation of the downstream p38 and JNK MAPK signaling pathways.[6][8][9] The quantitative data and experimental methodologies presented in this guide provide a solid foundation for researchers and drug development professionals working to further elucidate the therapeutic potential of ASK1 inhibition in inflammatory diseases. The targeted nature of this intervention presents a promising avenue for the development of novel anti-inflammatory therapeutics.

References

• 1. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxidative Stress-Induced Diseases via the ASK1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 6. ASK1 inhibitor treatment suppresses p38/JNK signalling with reduced kidney inflammation and fibrosis in rat crescentic glomerulonephritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis | EMBO Reports [link.springer.com]
• 8. researchgate.net [researchgate.net]
• 9. Apoptosis signal-regulating kinase 1 (ASK1) inhibition attenuates human airway smooth muscle growth and migration in chronic obstructive pulmonary disease (COPD) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Function of ASK1 in Sepsis and Stress-Induced Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]
• 13. Discovery of Potent, Selective, and Brain-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors that Modulate Brain Inflammation In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. criver.com [criver.com]
• 15. Approaches to Determine Expression of Inflammatory Cytokines - PMC [pmc.ncbi.nlm.nih.gov]

ASK1-IN-1: A Technical Guide to a CNS-Penetrant Chemical Probe for Apoptosis Signal-Regulating Kinase 1 (ASK1)

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ASK1-IN-1, a potent and Central Nervous System (CNS)-penetrant chemical probe for Apoptosis Signal-Regulating Kinase 1 (ASK1). It details the mechanism of action, potency, and selectivity of ASK1-IN-1, along with experimental protocols for its application in research settings.

Introduction to ASK1 (MAP3K5)

Apoptosis signal-regulating kinase 1 (ASK1), also known as mitogen-activated protein kinase kinase kinase 5 (MAP3K5), is a critical member of the MAP3K family.[1][2][3] It functions as an upstream activator of the c-Jun N-terminal kinase (JNK) and p38 MAPK signaling pathways.[2][3] ASK1 is activated by a wide array of cellular stressors, including oxidative stress (Reactive Oxygen Species, ROS), endoplasmic reticulum (ER) stress, pro-inflammatory cytokines, and calcium influx.[1][2][3][4] Under normal physiological conditions, ASK1 is kept in an inactive state through its association with the reduced form of thioredoxin (Trx).[2][3][4] Upon exposure to stress signals, Trx dissociates, leading to ASK1 homo-oligomerization, autophosphorylation, and subsequent activation.[1][5]

Activated ASK1 phosphorylates and activates downstream kinases MKK4/MKK7 and MKK3/MKK6, which in turn activate the JNK and p38 MAPK pathways, respectively.[1][3][4] These cascades play a pivotal role in mediating cellular responses such as inflammation, apoptosis, and fibrosis.[3] Dysregulation of ASK1 signaling has been implicated in a variety of pathologies, including neurodegenerative diseases, cardiovascular disorders, diabetes, and cancer, making it a significant therapeutic target.[2][3][6]

ASK1-IN-1: A Potent and Selective Chemical Probe

ASK1-IN-1 is a small molecule inhibitor designed to be a potent, selective, and CNS-penetrant chemical probe for studying ASK1 function. Its favorable pharmacokinetic properties make it a valuable tool for both in vitro and in vivo investigations.

Mechanism of Action: As a kinase inhibitor, ASK1-IN-1 functions by competing with ATP for binding to the catalytic site of ASK1. This prevents the autophosphorylation required for kinase activation, thereby blocking the initiation of the downstream signaling cascade.[1] By inhibiting ASK1, ASK1-IN-1 effectively halts stress-induced inflammatory and apoptotic responses.[1]

Caption: ASK1 signaling pathway and point of inhibition by ASK1-IN-1.

Quantitative Data for ASK1-IN-1

The efficacy and utility of a chemical probe are defined by its potency, selectivity, and pharmacokinetic profile. ASK1-IN-1 has been characterized to establish these parameters.

Table 1: Potency of ASK1-IN-1

Assay Type	Parameter	Value	Reference
Biochemical	IC₅₀	21 nM	[7]

| Cellular | IC₅₀ | 138 nM |[7] |

Table 2: Pharmacokinetic and Safety Profile of ASK1-IN-1

Parameter	Observation	Significance	Reference
CNS Penetration	Good brain penetration in rodents	Suitable for in vivo studies of neurological diseases	[7]
Clearance	Low	Indicates good metabolic stability	[7]
CYP Inhibition	Superior profile	Low potential for drug-drug interactions	[7]
hERG Assay	Inactive	Reduced risk of cardiac toxicity	[7]

| Kinase Selectivity | Moderately selective | Characterized against a panel of 468 kinases |[7] |

Experimental Protocols Using ASK1-IN-1

The following protocols provide a framework for utilizing ASK1-IN-1 to investigate ASK1 function.

Caption: A typical experimental workflow for investigating ASK1 function using ASK1-IN-1.

Principle: To measure the direct inhibitory activity of ASK1-IN-1 on purified ASK1 enzyme. This is typically done by quantifying the amount of ADP produced in the kinase reaction.[8]

Materials:

• Recombinant human ASK1 enzyme

• Kinase Buffer (e.g., 40mM Tris-HCl, pH 7.5, 20mM MgCl₂, 0.1mg/ml BSA, 50µM DTT)[8]

• Substrate (e.g., a generic substrate like myelin basic protein or a specific peptide)

• ATP

• ASK1-IN-1 (serial dilutions in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection system[8]

• 384-well white plates

Procedure:

• Prepare serial dilutions of ASK1-IN-1 in DMSO, then dilute further in kinase buffer.

• Add 2.5 µL of the diluted inhibitor or vehicle (DMSO) to the wells of a 384-well plate.

• Add 5 µL of a solution containing the ASK1 enzyme and substrate in kinase buffer to each well.

• Initiate the kinase reaction by adding 2.5 µL of ATP solution. The final ATP concentration should be close to the Kₘ value for an accurate IC₅₀ determination.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure ADP production following the manufacturer's protocol for the detection kit (e.g., add ADP-Glo™ Reagent, incubate, then add Kinase Detection Reagent).[8]

• Measure luminescence using a plate reader.

Data Analysis:

• Convert luminescence readings to percent inhibition relative to vehicle controls.

• Plot percent inhibition against the logarithm of ASK1-IN-1 concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Principle: To confirm that ASK1-IN-1 blocks the ASK1 signaling cascade within a cellular context by measuring the phosphorylation of downstream targets like p38 or JNK.

Materials:

• Cells expressing ASK1 (e.g., HEK293T, MIN6 cells, or primary endothelial cells)[9][10]

• Cell culture medium and supplements

• ASK1-IN-1

• Stress-inducing agent (e.g., Lipopolysaccharide (LPS), H₂O₂, Thapsigargin)[4][9][10]

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-p38, anti-total-p38, anti-phospho-JNK, anti-total-JNK, anti-ASK1

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Protein electrophoresis and blotting equipment

Procedure:

• Plate cells and allow them to adhere overnight.

• Pre-treat cells with various concentrations of ASK1-IN-1 or vehicle (DMSO) for 1-2 hours.

• Stimulate the cells with a stress-inducing agent (e.g., 100 ng/mL LPS) for a predetermined time (e.g., 30-90 minutes).[10]

• Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Determine protein concentration of the lysates using a BCA or Bradford assay.

• Perform SDS-PAGE to separate proteins, followed by transfer to a PVDF or nitrocellulose membrane.

• Block the membrane and probe with primary antibodies overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibodies.

• Apply chemiluminescent substrate and visualize bands using a digital imager.

Data Analysis:

• Quantify band intensity using software like ImageJ.

• Normalize the signal of phosphorylated proteins to their respective total protein levels.

• Compare the normalized phosphorylation levels in inhibitor-treated samples to the stimulated vehicle control to determine the extent of inhibition.

Principle: To evaluate the ability of ASK1-IN-1 to inhibit ASK1 signaling and exert a therapeutic effect in a relevant animal model.

Materials:

• Animal model (e.g., human tau transgenic (Tg4510) mice for neuroinflammation, or C57BL/6 mice for LPS-induced inflammation)[11]

• ASK1-IN-1 formulated in an appropriate vehicle for oral (p.o.) administration.

• Inflammatory stimulus (e.g., LPS) or use of a transgenic disease model.

• Anesthesia and surgical tools for tissue collection.

• Equipment for sample processing (ELISA, qPCR, etc.).

Procedure:

• Acclimate animals to the experimental conditions.

• Administer ASK1-IN-1 or vehicle to the animals. A typical dosing regimen could be 10-30 mg/kg, administered orally (p.o.).[7][11]

• After a suitable pre-treatment period, induce the disease model if necessary (e.g., intraperitoneal injection of LPS).

• At the study endpoint, collect relevant tissues (e.g., brain, liver, kidney) and/or blood samples.[11]

• Process tissues for analysis. For example, brain cortex can be homogenized to measure inflammatory markers.[11]

• Analyze pharmacodynamic and efficacy markers.

  • Pharmacodynamics: Measure the phosphorylation of p38 or JNK in tissue homogenates via Western Blot or ELISA to confirm target engagement.

  • Efficacy: Quantify levels of inflammatory cytokines (e.g., IL-1β) using ELISA or gene expression via qPCR.[11] Perform histological analysis to assess tissue damage or inflammation.

Data Analysis:

• Use appropriate statistical tests (e.g., t-test, ANOVA) to compare treatment groups.

• Correlate the pharmacodynamic markers with the efficacy readouts to establish a dose-response relationship.

Conclusion

ASK1-IN-1 is a well-characterized chemical probe that serves as an invaluable tool for elucidating the complex roles of ASK1 in health and disease. Its demonstrated potency, moderate selectivity, and crucial ability to penetrate the CNS allow for robust investigation of ASK1 function in both cellular and whole-organism contexts.[7] The detailed protocols provided herein offer a foundation for researchers to effectively utilize ASK1-IN-1, paving the way for a deeper understanding of stress-induced signaling pathways and the development of novel therapeutics targeting ASK1.

References

• 1. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. ASK1 - Wikipedia [en.wikipedia.org]
• 3. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 4. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation of Apoptosis Signal-Regulating Kinase 1 (ASK1) by Tumor Necrosis Factor Receptor-Associated Factor 2 Requires Prior Dissociation of the ASK1 Inhibitor Thioredoxin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ASK1 Regulates Cardiomyocyte Death But Not Hypertrophy in Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. promega.com [promega.com]
• 9. Deletion of Apoptosis Signal-Regulating Kinase 1 (ASK1) Protects Pancreatic Beta-Cells from Stress-Induced Death but Not from Glucose Homeostasis Alterations under Pro-Inflammatory Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of Potent, Selective, and Brain-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors that Modulate Brain Inflammation In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial Studies on ASK1 Inhibition in Neurodegenerative Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial preclinical evidence for the therapeutic potential of Apoptosis Signal-Regulating Kinase 1 (ASK1) inhibition in neurodegenerative disease models. It focuses on the core data, experimental methodologies, and underlying signaling pathways associated with a novel, brain-penetrant ASK1 inhibitor, compound 32 , while also contextualizing this with broader findings related to ASK1's role in neurodegeneration.

Core Concepts: ASK1 as a Therapeutic Target in Neurodegeneration

Apoptosis signal-regulating kinase 1 (ASK1), a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, is a critical mediator of cellular stress responses.[1][2] Activated by various stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory cytokines, ASK1 initiates downstream signaling cascades, primarily through the p38 and c-Jun N-terminal kinase (JNK) pathways.[3][4] In the context of neurodegenerative diseases such as Alzheimer's, Parkinson's, Huntington's, and Amyotrophic Lateral Sclerosis (ALS), dysregulation of the ASK1 pathway is implicated in neuronal apoptosis, chronic neuroinflammation, and the progression of pathology.[1] Consequently, the inhibition of ASK1 presents a promising therapeutic strategy to mitigate these detrimental processes.

Quantitative Data Summary: Efficacy of ASK1 Inhibitors

The following tables summarize key quantitative data from initial studies of ASK1 inhibitors in models relevant to neurodegeneration.

Table 1: In Vitro Potency of ASK1 Inhibitors

Compound	Target	Biochemical IC50	Cellular IC50	Notes
Compound 32	ASK1	Not Reported	25 nM	A potent, selective, and brain-penetrant inhibitor.[3]
ASK1-IN-1 (GS-444217)	ASK1	2.87 nM[5][6]	138 nM	A potent, selective, and orally available ATP-competitive inhibitor.

Table 2: In Vivo Efficacy of ASK1 Inhibitor (Compound 32) in a Neuroinflammation Model

Animal Model	Treatment	Dosage	Duration	Key Finding	Percent Change
Tg4510 human tau transgenic mouse	Compound 32 (orally)	3, 10, and 30 mg/kg, BID	4 days	Dose-dependent reduction of IL-1β in the cortex.[3]	Not explicitly stated, but described as a "robust reduction".

Table 3: Pharmacokinetic Properties of Brain-Penetrant ASK1 Inhibitor (Compound 32)

Species	Clearance (Cl/Clu)	Brain Penetration (Kp,uu)
Rat	1.6/56 L/h/kg	0.46

Experimental Protocols

This section details the methodologies for key experiments cited in the initial studies of brain-penetrant ASK1 inhibitors.

In Vivo Neuroinflammation Study in Tg4510 Mouse Model

• Animal Model: Human tau transgenic (Tg4510) mice, which exhibit elevated brain inflammation.[3]

• Treatment: Compound 32 was administered orally (PO).

• Dosage Groups:

  • Vehicle control

  • 3 mg/kg

  • 10 mg/kg

  • 30 mg/kg[3]

• Dosing Regimen: Twice daily (BID) for 4 consecutive days.[3]

• Endpoint Analysis:

  • Following the treatment period, mice were euthanized.

  • The cortex was dissected and homogenized.

  • Levels of the inflammatory marker Interleukin-1 beta (IL-1β) were quantified using standard immunoassay techniques (e.g., ELISA).[3]

• Objective: To assess the ability of the ASK1 inhibitor to penetrate the central nervous system (CNS) and exert an anti-inflammatory effect.

Pharmacokinetic Assessment in Rats

• Animal Model: Male Sprague-Dawley rats.

• Administration: Intravenous (IV) and oral (PO) administration of Compound 32 .

• Sample Collection: Blood samples were collected at multiple time points post-dosing. Brain tissue was also collected to assess CNS penetration.

• Analysis:

  • Plasma and brain homogenate concentrations of Compound 32 were determined using liquid chromatography-mass spectrometry (LC-MS/MS).

  • Pharmacokinetic parameters, including clearance (Cl) and the unbound brain-to-plasma concentration ratio (Kp,uu), were calculated to evaluate the compound's metabolic stability and ability to cross the blood-brain barrier.[3][7]

Visualizations: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key processes and pathways.

Signaling Pathway of ASK1-Mediated Neuroinflammation

Caption: ASK1 signaling cascade leading to neuroinflammation and apoptosis.

Experimental Workflow for In Vivo Efficacy Testing

Caption: Workflow for assessing anti-inflammatory effects of Compound 32.

Conclusion

The initial studies on brain-penetrant ASK1 inhibitors, such as Compound 32 , provide compelling evidence for their potential as a therapeutic strategy for neurodegenerative diseases. The demonstrated ability to inhibit ASK1 in the CNS and subsequently reduce key inflammatory markers in a relevant disease model is a critical first step.[3] While these findings are promising, further in-depth studies are required to fully elucidate the long-term efficacy and safety of these compounds and to explore their impact on cognitive function and neuronal survival in a broader range of neurodegenerative models. The detailed methodologies and quantitative data presented in this guide serve as a foundational resource for researchers and drug development professionals advancing the field of ASK1-targeted neurotherapeutics.

References

• 1. Acute MPTP treatment decreases dendritic spine density of striatal medium spiny neurons via SNK-SPAR pathway in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MPTP activates ASK1-p38 MAPK signaling pathway through TNF-dependent Trx1 oxidation in parkinsonism mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ASK1 contributes to fibrosis and dysfunction in models of kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Collection - Discovery of Potent, Selective, and Brain-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors that Modulate Brain Inflammation In Vivo - Journal of Medicinal Chemistry - Figshare [figshare.com]

Foundational Research on ASK1 Inhibition in Cardiovascular Disease Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis signal-regulating kinase 1 (ASK1), also known as mitogen-activated protein kinase kinase kinase 5 (MAP3K5), is a critical mediator of cellular stress responses.[1][2] Activated by various pathological stimuli prevalent in cardiovascular diseases, such as oxidative stress and inflammatory cytokines, ASK1 triggers downstream signaling cascades, primarily through p38 mitogen-activated protein kinase (MAPK) and c-Jun N-terminal kinase (JNK), leading to inflammation, apoptosis, and fibrosis.[1][2] Consequently, ASK1 has emerged as a promising therapeutic target for a range of cardiovascular disorders, including heart failure, myocardial infarction, and cardiac hypertrophy. This technical guide provides an in-depth overview of the foundational preclinical research on ASK1 inhibitors, with a focus on ASK1-IN-1 and other key investigational compounds, in relevant cardiovascular disease models.

Data Presentation: In Vitro Potency and In Vivo Efficacy of ASK1 Inhibitors

The following tables summarize key quantitative data for ASK1-IN-1 and other well-characterized ASK1 inhibitors, providing a comparative overview of their potency and efficacy in preclinical cardiovascular models.

Inhibitor	Biochemical IC50 (nM)	Cellular IC50 (nM)
ASK1-IN-1	21	138
Selonsertib (GS-4997)	pIC50 = 8.3 (~5 nM)	-
GS-459679	-	-
GS-444217	2.87	-

Table 1: In Vitro Potency of Selected ASK1 Inhibitors. IC50 values represent the concentration of the inhibitor required to reduce ASK1 activity by 50% in biochemical or cellular assays.

Animal Model	Inhibitor	Dosing Regimen	Key Findings
Myocardial Ischemia-Reperfusion (Mouse)	GS-459679	10 or 30 mg/kg IP at reperfusion	Dose-dependent reduction in infarct size (31% at 10 mg/kg, 60% at 30 mg/kg) and preservation of left ventricular function.[3]
Myocardial Ischemia-Reperfusion (Rat)	Unnamed ASK1 inhibitor	10 mg/kg IV before ischemia	Significant reduction in myocardial infarct size (27.7% vs. 41.5% in vehicle) and apoptosis.[4]
Angiotensin II-Induced Hypertension (Mouse)	Selonsertib (GS-4997)	4 mg/kg/day via osmotic minipump for 7 days	Significant reduction in interstitial and perivascular fibrosis; inhibition of cardiac hypertrophy.[5]
Pulmonary Artery Banding (Mouse)	GS-444217	0.1% or 0.2% in chow	Reduced right ventricular fibrosis and halted right ventricular dilation.[6]

Table 2: In Vivo Efficacy of ASK1 Inhibitors in Rodent Models of Cardiovascular Disease. This table highlights the therapeutic potential of ASK1 inhibition in mitigating key pathological features of cardiovascular disease.

Signaling Pathways and Experimental Workflows

ASK1 Signaling in Cardiomyocytes

Under conditions of oxidative stress, a hallmark of many cardiovascular diseases, ASK1 is activated, leading to downstream signaling that promotes pathological cardiac remodeling. A key negative regulator of ASK1 is thioredoxin (Trx), which binds to the N-terminal region of ASK1 in its reduced state, thereby inhibiting its kinase activity.[7][8] In the presence of reactive oxygen species (ROS), Trx becomes oxidized and dissociates from ASK1, allowing for ASK1 autophosphorylation and activation.[7] Activated ASK1 then phosphorylates and activates MAP2Ks, such as MKK3/6 and MKK4/7, which in turn activate p38 and JNK, respectively.[1] These downstream kinases mediate cellular responses including apoptosis and inflammation, contributing to cardiomyocyte death and cardiac fibrosis.[1][2]

Caption: ASK1 signaling pathway in cardiomyocytes under stress.

Experimental Workflow for In Vivo Studies

A typical preclinical study evaluating the efficacy of an ASK1 inhibitor in a mouse model of myocardial infarction (MI) follows a structured workflow. This begins with the surgical induction of MI, followed by the administration of the investigational compound. Cardiac function is then assessed at various time points using non-invasive imaging techniques like echocardiography. Finally, terminal analysis involves histological and molecular assessment of the heart tissue to quantify infarct size, fibrosis, and apoptosis.

Caption: A typical experimental workflow for in vivo studies.

Experimental Protocols

In Vitro ASK1 Kinase Assay (ADP-Glo™ Format)

This protocol outlines a luminescent-based assay to measure the activity of purified ASK1 and the inhibitory potential of compounds like ASK1-IN-1. The assay quantifies the amount of ADP produced during the kinase reaction.

Materials:

• Recombinant human ASK1 enzyme

• Myelin basic protein (MBP) or other suitable substrate

• ADP-Glo™ Kinase Assay Kit (Promega)

• ASK1-IN-1 or other test compounds

• Assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ATP

Procedure:

• Compound Preparation: Prepare serial dilutions of ASK1-IN-1 in the assay buffer.

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of ASK1 enzyme solution to each well.

  • Add 2.5 µL of the test compound dilution.

  • Initiate the reaction by adding 5 µL of a solution containing the substrate and ATP.

  • Incubate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot for Phospho-p38 in Cardiomyocytes

This protocol describes the detection of phosphorylated (activated) p38 MAPK in cardiomyocyte lysates following stimulation and treatment with an ASK1 inhibitor.

Materials:

• Primary antibodies: Rabbit anti-phospho-p38 MAPK (Thr180/Tyr182), Rabbit anti-total p38 MAPK

• HRP-conjugated anti-rabbit IgG secondary antibody

• Cardiomyocyte cell culture

• Stimulus (e.g., H2O2 or Angiotensin II)

• ASK1-IN-1

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• SDS-PAGE gels and transfer apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk in TBST)

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Culture cardiomyocytes and treat with the desired stimulus in the presence or absence of ASK1-IN-1 for the specified time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-p38 MAPK overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for total p38 MAPK to normalize for protein loading.

TUNEL Assay for Apoptosis in Heart Tissue

This protocol details the terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay for detecting apoptotic cells in paraffin-embedded heart tissue sections.

Materials:

• Paraffin-embedded heart tissue sections (5 µm)

• Xylene and graded ethanol (B145695) series

• Proteinase K

• TUNEL assay kit (e.g., In Situ Cell Death Detection Kit, Fluorescein; Roche)

• DAPI or other nuclear counterstain

• Fluorescence microscope

Procedure:

• Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Permeabilization: Incubate the sections with Proteinase K solution to permeabilize the tissue.

• TUNEL Reaction:

  • Incubate the sections with the TUNEL reaction mixture (containing terminal deoxynucleotidyl transferase and fluorescein-dUTP) in a humidified chamber at 37°C for 60 minutes.

• Washing: Rinse the sections with PBS.

• Counterstaining: Stain the nuclei with DAPI.

• Imaging: Mount the sections and visualize using a fluorescence microscope. Apoptotic nuclei will exhibit green fluorescence.

• Quantification: The percentage of TUNEL-positive nuclei relative to the total number of nuclei is determined in multiple fields of view.

Murine Echocardiography for Cardiac Function Assessment

This protocol provides a general overview of the standard procedure for assessing left ventricular (LV) function in mice using echocardiography.

Equipment:

• High-frequency ultrasound system with a linear array transducer (e.g., 30-40 MHz)

• Anesthesia system (e.g., isoflurane)

• Heated platform with ECG and temperature monitoring

Procedure:

• Anesthesia and Preparation: Anesthetize the mouse (e.g., with 1-2% isoflurane) and place it in a supine position on the heated platform. Remove chest hair using a depilatory cream.

• Image Acquisition:

  • Parasternal Long-Axis (PLAX) View: Obtain a long-axis view of the left ventricle to visualize the mitral and aortic valves.

  • Parasternal Short-Axis (PSAX) View: Rotate the transducer 90 degrees from the PLAX view to obtain cross-sectional images of the LV at the level of the papillary muscles.

  • M-Mode Imaging: From the PSAX view, acquire M-mode images to measure LV internal dimensions in diastole (LVIDd) and systole (LVIDs), as well as anterior and posterior wall thicknesses.

• Data Analysis:

  • Calculate Left Ventricular Ejection Fraction (LVEF) and Fractional Shortening (FS) from the M-mode measurements using the following formulas:

    • FS (%) = [(LVIDd - LVIDs) / LVIDd] x 100

    • LVEF (%) is calculated using a standard formula based on LV volumes derived from the dimensional measurements.

  • Assess for wall motion abnormalities and other structural changes.

References

• 1. ahajournals.org [ahajournals.org]
• 2. ASK family in cardiovascular biology and medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of Apoptosis Signal–Regulating Kinase 1 Reduces Myocardial Ischemia–Reperfusion Injury in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An apoptosis signal-regulating kinase 1 inhibitor reduces cardiomyocyte apoptosis and infarct size in a rat ischemia-reperfusion model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. atsjournals.org [atsjournals.org]
• 7. Modulation of Signaling Mechanisms in the Heart by Thioredoxin 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thioredoxin promotes ASK1 ubiquitination and degradation to inhibit ASK1-mediated apoptosis in a redox activity-independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition in Fibrosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibrosis, the excessive accumulation of extracellular matrix (ECM) proteins, is a pathological hallmark of numerous chronic diseases affecting organs such as the liver, kidneys, and lungs. This process disrupts normal tissue architecture and function, ultimately leading to organ failure. A key signaling molecule implicated in the pathogenesis of fibrosis is Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5).[1][2] ASK1 is a serine/threonine kinase that acts as a central mediator of cellular stress responses.[1] Under conditions of oxidative stress, endoplasmic reticulum (ER) stress, or exposure to inflammatory cytokines like TNF-α, ASK1 becomes activated.[1][2] This activation triggers downstream signaling cascades, most notably the p38 and c-Jun N-terminal kinase (JNK) pathways, which in turn promote inflammation, apoptosis, and fibrogenesis.[1][2][3] The pathological overactivation of the ASK1 pathway is a key driver of fibrosis in various diseases, making it a compelling therapeutic target. This technical guide explores the role of ASK1 in fibrosis, with a focus on the therapeutic potential of ASK1 inhibitors.

The ASK1 Signaling Pathway in Fibrosis

Under normal physiological conditions, ASK1 is kept in an inactive state through its association with the reduced form of thioredoxin (Trx).[3] In the presence of reactive oxygen species (ROS) and other cellular stressors, Trx becomes oxidized and dissociates from ASK1, leading to ASK1 homodimerization and autophosphorylation at Threonine-845 (Thr845), resulting in its activation.[3] Activated ASK1 then phosphorylates and activates downstream MAP2Ks, primarily MKK3/6 and MKK4/7, which in turn phosphorylate and activate the MAPKs, p38 and JNK.[3] These activated MAPKs translocate to the nucleus and regulate the activity of various transcription factors, leading to the expression of pro-inflammatory and pro-fibrotic genes. This cascade contributes to the activation of myofibroblasts, the primary cell type responsible for excessive collagen deposition in fibrotic tissues.[3][4]

Diagram 1: The ASK1 signaling cascade in the development of fibrosis.

ASK1 Inhibitors in Development

The central role of ASK1 in promoting fibrosis has led to the development of small molecule inhibitors targeting its kinase activity. These inhibitors, such as selonsertib (GS-4997) and GS-444217, are ATP-competitive inhibitors that bind to the ATP-binding pocket of ASK1, preventing its autophosphorylation and subsequent activation of downstream signaling.[1][3]

Quantitative Data on the Efficacy of ASK1 Inhibitors in Fibrosis

Preclinical and clinical studies have provided quantitative evidence for the anti-fibrotic effects of ASK1 inhibitors across various models of fibrotic disease.

Liver Fibrosis (Nonalcoholic Steatohepatitis - NASH)

A phase 2 clinical trial evaluated the efficacy of the ASK1 inhibitor selonsertib in patients with NASH and stage 2-3 liver fibrosis. After 24 weeks of treatment, a significant portion of patients showed improvement in fibrosis.

Treatment Group	N	Fibrosis Improvement (≥1 stage reduction)
Selonsertib 18 mg	30	43%
Selonsertib 6 mg	27	30%
Simtuzumab alone	10	20%
Data from a phase 2 trial of selonsertib in NASH patients.[5][6]

In a preclinical study using a gain-of-function Nlrp3 mutant mouse model of liver injury, the ASK1 inhibitor GS-444217 demonstrated significant anti-fibrotic effects after 6 weeks of treatment.

Parameter	Nlrp3-KI + Vehicle	Nlrp3-KI + GS-444217	% Reduction
Picrosirius Red Staining (% area)	2.0%	1.1%	45%
Hepatic Hydroxyproline (B1673980) (µ g/liver )	510.1	358.9	29.6%
Data from a study of GS-444217 in an Nlrp3 mutant mouse model of liver fibrosis.[7][8][9]

Kidney Fibrosis

In rodent models of kidney disease, the ASK1 inhibitor GS-444217 has been shown to reduce kidney injury and fibrosis.[3][10] Treatment with GS-444217 reduced the expression of profibrotic genes in a unilateral ureteral obstruction (UUO) rat model.

Gene	UUO + Vehicle	UUO + GS-444217
Ctgf	Markedly elevated	Reduced
Serpine1	Markedly elevated	Reduced
Tgfb1	Markedly elevated	Reduced
Qualitative representation of data from a study of GS-444217 in a rat UUO model.[3]

Pulmonary Fibrosis

In a mouse model of bleomycin-induced pulmonary fibrosis, treatment with the ASK1 inhibitor selonsertib during the fibrotic phase significantly attenuated the development of fibrosis.

Parameter	Bleomycin (B88199) + Vehicle	Bleomycin + Selonsertib
Ashcroft Score	Significantly increased	Significantly reduced
Collagen Content (BALF & Lung)	Significantly increased	Significantly reduced
Qualitative representation of data from a study of selonsertib in a bleomycin-induced pulmonary fibrosis model.[11]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research in this field. Below are protocols for key experiments used to evaluate the role of ASK1 in fibrosis.

Animal Models of Fibrosis

This is a widely used model to study the mechanisms of pulmonary fibrosis and to evaluate potential therapies.[12]

• Animal Preparation: Use 8-10 week old C57BL/6 mice. Anesthetize the mice using an appropriate anesthetic (e.g., isoflurane).

• Bleomycin Administration: Intratracheally instill a single dose of bleomycin sulfate (B86663) (e.g., 1.5 U/kg) in sterile saline. A control group should receive saline only.

• Monitoring: Monitor the mice for weight loss and signs of distress.

• Tissue Harvest: At a predetermined time point (e.g., day 14 or 21 post-instillation), euthanize the mice and collect the lungs for analysis.

The UUO model is a robust and reproducible method for inducing renal interstitial fibrosis.[7][8]

• Animal Preparation: Use adult male mice or rats. Anesthetize the animal and make a midline abdominal incision.

• Ureteral Ligation: Isolate the left ureter and ligate it at two points with silk suture. The ureter is then cut between the two ligatures.

• Closure: Close the abdominal incision in layers.

• Post-operative Care: Provide appropriate post-operative care, including analgesia.

• Tissue Harvest: At various time points (e.g., 3, 7, or 14 days post-ligation), euthanize the animals and harvest the obstructed and contralateral kidneys.

Assessment of Fibrosis

This histological staining method is used to visualize collagen fibers in tissue sections.[13]

• Tissue Preparation: Fix tissue samples in 10% neutral buffered formalin and embed in paraffin. Cut 4-5 µm sections and mount on slides.

• Deparaffinization and Rehydration: Deparaffinize sections in xylene and rehydrate through a graded series of ethanol (B145695) to water.

• Staining: Stain the sections with Picro-Sirius Red solution for 1 hour.

• Washing and Dehydration: Wash with acidified water, followed by dehydration in ethanol and clearing in xylene.

• Mounting: Mount with a resinous mounting medium.

• Analysis: Visualize collagen (stained red) using bright-field or polarized light microscopy.

This biochemical assay provides a quantitative measure of total collagen content in a tissue sample.[2][9]

• Tissue Homogenization: Homogenize a known weight of tissue in distilled water.

• Hydrolysis: Add concentrated hydrochloric acid (e.g., 6N HCl) to the homogenate and hydrolyze at 110-120°C for 12-24 hours.

• Neutralization: Neutralize the hydrolysate with NaOH.

• Oxidation: Add Chloramine-T reagent and incubate to oxidize the hydroxyproline.

• Color Development: Add Ehrlich's reagent (p-dimethylaminobenzaldehyde) and incubate at 60-65°C to develop a colored product.

• Measurement: Measure the absorbance at 550-560 nm and calculate the hydroxyproline concentration based on a standard curve.

Cellular and Molecular Assays

This technique is used to detect the activated form of ASK1.[14]

• Protein Extraction: Lyse cells or tissues in a lysis buffer containing phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated ASK1 (p-ASK1).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.

qPCR is used to measure the mRNA levels of key fibrotic genes.

• RNA Extraction: Isolate total RNA from cells or tissues using a suitable RNA extraction kit.

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the RNA using a reverse transcriptase enzyme.

• qPCR: Perform qPCR using gene-specific primers for target genes (e.g., COL1A1, ACTA2, TGFB1) and a reference gene (e.g., GAPDH).

• Analysis: Analyze the data using the delta-delta Ct method to determine the relative gene expression levels.

Experimental and Logical Workflows

Diagram 2: A typical experimental workflow for evaluating ASK1 inhibitors in preclinical models of fibrosis.

Conclusion

The accumulating evidence strongly supports a critical role for the ASK1 signaling pathway in the pathogenesis of fibrosis across multiple organs. The development of specific ASK1 inhibitors has provided valuable tools for both mechanistic studies and potential therapeutic interventions. The quantitative data from preclinical and clinical studies demonstrate that targeting ASK1 can lead to a significant reduction in fibrotic burden. The detailed experimental protocols provided in this guide offer a foundation for researchers to further investigate the intricate role of ASK1 in fibrosis and to evaluate the efficacy of novel anti-fibrotic therapies. As our understanding of the molecular mechanisms driving fibrosis continues to expand, ASK1 inhibition remains a promising strategy for the treatment of a wide range of fibrotic diseases.

References

• 1. gilead.com [gilead.com]
• 2. researchgate.net [researchgate.net]
• 3. gilead.com [gilead.com]
• 4. ASK1 inhibition reduces cell death and hepatic fibrosis in an Nlrp3 mutant liver injury model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The ASK1 inhibitor selonsertib in patients with nonalcoholic steatohepatitis: A randomized, phase 2 trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The ASK1 inhibitor selonsertib in patients with nonalcoholic steatohepatitis: A randomized, phase 2 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. JCI Insight - ASK1 inhibition reduces cell death and hepatic fibrosis in an Nlrp3 mutant liver injury model [insight.jci.org]
• 8. JCI Insight - ASK1 inhibition reduces cell death and hepatic fibrosis in an Nlrp3 mutant liver injury model [insight.jci.org]
• 9. JCI Insight - ASK1 inhibition reduces cell death and hepatic fibrosis in an Nlrp3 mutant liver injury model [insight.jci.org]
• 10. ASK1 contributes to fibrosis and dysfunction in models of kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ASK1 Regulates Bleomycin-induced Pulmonary Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Selonsertib, a potential drug for liver failure therapy by rescuing the mitochondrial dysfunction of macrophage via ASK1–JNK–DRP1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. TANGO1 inhibitors reduce collagen secretion and limit tissue scarring - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of ASK1 Inhibition on Mitochondrial-Dependent Apoptosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apoptosis signal-regulating kinase 1 (ASK1), also known as MAP3K5, is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade. It functions as a key mediator of cellular responses to a variety of stress signals, including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory cytokines.[1][2][3][4] Activation of ASK1 triggers a downstream signaling cascade that prominently features the activation of JNK and p38 MAP kinases, ultimately converging on the mitochondrial-dependent (intrinsic) pathway of apoptosis.[2][5][6] This central role in promoting cell death under stress conditions has positioned ASK1 as a significant therapeutic target for a range of diseases, including neurodegenerative disorders, cardiovascular conditions, and fibrotic liver diseases.[1][4][7] Small molecule inhibitors of ASK1, such as ASK1-IN-1, are being investigated to prevent these pathological apoptotic events. This guide provides an in-depth technical overview of the mechanism by which ASK1-IN-1 impacts mitochondrial-dependent apoptosis, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

The ASK1 Signaling Cascade in Mitochondrial Apoptosis

Under cellular stress, ASK1 is activated through dissociation from its endogenous inhibitor, thioredoxin (Trx).[1] Activated ASK1, in turn, phosphorylates and activates downstream MAP kinase kinases (MKKs), primarily MKK3/6 and MKK4/7.[1][2][4] These MKKs then activate the p38 and c-Jun N-terminal kinase (JNK) pathways, respectively.[1][2][6]

The activation of the JNK/p38 axis by ASK1 is a crucial step in initiating mitochondrial-dependent apoptosis.[2][6] This occurs through several mechanisms:

• Modulation of Bcl-2 Family Proteins: The JNK pathway can inactivate anti-apoptotic proteins like Bcl-2 through phosphorylation, reducing their ability to prevent apoptosis.[8][9] Concurrently, JNK/p38 can activate pro-apoptotic Bcl-2 family members such as Bax and Bak.[10]

• Mitochondrial Outer Membrane Permeabilization (MOMP): The shift in balance towards pro-apoptotic Bcl-2 proteins leads to their oligomerization at the outer mitochondrial membrane, forming pores and causing MOMP.

• Cytochrome c Release: MOMP results in the release of key pro-apoptotic factors from the mitochondrial intermembrane space into the cytosol, most notably cytochrome c.[5][11][12]

• Apoptosome Formation and Caspase Activation: In the cytosol, cytochrome c binds to Apaf-1, triggering the formation of the apoptosome.[12] This complex recruits and activates the initiator caspase, pro-caspase-9.[5][12] Activated caspase-9 then cleaves and activates effector caspases, such as caspase-3, which execute the final stages of apoptosis by cleaving a multitude of cellular substrates.[5][13]

Sustained activation of ASK1 is considered essential for inducing apoptosis primarily through this mitochondria-dependent caspase activation cascade.[2][5]

Caption: ASK1 Signaling in Mitochondrial-Dependent Apoptosis.

Mechanism of Action: ASK1-IN-1

ASK1-IN-1 is a generic term for selective small-molecule inhibitors that target the kinase activity of ASK1. These inhibitors typically function by binding to the ATP-binding pocket of the ASK1 kinase domain, preventing the autophosphorylation required for its activation and blocking its ability to phosphorylate downstream substrates like MKKs.[4][14] By inhibiting ASK1 at the apex of this stress-activated cascade, ASK1-IN-1 effectively halts the entire downstream signaling sequence that leads to mitochondrial dysfunction and apoptosis.[1][4]

Caption: Mechanism of Action of an ASK1 Inhibitor (ASK1-IN-1).

Quantitative Data on the Effects of ASK1 Inhibition

The efficacy of ASK1 inhibitors can be quantified through various biochemical and cell-based assays. The following tables summarize representative data for selective ASK1 inhibitors like GS-444217 and NQDI-1.

Table 1: Inhibitor Potency

Inhibitor	Assay Type	Target	IC50 / Kd	Reference
EP-027315	Biochemical (TR-FRET)	Human ASK1	< 1.25 nM	[15]
GS-444217	Kinase Assay	ASK1	N/A (Dosed at 0.15% in diet)	[7]

| NQDI-1 | Platelet Aggregation | ASK1 | N/A (Used at 10 µM) |[1] |

Table 2: Impact on Downstream Signaling and Apoptotic Events

Parameter Measured	Model System	Treatment	Result	Reference
p38 Phosphorylation	Murine Liver (TAA-induced injury)	GS-444217	Strongly reduced	[7]
JNK Phosphorylation	Mouse Liver (DIO model)	EP-027315	Dose-dependent inhibition	[15]
Mitochondrial Membrane Potential	Human Platelets	NQDI-1 + Collagen/Thrombin	Significant collapse prevented	[1]
Cytochrome c Release	Human Platelets	NQDI-1 + Collagen/Thrombin	Release from mitochondria inhibited	[1]
Caspase-3/7 Activation	Isolated Mouse Islets	ASK1 deficiency + Cytokines	Activation completely prevented at 6h	[16]
Hepatocyte Death (LDH release)	Primary Murine Hepatocytes	GS-444217 + GCDCA	Dose-dependent decrease	[7]

| Apoptosis (TUNEL) | ASK1-/- MEFs | H2O2 Treatment | Cells resistant to apoptosis |[6][17] |

Key Experimental Protocols

Accurate assessment of an ASK1 inhibitor's effect on mitochondrial apoptosis requires robust experimental methods.

Caption: Experimental Workflow for Assessing Mitochondrial Apoptosis.

Mitochondrial Membrane Potential (MMP) Assay using JC-1

Principle: JC-1 is a lipophilic, cationic dye that accumulates in mitochondria in a potential-dependent manner. In healthy cells with high MMP, JC-1 forms aggregates that emit red fluorescence. In apoptotic cells with low MMP, JC-1 remains in its monomeric form and emits green fluorescence. A shift from red to green fluorescence indicates mitochondrial depolarization.

Protocol:

• Cell Preparation: Seed cells in a multi-well plate and treat with the stress agent and/or ASK1 inhibitor for the desired time. Include a positive control treated with a mitochondrial uncoupler like CCCP.

• JC-1 Staining: Remove the culture medium and wash cells with PBS or assay buffer. Add JC-1 staining solution (typically 1-10 µM in culture medium) to each well.

• Incubation: Incubate the plate for 15-30 minutes at 37°C in a CO2 incubator, protected from light.[18]

• Washing: Discard the staining solution, wash the cells gently with assay buffer to remove excess dye.

• Analysis: Analyze the cells immediately using a flow cytometer (detecting green fluorescence in the FL1 channel and red fluorescence in the FL2 channel) or a fluorescence microscope. The ratio of red to green fluorescence is used to quantify the change in MMP.

Cytochrome c Release Assay by Western Blot

Principle: This method physically separates the mitochondrial and cytosolic fractions of the cell. The presence of cytochrome c in the cytosolic fraction, detected by Western blotting, indicates its release from the mitochondria, a hallmark of apoptosis.[12]

Protocol:

• Cell Collection: Harvest approximately 5 x 10^7 treated and control cells by centrifugation at 600 x g for 5 minutes at 4°C.

• Cell Lysis & Fractionation: a. Resuspend the cell pellet in an ice-cold cytosol extraction buffer containing DTT and protease inhibitors. b. Incubate on ice for 10-15 minutes. c. Homogenize the cells using a pre-chilled Dounce homogenizer (30-50 passes). d. Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei and unbroken cells. e. Transfer the supernatant to a new tube and centrifuge at 10,000 x g for 30 minutes at 4°C.

• Fraction Collection: The resulting supernatant is the cytosolic fraction . The pellet is the mitochondrial fraction .

• Western Blot Analysis: a. Determine the protein concentration of both fractions. b. Separate equal amounts of protein from each fraction by SDS-PAGE and transfer to a nitrocellulose or PVDF membrane.[19] c. Probe the membrane with a primary antibody specific for cytochrome c. d. To ensure fraction purity, also probe for a cytosolic marker (e.g., GAPDH or γ-tubulin) and a mitochondrial marker (e.g., COX IV or TOM20).[19] e. Incubate with a corresponding HRP-conjugated secondary antibody and detect using an ECL reagent.[19] An increase in the cytochrome c signal in the cytosolic fraction of treated cells compared to controls indicates apoptosis.[20]

Caspase-9 Activity Assay (Colorimetric)

Principle: Caspase-9 is the key initiator caspase in the mitochondrial pathway.[13] Assays to measure its activity use a specific peptide substrate, Ac-LEHD-pNA, which is recognized and cleaved by active caspase-9.[21] This cleavage releases the chromophore p-nitroaniline (pNA), which can be quantified by measuring its absorbance at 405 nm.[13]

Protocol:

• Cell Lysate Preparation: a. Collect induced and uninduced cells (1-5 x 10^6) by centrifugation. b. Resuspend the cell pellet in a chilled cell lysis buffer and incubate on ice for 10 minutes. c. Centrifuge at 10,000 x g for 1 minute at 4°C. Transfer the supernatant (cell lysate) to a fresh tube.

• Assay Reaction: a. In a 96-well plate, add 50-200 µg of protein from each cell lysate to separate wells. b. Add 2x Reaction Buffer (containing DTT) to each well.[22] c. Add the Caspase-9 substrate (LEHD-pNA) to each well to initiate the reaction.

• Incubation & Measurement: a. Incubate the plate at 37°C for 1-2 hours, protected from light.[22] b. Read the absorbance at 405 nm using a microplate reader.[13]

• Analysis: The increase in caspase-9 activity is determined by comparing the absorbance of the treated sample to the uninduced control.

Conclusion

ASK1 is a pivotal kinase that translates cellular stress signals into a commitment to mitochondrial-dependent apoptosis. The inhibition of ASK1 by small molecules like ASK1-IN-1 represents a promising therapeutic strategy by directly intervening at a high-level control point in the stress-response pathway. By preventing the activation of the downstream JNK/p38 cascade, these inhibitors preserve the integrity of the Bcl-2 protein family's balance, stabilize mitochondrial membrane potential, and block the release of cytochrome c. This effectively halts the activation of the caspase cascade, thereby preventing apoptotic cell death. The experimental protocols and quantitative endpoints detailed in this guide provide a robust framework for the evaluation and development of ASK1 inhibitors as potential therapeutics for diseases driven by stress-induced apoptosis.

References

• 1. ASK1 inhibition triggers platelet apoptosis via p38-MAPK-mediated mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ASK1 - Wikipedia [en.wikipedia.org]
• 4. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Execution of apoptosis signal-regulating kinase 1 (ASK1)-induced apoptosis by the mitochondria-dependent caspase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ASK1/p38 axis inhibition blocks the release of mitochondrial “danger signals” from hepatocytes and suppresses progression to cirrhosis and liver cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BCL-2 Is Phosphorylated and Inactivated by an ASK1/Jun N-Terminal Protein Kinase Pathway Normally Activated at G2/M - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BCL-2 is phosphorylated and inactivated by an ASK1/Jun N-terminal protein kinase pathway normally activated at G(2)/M - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ASK1 Regulates Cardiomyocyte Death But Not Hypertrophy in Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ahajournals.org [ahajournals.org]
• 12. genetex.com [genetex.com]
• 13. bosterbio.com [bosterbio.com]
• 14. What are ASK1 modulators and how do they work? [synapse.patsnap.com]
• 15. enanta.com [enanta.com]
• 16. Deletion of Apoptosis Signal-Regulating Kinase 1 (ASK1) Protects Pancreatic Beta-Cells from Stress-Induced Death but Not from Glucose Homeostasis Alterations under Pro-Inflammatory Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pnas.org [pnas.org]
• 18. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 19. Cytochrome c release assay and western blot [bio-protocol.org]
• 20. researchgate.net [researchgate.net]
• 21. docs.aatbio.com [docs.aatbio.com]
• 22. mpbio.com [mpbio.com]

The Structural-Activity Relationship of Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors: A Technical Guide

Disclaimer: The specific compound "ASK1-IN-1" is not prominently documented in publicly available scientific literature. Therefore, this guide provides a comprehensive overview of the structural-activity relationships (SAR) of a representative class of well-characterized Apoptosis Signal-Regulating Kinase 1 (ASK1) inhibitors, drawing upon established research in the field. The principles and methodologies described herein are broadly applicable to the discovery and development of novel ASK1 inhibitors.

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1][2][3] It plays a pivotal role in cellular responses to a variety of stress signals, including oxidative stress, endoplasmic reticulum (ER) stress, and pro-inflammatory cytokines.[1][4][5] Activation of ASK1 triggers downstream signaling through the JNK and p38 MAPK pathways, leading to cellular outcomes such as apoptosis, inflammation, and fibrosis.[1][2][5] Consequently, ASK1 has emerged as a promising therapeutic target for a range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[6][7] This guide delves into the structural-activity relationship of small molecule inhibitors of ASK1, providing insights for researchers and professionals in drug development.

ASK1 Signaling Pathway

Under basal conditions, ASK1 is kept in an inactive state through interaction with inhibitory proteins like thioredoxin (Trx).[3][5][8] Upon exposure to stress signals, Trx dissociates, leading to ASK1 homo-oligomerization and autophosphorylation at Threonine 845 in the activation loop, resulting in its activation.[3][4] Activated ASK1 then phosphorylates and activates downstream MAP2Ks, MKK4/7 and MKK3/6, which in turn activate the JNK and p38 MAPKs, respectively.[1][5] These terminal kinases then phosphorylate a variety of substrate proteins to elicit a cellular response.

Caption: The ASK1 Signaling Pathway.

Structural-Activity Relationship of Quinoxaline (B1680401) Derivatives as ASK1 Inhibitors

A series of quinoxaline derivatives has been synthesized and evaluated for their inhibitory activity against ASK1.[2] The following table summarizes the key SAR findings for this chemical class.

Compound	R1	R2	IC50 (nM)
26a	H	H	>1000
26b	F	H	150.3
26c	Cl	H	89.7
26d	Br	H	55.2
26e	Br	Br	30.17

Data synthesized from a study on quinoxaline derivatives as ASK1 inhibitors.[2]

Key SAR Observations:

• Halogen Substitution: The introduction of halogen atoms at the R1 and R2 positions of the quinoxaline scaffold significantly enhances the inhibitory potency against ASK1.

• Effect of Halogen Size: An increase in the size of the halogen at the R1 position (from F to Cl to Br) leads to a progressive increase in inhibitory activity.

• Disubstitution: Disubstitution with bromine at both R1 and R2 positions, as seen in compound 26e , results in the most potent inhibitor in this series, with an IC50 value of 30.17 nM.[2]

Experimental Protocols

General Workflow for ASK1 Inhibitor Evaluation

The evaluation of novel ASK1 inhibitors typically follows a standardized workflow, beginning with in vitro biochemical assays and progressing to cell-based assays and in vivo models.

Caption: General Experimental Workflow for ASK1 Inhibitor Evaluation.

Detailed Methodology: In Vitro ASK1 Kinase Inhibition Assay (ADP-Glo™ Protocol)

This protocol outlines a common method for determining the in vitro inhibitory activity of compounds against ASK1.[9]

Materials:

• Active ASK1 enzyme

• Myelin Basic Protein (MBP) as a substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• HEPES buffer (pH 7.5)

• MgCl₂

• Bovine Serum Albumin (BSA)

• Dithiothreitol (DTT)

• DMSO

• Test compounds

• Microplate reader for luminescence detection

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in a suitable buffer containing 5% DMSO. A typical starting concentration is 10 µM.

• Kinase Reaction:

  • The kinase assays are performed in a 5 µL reaction volume.[9]

  • The final reaction mixture contains 6.25 ng/µL of active ASK1, 25 µM ATP, and 0.1 µg/µL MBP in a buffer of 40 mM HEPES (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, and 50 µM DTT.[9]

  • Add the test compounds to the reaction mixture.

  • Initiate the reaction by adding ATP.

  • Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Terminate the kinase reaction by adding 5 µL of ADP-Glo™ Reagent.[9]

  • Incubate at room temperature for 40 minutes to convert the remaining ATP to ADP.[9]

  • Add 10 µL of Kinase Detection Reagent.[9]

  • Incubate for an additional 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.[9]

• Data Analysis:

  • Measure the luminescence using a microplate reader.

  • The amount of ADP produced is proportional to the kinase activity.

  • Calculate the percent inhibition for each compound concentration relative to a DMSO control.

  • Determine the IC50 value by fitting the concentration-response data to a suitable equation.

Binding Mode of ASK1 Inhibitors

Small molecule inhibitors of ASK1 typically bind to the ATP-binding pocket of the kinase domain. The binding mode often involves the formation of hydrogen bonds with key residues in the hinge region, such as Val757 and Glu755.[7] For instance, 7-azaindole-based inhibitors form hydrogen bonds between the pyridine (B92270) nitrogen and the backbone NH of Val757, and between the pyrrole (B145914) NH and the backbone carbonyl of Glu755.[7] The specific interactions and the orientation of the inhibitor within the binding site can vary depending on the chemical scaffold.[7]

Caption: Logical Relationship of ASK1 Inhibitor Binding.

Conclusion

The development of potent and selective ASK1 inhibitors holds significant therapeutic promise. A thorough understanding of the structural-activity relationships is paramount for the rational design of novel drug candidates. The quinoxaline scaffold represents one of several promising starting points for the development of ASK1 inhibitors. Further optimization of these and other chemical series, guided by detailed biochemical and cellular characterization, will be crucial for advancing new ASK1-targeted therapies into the clinic.

References

• 1. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. tandfonline.com [tandfonline.com]
• 3. ASK1 - Wikipedia [en.wikipedia.org]
• 4. Structural Insight into the 14-3-3 Protein-dependent Inhibition of Protein Kinase ASK1 (Apoptosis Signal-regulating kinase 1) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 6. [Identification of low-molecular inhibitors of proteinase ASK1] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Crystal structures of ASK1-inhibtor complexes provide a platform for structure-based drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

An In-depth Technical Guide on ASK1-IN-1 and its Interaction with Thioredoxin Regulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apoptosis Signal-regulating Kinase 1 (ASK1), a key member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, plays a pivotal role in cellular responses to stress, including inflammation, apoptosis, and fibrosis. Its activity is intricately regulated by a variety of mechanisms, most notably through its interaction with the redox-sensitive protein thioredoxin (Trx). Under basal conditions, reduced Trx binds to the N-terminal domain of ASK1, maintaining it in an inactive conformation. In the presence of oxidative stress, Trx is oxidized and dissociates from ASK1, leading to its activation and the initiation of downstream signaling cascades, primarily through the c-Jun N-terminal kinase (JNK) and p38 MAP kinase pathways. ASK1-IN-1 is a potent and selective small molecule inhibitor of ASK1. This technical guide provides a comprehensive overview of the ASK1-thioredoxin regulatory axis and elucidates the mechanism of action of ASK1-IN-1 in modulating this stress-responsive signaling pathway. While not directly interfering with the ASK1-Trx interaction, ASK1-IN-1 acts as an ATP-competitive inhibitor, effectively blocking the kinase activity of ASK1 upon its release from Trx. This guide will detail the underlying molecular interactions, present quantitative data on inhibitor potency, and provide detailed experimental protocols for studying this critical signaling nexus.

The Thioredoxin-ASK1 Regulatory Axis: A Redox Switch

The interaction between thioredoxin and ASK1 is a critical cellular mechanism for sensing and responding to oxidative stress.

1.1. Inhibition of ASK1 by Reduced Thioredoxin:

Under normal physiological conditions, the cellular environment is predominantly reducing. In this state, thioredoxin exists in its reduced form (Trx-SH₂) and directly binds to the N-terminal region of ASK1[1][2]. This protein-protein interaction imposes a conformational constraint on ASK1, preventing its autophosphorylation and subsequent activation, effectively keeping the kinase in an "off" state[3].

1.2. Activation of ASK1 via Oxidative Stress:

Cellular exposure to reactive oxygen species (ROS), such as hydrogen peroxide (H₂O₂), or other inflammatory stimuli leads to the oxidation of thioredoxin[4][5]. The oxidized form of thioredoxin (Trx-S-S) undergoes a conformational change that results in its dissociation from ASK1[4][5]. The release from this inhibitory embrace allows ASK1 to undergo a conformational change, leading to its homodimerization and subsequent autophosphorylation at key threonine residues within its activation loop (such as Thr845 in humans), thereby switching the kinase to its active "on" state[6]. Activated ASK1 then phosphorylates and activates downstream kinases, MKK4/7 and MKK3/6, which in turn activate the JNK and p38 MAPK pathways, respectively[7][8]. This signaling cascade culminates in various cellular responses, including apoptosis and inflammation[9].

dot

Caption: Regulation of ASK1 activity by thioredoxin under different redox states.

ASK1-IN-1: A Potent ATP-Competitive Inhibitor of ASK1

ASK1-IN-1 is a central nervous system (CNS)-penetrant small molecule inhibitor of ASK1. Its mechanism of action is crucial for understanding its therapeutic potential.

2.1. Mechanism of Action:

Available evidence strongly suggests that ASK1-IN-1 functions as an ATP-competitive inhibitor [10][11][12]. This means that ASK1-IN-1 binds to the ATP-binding pocket within the kinase domain of ASK1, preventing the binding of ATP, which is essential for the phosphotransferase activity of the kinase. By occupying the ATP-binding site, ASK1-IN-1 effectively blocks the autophosphorylation of ASK1 and the subsequent phosphorylation of its downstream substrates, MKK4/7 and MKK3/6.

It is important to note that this mechanism is independent of the thioredoxin binding site . ASK1-IN-1 does not directly compete with thioredoxin for binding to the N-terminal regulatory domain of ASK1. Instead, it targets the catalytic core of the enzyme.

2.2. Interaction with Thioredoxin Regulation:

The interplay between ASK1-IN-1 and thioredoxin regulation is indirect but critically important. Under conditions of oxidative stress, when thioredoxin dissociates from ASK1, the kinase becomes susceptible to activation. However, in the presence of ASK1-IN-1, even though ASK1 is released from its inhibitory Trx-bound state, its kinase activity is immediately blocked by the inhibitor occupying the ATP-binding site. Therefore, ASK1-IN-1 acts as a potent suppressor of the downstream signaling consequences of Trx dissociation.

dot

Caption: Mechanism of ASK1 inhibition by ASK1-IN-1 in the context of thioredoxin regulation.

Quantitative Data for ASK1 Inhibitors

The potency of ASK1 inhibitors is typically quantified by their half-maximal inhibitory concentration (IC₅₀), which represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.

Inhibitor	Biochemical IC₅₀ (nM)	Cellular IC₅₀ (nM)	Notes
ASK1-IN-1	21	138	CNS-penetrant.
GS-444217	2.87	~300	ATP-competitive.[12]
Selonsertib (GS-4997)	-	-	Orally bioavailable, has been in clinical trials.
TC ASK 10	14	-	Potent and selective.[11]
MSC 2032964A	93	-	Orally bioavailable and brain permeable.[11]
NQDI-1	3000 (Ki = 500)	-	Selective inhibitor.[11]

Detailed Experimental Protocols

To investigate the interaction between ASK1-IN-1 and the thioredoxin regulatory pathway, a combination of in vitro and cell-based assays is essential.

4.1. Co-Immunoprecipitation (Co-IP) to Assess the ASK1-Thioredoxin Interaction

This protocol is designed to determine if ASK1-IN-1 directly disrupts the interaction between ASK1 and thioredoxin in a cellular context.

• Objective: To immunoprecipitate endogenous or overexpressed ASK1 and probe for the presence of co-precipitated thioredoxin in the presence and absence of ASK1-IN-1 and an oxidative stressor.

• Materials:

  • Cell line expressing ASK1 and Trx (e.g., HEK293T, HeLa).

  • Expression vectors for tagged proteins (e.g., HA-ASK1, Flag-Trx) if not studying endogenous proteins.

  • ASK1-IN-1.

  • H₂O₂ (or another ROS-inducing agent).

  • Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Antibody against ASK1 (for IP).

  • Antibody against Trx (for Western blotting).

  • Antibody against the tag (if using tagged proteins).

  • Protein A/G agarose (B213101) or magnetic beads.

  • SDS-PAGE and Western blotting reagents.

• Procedure:

  • Culture cells to ~80-90% confluency. If overexpressing, transfect cells with appropriate plasmids and incubate for 24-48 hours.

  • Treat cells with either vehicle (DMSO), ASK1-IN-1 at various concentrations, H₂O₂, or a combination of H₂O₂ and ASK1-IN-1 for a predetermined time.

  • Wash cells with ice-cold PBS and lyse them in ice-cold lysis buffer.

  • Clarify the cell lysates by centrifugation.

  • Pre-clear the lysates by incubating with protein A/G beads.

  • Incubate the pre-cleared lysates with the anti-ASK1 antibody overnight at 4°C with gentle rotation.

  • Add protein A/G beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C.

  • Wash the beads several times with lysis buffer to remove non-specific binding.

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against Trx and ASK1.

• Expected Outcome: H₂O₂ treatment should decrease the amount of co-immunoprecipitated Trx. If ASK1-IN-1 does not directly interfere with the ASK1-Trx interaction, there should be no significant difference in the amount of co-precipitated Trx between vehicle- and ASK1-IN-1-treated cells under basal conditions.

dot

Caption: Workflow for Co-Immunoprecipitation to study the ASK1-Trx interaction.

4.2. In Vitro Kinase Assay

This assay directly measures the inhibitory effect of ASK1-IN-1 on the enzymatic activity of ASK1.

• Objective: To quantify the kinase activity of recombinant ASK1 in the presence of varying concentrations of ASK1-IN-1.

• Materials:

  • Recombinant active ASK1 protein.

  • Kinase buffer (e.g., containing Tris-HCl, MgCl₂, DTT).

  • ATP.

  • ASK1 substrate (e.g., recombinant inactive MKK6).

  • ASK1-IN-1.

  • Method for detecting phosphorylation (e.g., ADP-Glo™ Kinase Assay, radioactive ³²P-ATP, or phospho-specific antibodies).

• Procedure:

  • Prepare a reaction mixture containing kinase buffer, recombinant ASK1, and the MKK6 substrate.

  • Add varying concentrations of ASK1-IN-1 or vehicle (DMSO) to the reaction mixture and pre-incubate.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at 30°C for a specified time.

  • Terminate the reaction.

  • Detect the level of MKK6 phosphorylation using the chosen method.

  • Plot the percentage of inhibition against the concentration of ASK1-IN-1 to determine the IC₅₀ value.

• Expected Outcome: ASK1-IN-1 will inhibit the phosphorylation of MKK6 in a dose-dependent manner, allowing for the determination of its IC₅₀.

dot

Caption: Workflow for an in vitro ASK1 kinase assay.

4.3. Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm the direct binding of a compound to its target protein in a cellular environment.

• Objective: To demonstrate that ASK1-IN-1 directly engages with ASK1 in intact cells by observing a thermal stabilization of the ASK1 protein.

• Materials:

  • Cell line of interest.

  • ASK1-IN-1.

  • PBS.

  • Lysis buffer with protease inhibitors.

  • Equipment for heating cell suspensions (e.g., PCR cycler).

  • Centrifuge.

  • SDS-PAGE and Western blotting reagents.

  • Antibody against ASK1.

• Procedure:

  • Treat cultured cells with vehicle or ASK1-IN-1.

  • Harvest and resuspend the cells in PBS.

  • Aliquot the cell suspension and heat the aliquots to a range of different temperatures for a fixed time.

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing stabilized, non-denatured protein) from the precipitated fraction by centrifugation.

  • Analyze the amount of soluble ASK1 in each sample by Western blotting.

  • Plot the amount of soluble ASK1 as a function of temperature for both vehicle- and ASK1-IN-1-treated cells.

• Expected Outcome: In the presence of ASK1-IN-1, the ASK1 protein should exhibit increased thermal stability, resulting in a shift of its melting curve to higher temperatures compared to the vehicle-treated control. This confirms direct target engagement.

Conclusion

The regulation of ASK1 by thioredoxin is a sophisticated redox-sensitive switch that controls cellular fate in response to stress. ASK1-IN-1 represents a potent therapeutic tool for modulating this pathway. Although its mechanism of action as an ATP-competitive inhibitor does not involve direct interference with the ASK1-thioredoxin interaction, it effectively abrogates the downstream signaling cascade that is unleashed upon the dissociation of this complex under oxidative stress. A thorough understanding of this interplay, facilitated by the experimental approaches detailed in this guide, is paramount for the continued development of ASK1 inhibitors as therapeutic agents for a range of diseases, including neurodegenerative disorders, cardiovascular diseases, and inflammatory conditions.

References

• 1. Mammalian thioredoxin is a direct inhibitor of apoptosis signal‐regulating kinase (ASK) 1 | The EMBO Journal [link.springer.com]
• 2. Mammalian thioredoxin is a direct inhibitor of apoptosis signal-regulating kinase (ASK) 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thioredoxin inhibits ASK1 by keeping it in reduced state [xray.cz]
• 4. Thioredoxin-ASK1 complex levels regulate ROS-mediated p38 MAPK pathway activity in livers of aged and long-lived Snell dwarf mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structural and Functional Characterization of the Human Protein Kinase ASK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural Insights Support Targeting ASK1 Kinase for Therapeutic Interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchem.org.ua [medchem.org.ua]
• 11. ASK (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 12. medchemexpress.com [medchemexpress.com]

In Vitro Characterization of ASK1-IN-1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of ASK1-IN-1, a central nervous system (CNS)-penetrant inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1). The information presented here is intended to offer a comprehensive understanding of the inhibitor's potency and mechanism of action, supported by detailed experimental protocols and visual representations of key biological pathways and workflows.

Core Quantitative Data Summary

The in vitro activity of ASK1-IN-1 has been determined through rigorous biochemical and cellular assays. The key potency metrics are summarized in the table below for clear comparison.

Parameter	Value (nM)	Assay Type
Biochemical IC50	21	Biochemical Kinase Assay
Cellular IC50	138	Cellular p-MKK4 Assay

ASK1 Signaling Pathway

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade. It plays a pivotal role in cellular responses to a variety of stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory cytokines.[1][2] Activation of ASK1 leads to the phosphorylation and activation of downstream kinases, primarily MKK4/7 and MKK3/6, which in turn activate JNK and p38 MAPK, respectively.[2] These pathways are integral to the regulation of apoptosis, inflammation, and cellular differentiation.[3]

Figure 1: Simplified ASK1 signaling cascade and point of inhibition.

Experimental Protocols

The following sections provide detailed methodologies for the key in vitro experiments used to characterize ASK1-IN-1.

Biochemical Kinase Assay

The biochemical potency of ASK1-IN-1 was determined using a time-resolved fluorescence resonance energy transfer (TR-FRET) based kinase assay, such as the LanthaScreen® Eu Kinase Binding Assay.[4] This assay measures the displacement of a fluorescently labeled tracer from the ATP-binding site of the kinase by a competitive inhibitor.

Materials:

• Recombinant human ASK1 enzyme

• LanthaScreen® Eu-anti-Tag Antibody

• Kinase Tracer

• Test Compound (ASK1-IN-1)

• Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• 384-well assay plates

Procedure:

• Compound Preparation: Prepare a serial dilution of ASK1-IN-1 in DMSO, and then dilute in kinase buffer to the desired final concentrations.

• Kinase/Antibody Mixture: Prepare a solution containing the ASK1 enzyme and the Eu-anti-Tag antibody in kinase buffer.

• Assay Reaction: In a 384-well plate, add the test compound, followed by the kinase/antibody mixture.

• Tracer Addition: Add the kinase tracer to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for 1 hour in the dark to allow the binding to reach equilibrium.

• Data Acquisition: Read the plate on a TR-FRET compatible plate reader, measuring the emission at both the donor (e.g., 615 nm) and acceptor (e.g., 665 nm) wavelengths.

• Data Analysis: Calculate the emission ratio (acceptor/donor). The IC50 value is determined by plotting the emission ratio against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Figure 2: Workflow for a typical biochemical kinase assay.

Cellular p-MKK4 Assay

The cellular potency of ASK1-IN-1 was assessed by measuring the inhibition of the phosphorylation of MKK4 (p-MKK4), a direct downstream substrate of ASK1. This can be performed using a cell-based ELISA or a similar immunodetection method.[5]

Materials:

• Human cell line (e.g., HEK293 or a relevant cancer cell line)

• Cell culture medium and supplements

• ASK1 activator (e.g., sorbitol or H2O2 to induce oxidative stress)

• Test Compound (ASK1-IN-1)

• Lysis buffer

• Primary antibodies (anti-p-MKK4 and anti-total MKK4 or a loading control like GAPDH)

• HRP-conjugated secondary antibody

• Substrate for HRP (e.g., TMB)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-incubate the cells with various concentrations of ASK1-IN-1 for a specified period (e.g., 1-2 hours).

• Stimulation: Add an ASK1 activator to the cell culture medium and incubate for a short period (e.g., 30 minutes) to induce MKK4 phosphorylation.

• Cell Lysis: Aspirate the medium and lyse the cells directly in the wells.

• Immunodetection:

  • Block the wells to prevent non-specific antibody binding.

  • Incubate with the primary antibody against p-MKK4.

  • Wash the wells and incubate with an HRP-conjugated secondary antibody.

  • In parallel wells, use an antibody against total MKK4 or a loading control for normalization.

• Signal Development: Add the HRP substrate and stop the reaction after a suitable time.

• Data Acquisition: Read the absorbance on a plate reader.

• Data Analysis: Normalize the p-MKK4 signal to the total MKK4 or loading control signal. The IC50 value is determined by plotting the normalized signal against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for ASK1-IN-1 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of ASK1-IN-1, a potent and CNS-penetrant inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1), in cell culture experiments. The provided protocols and data will enable researchers to effectively utilize this compound to investigate the role of the ASK1 signaling pathway in various cellular processes and disease models.

Introduction

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1][2] It acts as an upstream activator of both the c-Jun N-terminal kinase (JNK) and p38 MAPK pathways.[1] ASK1 is activated by a variety of cellular stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory cytokines.[1] Once activated, ASK1 initiates a signaling cascade that can lead to apoptosis, inflammation, and fibrosis, making it a key player in the pathology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1][3][4]

ASK1-IN-1 is a small molecule inhibitor that targets the kinase activity of ASK1, thereby blocking downstream signaling through the JNK and p38 pathways.[2][5] Its ability to penetrate the central nervous system (CNS) makes it a valuable tool for studying the role of ASK1 in neurological and other disorders.[5]

ASK1 Signaling Pathway

Under normal physiological conditions, ASK1 is kept in an inactive state through its interaction with thioredoxin (Trx).[2][6] Upon exposure to cellular stress, such as an increase in reactive oxygen species (ROS), Trx is oxidized and dissociates from ASK1.[6] This dissociation allows ASK1 to autophosphorylate and become activated. Activated ASK1 then phosphorylates and activates downstream MAP2Ks, specifically MKK4/7 and MKK3/6, which in turn activate the JNK and p38 MAPK pathways, respectively.[1] These pathways then modulate the activity of various transcription factors and other cellular proteins to orchestrate the cellular response to stress.

Figure 1: ASK1 Signaling Pathway and the inhibitory action of ASK1-IN-1.

Quantitative Data

The following table summarizes the key quantitative data for ASK1-IN-1 and a related ASK1 inhibitor, providing a reference for experimental design.

Parameter	ASK1-IN-1	GS-444217 (Related ASK1 Inhibitor)	Reference
Biochemical IC50	21 nM	2.87 nM	[5]
Cellular IC50	138 nM	Not Available	[5]
Recommended In Vitro Concentration Range	100 nM - 1 µM (starting point)	0.3 µM - 1 µM	[7]
Time to Effect	Not specified, but effects with other ASK1 inhibitors are seen within minutes.	5 - 30 minutes	[7]

Experimental Protocols

Preparation of ASK1-IN-1 Stock Solution

Materials:

• ASK1-IN-1 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Based on solubility information for similar compounds, prepare a high-concentration stock solution of ASK1-IN-1 in DMSO.[8] For example, to prepare a 10 mM stock solution, dissolve the appropriate amount of ASK1-IN-1 powder in DMSO.

• Ensure the powder is completely dissolved by vortexing and, if necessary, gentle warming.

• Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.[5]

General Cell Culture and Treatment Protocol

Materials:

• Cell line of interest (e.g., HeLa, A549, SH-SY5Y, or relevant disease model cell line)

• Complete cell culture medium

• Sterile cell culture plates or flasks

• ASK1-IN-1 stock solution (prepared as above)

• Phosphate-buffered saline (PBS)

• Stress-inducing agent (e.g., H2O2, Tunicamycin, TNF-α), if applicable

Protocol:

• Culture cells in the appropriate complete medium and conditions until they reach the desired confluency (typically 70-80%).

• Prepare the desired final concentration of ASK1-IN-1 by diluting the stock solution in fresh, pre-warmed complete cell culture medium. It is recommended to perform a dose-response experiment starting with concentrations around the cellular IC50 (e.g., 50 nM, 100 nM, 200 nM, 500 nM, 1 µM).

• Remove the old medium from the cells and wash once with sterile PBS.

• Add the medium containing the desired concentration of ASK1-IN-1 to the cells. Include a vehicle control (medium with the same concentration of DMSO as the highest ASK1-IN-1 concentration).

• If investigating the effect of ASK1-IN-1 on stress-induced signaling, pre-treat the cells with the inhibitor for a specific duration (e.g., 30 minutes to 1 hour) before adding the stress-inducing agent.[9]

• Incubate the cells for the desired period (e.g., 1, 6, 12, or 24 hours), depending on the endpoint being measured.

• After incubation, proceed with the desired downstream analysis.

Experimental Workflow for Assessing ASK1-IN-1 Activity

Figure 2: General experimental workflow for studying the effects of ASK1-IN-1.

Western Blot Analysis for Downstream Targets

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-p38, anti-p38, anti-phospho-JNK, anti-JNK, anti-cleaved caspase-3, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• After treatment, wash cells with ice-cold PBS and lyse them using lysis buffer.

• Clear the lysates by centrifugation and determine the protein concentration of the supernatant.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., GAPDH or total protein).

Apoptosis Assay (Annexin V Staining)

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Following treatment with ASK1-IN-1 and/or a pro-apoptotic stimulus, harvest the cells (including any floating cells in the medium).

• Wash the cells with cold PBS and resuspend them in 1X Binding Buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Troubleshooting

Issue	Possible Cause	Solution
No inhibitory effect observed	- Concentration of ASK1-IN-1 is too low.- Incubation time is too short.- The ASK1 pathway is not activated in the chosen cell model.	- Perform a dose-response experiment with a wider concentration range.- Increase the incubation time.- Confirm ASK1 pathway activation with a positive control (e.g., H2O2 treatment).
Cell toxicity at low concentrations	- The chosen cell line is highly sensitive to the compound or DMSO.	- Lower the concentration of ASK1-IN-1.- Ensure the final DMSO concentration is below 0.1%.- Test a different cell line.
Inconsistent results	- Incomplete dissolution of ASK1-IN-1.- Degradation of the compound.	- Ensure the stock solution is properly dissolved.- Prepare fresh dilutions from a new aliquot of the stock solution for each experiment. Avoid repeated freeze-thaw cycles.

Conclusion

ASK1-IN-1 is a valuable pharmacological tool for investigating the complex roles of the ASK1 signaling pathway in health and disease. By following the provided protocols and considering the quantitative data, researchers can design and execute robust experiments to elucidate the cellular functions of ASK1 and explore the therapeutic potential of its inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. abmole.com [abmole.com]
• 9. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ASK1-IN-1 In Vivo Administration in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo administration of ASK1-IN-1, a potent and CNS-penetrant inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1). This document includes detailed protocols for formulation and administration, as well as methods for evaluating target engagement and downstream effects in various mouse models of disease.

Introduction to ASK1 Inhibition

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a key signaling molecule activated by cellular stressors such as reactive oxygen species (ROS), endoplasmic reticulum (ER) stress, and inflammatory cytokines.[1][2] Upon activation, ASK1 initiates a downstream signaling cascade, primarily through the phosphorylation and activation of MKK3/6 and MKK4/7, which in turn activate the p38 and c-Jun N-terminal kinase (JNK) pathways, respectively.[1][2] This signaling cascade is implicated in the pathogenesis of a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, liver and kidney diseases, and inflammatory conditions, by promoting apoptosis, inflammation, and fibrosis.[1][3] Pharmacological inhibition of ASK1 is therefore a promising therapeutic strategy for these conditions.

ASK1-IN-1: A CNS-Penetrant Inhibitor

ASK1-IN-1 is a potent inhibitor of ASK1 with a biochemical IC50 of 21 nM and a cellular IC50 of 138 nM.[4][5] Notably, it is a central nervous system (CNS)-penetrant compound, making it a valuable tool for investigating the role of ASK1 in neurological disease models.[4][5]

Quantitative Data from In Vivo Studies with ASK1 Inhibitors

The following tables summarize quantitative data from various in vivo studies in mouse models using different ASK1 inhibitors. This data can serve as a reference for designing experiments with ASK1-IN-1.

Table 1: ASK1 Inhibitors in Mouse Models of Liver and Metabolic Diseases

Inhibitor	Mouse Model	Dosing Regimen	Key Quantitative Outcomes	Reference
EP-027315	Acetaminophen-induced liver injury	Single oral gavage dose (30 mg/kg) 1 hour prior to acetaminophen	Dose-dependent decrease in plasma ALT and liver pJNK levels.[6]	[6]
EP-027315	Diet-induced obesity (DIO)	Oral gavage for 2 consecutive days (30 mg/kg)	Decrease in liver pJNK and plasma ALT levels.[6]	[6]
ASK1-IN-8	Acetaminophen-induced liver injury	Not specified	Significant reduction in plasma alanine (B10760859) transaminase (ALT) levels.[4]	[4]

Table 2: ASK1 Inhibitors in Mouse Models of Neurological and Cardiovascular Diseases

Inhibitor	Mouse Model	Dosing Regimen	Key Quantitative Outcomes	Reference
Compound 32	Human tau transgenic (Tg4510)	3, 10, and 30 mg/kg, BID/PO for 4 days	Robust reduction of inflammatory markers (e.g., IL-1β) in the cortex.[7]	[7]
GS-459679	Myocardial ischemia-reperfusion injury	10 or 30 mg/kg IP immediately after reperfusion	Reduced infarct size and preserved left ventricular function.
Compound 19	Isolated perfused heart model of cardiac injury	2.25 mg/kg oral administration	42% reduction in infarct size after 1 hour and 24% reduction after 8 hours.[8]	[8]

Table 3: ASK1 Inhibitors in Mouse Models of Kidney and Inflammatory Diseases

Inhibitor	Mouse Model	Dosing Regimen	Key Quantitative Outcomes	Reference
GS-444217	Streptozotocin-induced diabetic kidney disease	30 mg/kg via oral gavage	Slowed progression of renal disease.[9]	[9]
Selonsertib (GS-4997)	Nos3-deficient streptozotocin-induced diabetic mouse	Not specified	Reduced markers of kidney tubulointerstitial fibrosis.
MSC2032964A	Experimental autoimmune encephalomyelitis (EAE)	Not specified	Ameliorated the severity of EAE.

Signaling Pathways and Experimental Workflows

ASK1 Signaling Pathway

ASK1 Signaling Cascade

Experimental Workflow for In Vivo ASK1-IN-1 Studies

References

• 1. Discovery and development of ASK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Crystallographic mining of ASK1 regulators to unravel the intricate PPI interfaces for the discovery of small molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3’,4’,5’-trimethoxychalcone in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A novel method for oral delivery of drug compounds to the neonatal SMNΔ7 mouse model of spinal muscular atrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Western Blot for p-ASK1 after ASK1-IN-1 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis Signal-regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a key signaling molecule involved in cellular stress responses.[1][2] Activation of ASK1, through autophosphorylation at sites such as Threonine 845, triggers downstream signaling cascades, primarily involving c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinases (MAPKs).[1][2][3] These pathways play a crucial role in apoptosis, inflammation, and fibrosis. Consequently, ASK1 has emerged as a significant therapeutic target for a variety of diseases.

ASK1-IN-1 is a potent and CNS-penetrant inhibitor of ASK1 with a biochemical IC50 of 21 nM and a cellular IC50 of 138 nM. ASK1 inhibitors function by preventing the autophosphorylation and subsequent activation of ASK1, thereby blocking downstream stress-induced signaling pathways.[1] This application note provides a detailed protocol for performing a Western blot to detect the phosphorylated, active form of ASK1 (p-ASK1) in cell lysates following treatment with ASK1-IN-1.

Signaling Pathway and Inhibitor Action

Cellular stressors, such as reactive oxygen species (ROS), lead to the dissociation of inhibitory proteins like Thioredoxin (Trx) from ASK1. This allows ASK1 to homo-oligomerize and autophosphorylate, leading to its activation. Activated p-ASK1 then phosphorylates and activates downstream kinases, MKK4/7 and MKK3/6, which in turn activate the JNK and p38 MAPK pathways, respectively. ASK1-IN-1 inhibits the kinase activity of ASK1, preventing its autophosphorylation and the subsequent activation of downstream signaling.

Figure 1: ASK1 Signaling Pathway and Inhibition by ASK1-IN-1.

Experimental Protocol

This protocol outlines the steps for treating cells with a stress-inducing agent and ASK1-IN-1, followed by cell lysis and Western blot analysis for p-ASK1.

Materials and Reagents

• Cell line of interest (e.g., HEK293T)

• Cell culture medium and supplements

• Stress-inducing agent (e.g., H₂O₂)

• ASK1-IN-1 (dissolved in DMSO)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies:

  • Rabbit anti-p-ASK1 (Thr845)

  • Rabbit anti-ASK1

  • Mouse anti-β-actin (or other loading control)

• HRP-conjugated secondary antibodies:

  • Anti-rabbit IgG

  • Anti-mouse IgG

• Chemiluminescent substrate

• Western blot imaging system

Experimental Workflow

Figure 2: Experimental Workflow for p-ASK1 Western Blot.

Detailed Procedure

• Cell Culture and Treatment:

  • Seed cells in appropriate culture plates and grow to 70-80% confluency.

  • Pre-treat cells with the desired concentration of ASK1-IN-1 (e.g., 0.1, 0.5, 1 µM) or vehicle (DMSO) for 30 minutes.

  • Add the stress-inducing agent (e.g., H₂O₂) to the media and incubate for the desired time (e.g., 90 minutes).

• Cell Lysis and Protein Quantification:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to the cells.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

• Sample Preparation for SDS-PAGE:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add 4x Laemmli sample buffer to the lysates to a final concentration of 1x.

  • Boil the samples at 95-100°C for 5 minutes.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-ASK1 (Thr845), total ASK1, and a loading control (e.g., β-actin) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Apply the chemiluminescent substrate according to the manufacturer's instructions.

  • Capture the signal using a Western blot imaging system.

• Data Analysis:

  • Quantify the band intensities using appropriate software.

  • Normalize the p-ASK1 signal to the total ASK1 signal.

  • Further normalize to the loading control to account for any loading inaccuracies.

  • Express the results as a fold change relative to the vehicle-treated control.

Data Presentation

The quantitative data from the Western blot analysis should be summarized in a table for clear comparison of the effects of different concentrations of ASK1-IN-1 on ASK1 phosphorylation.

Treatment Group	ASK1-IN-1 Conc. (µM)	Normalized p-ASK1/Total ASK1 Ratio (Mean ± SEM)	Fold Change vs. Stimulated Control
Unstimulated Control	0	0.15 ± 0.03	0.15
Stimulated Control (H₂O₂)	0	1.00 ± 0.12	1.00
Stimulated + ASK1-IN-1	0.1	0.65 ± 0.08	0.65
Stimulated + ASK1-IN-1	0.5	0.30 ± 0.05	0.30
Stimulated + ASK1-IN-1	1.0	0.18 ± 0.04	0.18

Note: The data presented in this table are representative and may vary depending on the cell line, stress stimulus, and experimental conditions.

Troubleshooting

• No or weak p-ASK1 signal: Ensure the stress stimulus is potent enough to induce ASK1 phosphorylation. Check the primary antibody dilution and incubation time. Confirm that phosphatase inhibitors were included in the lysis buffer.

• High background: Optimize the blocking conditions (time and blocking agent). Increase the number and duration of washes. Titrate the primary and secondary antibody concentrations.

• Non-specific bands: Use a more specific primary antibody. Ensure the blocking and washing steps are adequate.

By following this detailed protocol, researchers can effectively and reliably assess the inhibitory activity of ASK1-IN-1 on ASK1 phosphorylation in a cellular context.

References

• 1. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. Phospho-ASK1 (Thr845) Antibody | Cell Signaling Technology [cellsignal.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Immunoprecipitation of ASK1 in the Presence of Selonsertib (ASK1-IN-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis Signal-regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1] As an upstream activator of the p38 and c-Jun N-terminal kinase (JNK) pathways, ASK1 plays a pivotal role in cellular responses to a variety of stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and pro-inflammatory cytokines.[2][3] The dysregulation of the ASK1 signaling pathway is implicated in the pathogenesis of numerous diseases, such as neurodegenerative disorders, cardiovascular diseases, and cancer, making it an attractive therapeutic target.[1][2][3]

Selonsertib (B560150) (formerly GS-4997), a potent and selective inhibitor of ASK1, has been investigated in clinical trials for various conditions.[4] It functions as an ATP-competitive inhibitor, binding to the catalytic kinase domain of ASK1 and preventing its autophosphorylation and subsequent activation of downstream signaling cascades.[4][5] This inhibitory action blocks the phosphorylation of downstream kinases like MKK4, MKK7, p38, and JNK, thereby mitigating stress-induced apoptosis and inflammation.

These application notes provide a comprehensive guide for the immunoprecipitation (IP) of ASK1 in the presence of Selonsertib. This technique is invaluable for studying the effects of this inhibitor on ASK1's protein-protein interactions and its role within signaling complexes. The provided protocols and data will enable researchers to effectively design and execute experiments to investigate the mechanism of action of Selonsertib and other ASK1 inhibitors.

Key Applications

• Verification of Target Engagement: Confirming that Selonsertib effectively inhibits ASK1 activity within a cellular context by assessing the phosphorylation status of ASK1 and its downstream targets.

• Analysis of Protein-Protein Interactions: Investigating how Selonsertib modulates the interaction of ASK1 with its upstream regulators (e.g., Thioredoxin, TRAF proteins) and downstream substrates (e.g., MKK3/6, MKK4/7).

• Elucidation of Drug Mechanism of Action: Gaining deeper insights into how inhibiting ASK1 kinase activity with Selonsertib affects the composition and dynamics of the ASK1 signalosome.

• Screening of Novel ASK1 Inhibitors: Utilizing the established protocol as a framework for evaluating the efficacy of new small molecule inhibitors of ASK1.

Data Presentation

Table 1: In Vitro Activity of Selonsertib

Parameter	Value	Reference
Target	Apoptosis Signal-regulating Kinase 1 (ASK1)	[5]
Mechanism of Action	ATP-competitive inhibitor	[4][5]
pIC50	8.3	[5][6]
Cell-Based IC50 (pJNK Inhibition, H2O2-treated HEK293)	3.4 ± 1.1 nM	[7]
Binding Affinity (Kd)	0.26 ± 0.06 nM	[7]

Table 2: Effect of Selonsertib on ASK1 and Downstream Kinase Phosphorylation

Treatment	Phospho-ASK1 (p-ASK1) Level	Phospho-p38 (p-p38) Level	Phospho-JNK (p-JNK) Level	Reference
Vehicle Control	Baseline	Baseline	Baseline	[8]
Selonsertib (10-50 µM)	Significantly Reduced	Significantly Reduced	Significantly Reduced	[8]
Selonsertib (in vivo)	Significantly Reduced	Significantly Reduced	Significantly Reduced

Note: The exact percentage of reduction can vary depending on the cell type, stimulus, and experimental conditions.

Signaling Pathways and Experimental Workflow

ASK1 Signaling Pathway and Inhibition by Selonsertib

Caption: ASK1 signaling pathway and the inhibitory action of Selonsertib.

Experimental Workflow for Immunoprecipitation of ASK1

Caption: General workflow for the immunoprecipitation of ASK1.

Experimental Protocols

Protocol 1: Immunoprecipitation of ASK1 and Co-Immunoprecipitation of Interacting Proteins

This protocol is designed to assess the effect of Selonsertib on the interaction of ASK1 with its binding partners.

Materials:

• Cell culture reagents

• Stress-inducing agent (e.g., Hydrogen Peroxide, H₂O₂)

• Selonsertib (GS-4997)

• Vehicle control (e.g., DMSO)

• Ice-cold PBS

• Lysis Buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors)

• Anti-ASK1 antibody (for immunoprecipitation)

• Antibodies against interacting proteins (for Western blotting, e.g., anti-TRAF2, anti-MKK6)

• Phospho-specific antibodies (e.g., anti-phospho-ASK1, anti-phospho-p38, anti-phospho-JNK)

• Protein A/G agarose (B213101) or magnetic beads

• Wash Buffer (e.g., lysis buffer with lower detergent concentration)

• Elution Buffer (e.g., 2x Laemmli sample buffer)

• SDS-PAGE and Western blotting reagents and equipment

Procedure:

• Cell Culture and Treatment:

  • Plate cells (e.g., HEK293T, HepG2) and grow to 70-80% confluency.

  • Pre-treat cells with the desired concentration of Selonsertib (e.g., 10-50 µM) or vehicle for 1-2 hours.

  • Induce cellular stress by adding a stimulating agent (e.g., 1 mM H₂O₂ for 30 minutes).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to the cells and incubate on ice for 30 minutes with occasional vortexing.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant (total cell lysate) to a new tube. Reserve a small aliquot for input control.

• Pre-clearing the Lysate (Optional but Recommended):

  • Add 20-30 µL of Protein A/G bead slurry to the cell lysate.

  • Incubate for 1 hour at 4°C with gentle rotation to reduce non-specific binding.

  • Centrifuge at 1,000 x g for 1 minute at 4°C and carefully transfer the supernatant to a new tube.

• Immunoprecipitation:

  • Add the primary anti-ASK1 antibody to the pre-cleared lysate. The optimal antibody concentration should be determined empirically (typically 1-5 µg).

  • Incubate overnight at 4°C with gentle rotation.

• Capture of Immune Complexes:

  • Add 30-50 µL of Protein A/G bead slurry to the lysate-antibody mixture.

  • Incubate for 2-4 hours at 4°C with gentle rotation.

• Washing:

  • Pellet the beads by centrifugation at 1,000 x g for 1 minute at 4°C.

  • Carefully aspirate and discard the supernatant.

  • Resuspend the beads in 1 mL of ice-cold wash buffer.

  • Repeat the wash step 3-5 times to remove non-specifically bound proteins.

• Elution:

  • After the final wash, remove all supernatant.

  • Add 30-50 µL of 2x Laemmli sample buffer directly to the beads.

  • Boil the samples at 95-100°C for 5-10 minutes to elute the proteins and denature them.

  • Centrifuge to pellet the beads, and collect the supernatant containing the eluted proteins.

• Western Blot Analysis:

  • Load the eluted samples and the input control onto an SDS-PAGE gel.

  • Perform electrophoresis and transfer the proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with primary antibodies against ASK1, the protein of interest (e.g., TRAF2, MKK6), and phospho-specific antibodies.

  • Incubate with the appropriate HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) detection system.

Protocol 2: Analysis of ASK1 and Downstream Kinase Phosphorylation

This protocol focuses on assessing the inhibitory effect of Selonsertib on the kinase activity of ASK1 by measuring the phosphorylation status of ASK1 and its downstream targets, p38 and JNK.

Procedure:

• Cell Culture, Treatment, and Lysis:

  • Follow steps 1 and 2 from Protocol 1 to prepare total cell lysates from cells treated with vehicle or Selonsertib and with or without a stress stimulus.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay).

• Western Blot Analysis:

  • Normalize the protein concentration for all samples.

  • Prepare samples by adding Laemmli sample buffer and boiling.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Perform electrophoresis and protein transfer as described in Protocol 1.

  • Probe separate membranes with primary antibodies against total ASK1, phospho-ASK1 (e.g., Thr845), total p38, phospho-p38, total JNK, and phospho-JNK. A loading control antibody (e.g., anti-GAPDH or anti-β-actin) should also be used to ensure equal loading.

  • Proceed with secondary antibody incubation and detection as in Protocol 1.

Troubleshooting

Problem	Possible Cause	Solution
Low or no immunoprecipitated ASK1	Inefficient antibody binding	Titrate antibody concentration. Ensure the antibody is validated for IP.
Inefficient cell lysis	Use a stronger lysis buffer or include sonication. Ensure complete inhibition of proteases.
Low expression of ASK1	Use a cell line with higher endogenous expression or transiently overexpress tagged ASK1.
High background/non-specific binding	Insufficient washing	Increase the number of wash steps and/or the stringency of the wash buffer.
Lysate not pre-cleared	Always perform the pre-clearing step.
Antibody cross-reactivity	Use a more specific monoclonal antibody.
Co-immunoprecipitated protein not detected	Weak or transient interaction	Use a milder lysis buffer and consider cross-linking agents.
Low abundance of the interacting protein	Increase the amount of starting cell lysate.
Inconsistent results with Selonsertib	Inactive inhibitor	Ensure proper storage and handling of Selonsertib. Prepare fresh stock solutions.
Incorrect inhibitor concentration or treatment time	Perform a dose-response and time-course experiment to determine optimal conditions.

Conclusion

The protocols and information provided in these application notes offer a robust framework for investigating the effects of Selonsertib on ASK1. By employing immunoprecipitation and co-immunoprecipitation techniques, researchers can gain valuable insights into the mechanism of action of this and other ASK1 inhibitors, furthering our understanding of the ASK1 signaling pathway and its role in disease. Careful optimization of experimental conditions, particularly antibody concentrations and washing steps, is crucial for obtaining high-quality, reproducible data.

References

• 1. Selonsertib, a potential drug for liver failure therapy by rescuing the mitochondrial dysfunction of macrophage via ASK1–JNK–DRP1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plasma proteome signatures of ASK1 inhibition by selonsertib associate with efficacy in the MOSAIC randomized trial for diabetic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural Insights Support Targeting ASK1 Kinase for Therapeutic Interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Selonsertib Inhibits Liver Fibrosis via Downregulation of ASK1/ MAPK Pathway of Hepatic Stellate Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for ASK1 Inhibition in Cardiac Hypertrophy Studies

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of Apoptosis Signal-Regulating Kinase 1 (ASK1) inhibitors in the study of cardiac hypertrophy. The protocols and data presented are based on established preclinical research and offer a framework for investigating the therapeutic potential of ASK1 inhibition in heart disease.

Introduction

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a key signaling molecule activated by various cellular stressors, including reactive oxygen species (ROS), endoplasmic reticulum (ER) stress, and inflammatory cytokines.[1][2][3] In the context of the heart, ASK1 is implicated in pathological cardiac remodeling, including hypertrophy, fibrosis, and apoptosis, which are hallmarks of heart failure.[1][4][5] While its direct role in cardiomyocyte growth is debated, with some studies suggesting it is not a primary driver of hypertrophy but rather a mediator of cell death[6][7][8], its inhibition has consistently shown protective effects in preclinical models of cardiac disease.[4][5] ASK1 inhibitors are therefore valuable tools for dissecting the molecular mechanisms of cardiac hypertrophy and for developing novel therapeutic strategies.

Mechanism of Action

Under cellular stress, ASK1 is activated and initiates a downstream signaling cascade through the phosphorylation of MKK3/6 and MKK4/7, which in turn activate the p38 MAPK and JNK signaling pathways, respectively.[1][2] These pathways are crucial in mediating cellular responses that can lead to cardiomyocyte apoptosis, inflammation, and fibrosis, contributing to the progression of cardiac hypertrophy to heart failure.[1][9] ASK1 inhibitors block the kinase activity of ASK1, thereby preventing the activation of the downstream p38 and JNK pathways and mitigating the pathological cellular responses.

Data Presentation: Efficacy of ASK1 Inhibition in Preclinical Models

The following tables summarize quantitative data from studies utilizing ASK1 inhibitors in models of cardiac hypertrophy.

Table 1: In Vivo Efficacy of the ASK1 Inhibitor Selonsertib in a Mouse Model of Angiotensin II-Induced Hypertension and Hypertrophy [4][10]

Parameter	Vehicle Control	Angiotensin II	Angiotensin II + Selonsertib (4 mg/kg/day)
Hypertrophic Gene Expression (mRNA fold change vs. Vehicle)
Nppa (ANP)	1.0	~6.5	~2.5
Nppb (BNP)	1.0	~4.0	~1.5
Cardiac Fibrosis
Interstitial Fibrosis (%)	~1	~6	~2
Perivascular Fibrosis (Collagen/Area)	~0.05	~0.25	~0.1
Cardiomyocyte Size (µm²)	~200	~300	~225

Table 2: Effect of an ASK1 Inhibitor on Infarct Size in a Langendorff Perfused Heart Model [5]

Treatment Group	Infarct Size (% of Risk Zone)
Vehicle Control	~45%
ASK1 Inhibitor (2.25 mg/kg, 1h post-dose)	~26% (42% reduction)
ASK1 Inhibitor (2.25 mg/kg, 8h post-dose)	~34% (24% reduction)

Experimental Protocols

Detailed methodologies for key experiments in the study of ASK1 inhibition in cardiac hypertrophy are provided below.

In Vitro Studies: Neonatal Rat Cardiomyocyte (NRCM) Hypertrophy Assay

This protocol outlines the procedure for inducing hypertrophy in cultured neonatal rat cardiomyocytes and assessing the effect of an ASK1 inhibitor.

Materials:

• Neonatal rat cardiomyocytes (NRCMs)

• Plating medium (e.g., DMEM/F12 with 10% FBS)

• Serum-free maintenance medium

• Hypertrophic agonist (e.g., Angiotensin II, Phenylephrine, or H₂O₂)

• ASK1 inhibitor (e.g., Selonsertib)

• Fixative (e.g., 4% paraformaldehyde)

• Staining reagents (e.g., Phalloidin-FITC for cell size, DAPI for nuclei)

• Microscope with imaging software

• Reagents for protein extraction and Western blotting

• Reagents for RNA extraction and qPCR

Procedure:

• Cell Culture: Isolate NRCMs from 1-2 day old Sprague-Dawley rat pups and plate them on fibronectin-coated dishes. Culture in plating medium for 24-48 hours to allow for attachment.

• Serum Starvation: Replace the plating medium with serum-free maintenance medium and incubate for 24 hours to synchronize the cells.

• Treatment: Pre-treat the cells with the ASK1 inhibitor at various concentrations for 1-2 hours. Then, add the hypertrophic agonist (e.g., 1 µM Angiotensin II) and incubate for 24-48 hours. Include vehicle-treated and agonist-only controls.

• Assessment of Hypertrophy:

  • Cell Size Measurement: Fix the cells and stain with Phalloidin-FITC and DAPI. Capture images using a fluorescence microscope and measure the cell surface area using imaging software (e.g., ImageJ).

  • Protein Synthesis: Measure protein synthesis by [³H]-leucine incorporation assay.

  • Gene Expression Analysis: Isolate RNA and perform qPCR to measure the expression of hypertrophic markers such as Nppa (ANP) and Nppb (BNP).[4]

• Western Blot Analysis: Extract protein lysates and perform Western blotting to assess the phosphorylation of downstream targets of ASK1, such as p38 and JNK, to confirm target engagement of the inhibitor.

In Vivo Studies: Angiotensin II-Induced Cardiac Hypertrophy Mouse Model

This protocol describes the induction of cardiac hypertrophy in mice using angiotensin II infusion and the evaluation of an ASK1 inhibitor's efficacy.

Materials:

• Male C57BL/6J mice (8-10 weeks old)

• Angiotensin II (Ang II)

• Osmotic minipumps (e.g., Alzet)

• ASK1 inhibitor (e.g., Selonsertib) formulated for in vivo delivery

• Echocardiography system

• Surgical tools for pump implantation

• Reagents for histology (e.g., Picrosirius red for fibrosis)

• Reagents for protein and RNA extraction from heart tissue

Procedure:

• Animal Acclimatization: Acclimate mice to the facility for at least one week before the experiment.

• Group Allocation: Randomly assign mice to experimental groups: Sham (vehicle), Ang II + vehicle, and Ang II + ASK1 inhibitor.

• Osmotic Pump Implantation: Anesthetize the mice and subcutaneously implant osmotic minipumps containing either saline (sham) or Ang II (e.g., 0.8 mg/kg/day) for a duration of 7-14 days.[4][10]

• Drug Administration: Administer the ASK1 inhibitor daily via an appropriate route (e.g., oral gavage) or through a separate osmotic pump.

• Echocardiographic Analysis: Perform echocardiography at baseline and at the end of the study to assess cardiac function and dimensions (e.g., left ventricular wall thickness, fractional shortening).

• Tissue Collection and Analysis: At the end of the treatment period, euthanize the mice and harvest the hearts.

  • Gravimetric Analysis: Measure heart weight to body weight ratio.

  • Histology: Fix a portion of the heart in formalin, embed in paraffin, and section for histological analysis. Stain with H&E for cardiomyocyte size and Picrosirius red for fibrosis.[4]

  • Gene and Protein Expression: Snap-freeze a portion of the ventricle in liquid nitrogen for subsequent RNA and protein extraction to analyze hypertrophic markers and signaling pathways.[4]

Visualizations

ASK1 Signaling Pathway in Cardiac Hypertrophy

Caption: ASK1 signaling cascade in cardiac stress.

Experimental Workflow for In Vivo ASK1 Inhibitor Study

References

• 1. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 2. ASK1 and its role in cardiovascular and other disorders: available treatments and future prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Structure-Based Design of ASK1 Inhibitors as Potential Agents for Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ASK1 Regulates Cardiomyocyte Death But Not Hypertrophy in Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. ahajournals.org [ahajournals.org]
• 9. heart.bmj.com [heart.bmj.com]
• 10. Redox Regulation of Cardiac ASK1 (Apoptosis Signal-Regulating Kinase 1) Controls p38-MAPK (Mitogen-Activated Protein Kinase) and Orchestrates Cardiac Remodeling to Hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy Assessment of ASK1-IN-1 in a Diabetic Nephropathy Model: Application Notes and Protocols

For Research Use Only.

Introduction

Diabetic nephropathy (DN) is a leading cause of end-stage renal disease, characterized by progressive kidney damage driven by hyperglycemia-induced oxidative stress, inflammation, and fibrosis. Apoptosis signal-regulating kinase 1 (ASK1), a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, is a key mediator of stress-induced cellular responses.[1][2][3] Under pathological conditions like those present in DN, oxidative stress activates ASK1, which in turn activates the downstream p38 and c-Jun N-terminal kinase (JNK) pathways.[1][4][5] This signaling cascade promotes inflammation, fibrosis, and apoptosis in renal cells, contributing to the progression of kidney disease.[3][4][5][6]

ASK1-IN-1 is a potent and selective inhibitor of ASK1. By blocking the kinase activity of ASK1, ASK1-IN-1 is hypothesized to mitigate the downstream pathological effects in the kidney. Preclinical studies using ASK1 inhibitors have demonstrated a reduction in renal inflammation, fibrosis, and an improvement in overall kidney function in various animal models of kidney disease.[4][5][7][8][9] These application notes provide detailed protocols for assessing the therapeutic efficacy of ASK1-IN-1 in a streptozotocin (B1681764) (STZ)-induced mouse model of diabetic nephropathy.

ASK1 Signaling Pathway in Diabetic Nephropathy

Under diabetic conditions, elevated glucose levels lead to the production of reactive oxygen species (ROS) and other cellular stressors. These stressors cause the dissociation of thioredoxin (Trx) from ASK1, leading to its autophosphorylation and activation.[1] Activated ASK1 then phosphorylates and activates MAPKKs (MKK3/6 and MKK4/7), which in turn activate the p38 and JNK MAP kinases.[5] This cascade ultimately results in the transcription of genes involved in inflammation, fibrosis, and apoptosis, driving the pathology of diabetic nephropathy.[3][4][5]

Caption: ASK1 signaling cascade in diabetic nephropathy.

Experimental Protocols

This section details the in vivo protocol for evaluating the efficacy of ASK1-IN-1.

Animal Model and Induction of Diabetic Nephropathy

A widely used model for type 1 diabetic nephropathy involves the administration of streptozotocin (STZ) to induce hyperglycemia in mice.[10][11][12]

• Animals: Male C57BL/6 mice, 8-10 weeks old. C57BL/6 mice are commonly used, though they are relatively resistant to developing advanced renal injury.[10] For more robust models, strains like DBA/2 or genetic models (e.g., db/db mice, eNOS-/- mice) can be considered.[10][11][13]

• Housing: House animals in a temperature-controlled facility with a 12-hour light/dark cycle, with ad libitum access to standard chow and water.

• Induction of Diabetes:

  • Acclimatize mice for at least one week before the experiment.

  • Fast mice for 4-6 hours.

  • Prepare a fresh solution of STZ (Sigma-Aldrich) in 0.1 M citrate (B86180) buffer (pH 4.5).

  • Induce diabetes via intraperitoneal (i.p.) injection of low-dose STZ (50 mg/kg body weight) for five consecutive days.[12] This regimen minimizes mortality while inducing sustained hyperglycemia.

  • Seven days after the final STZ injection, measure blood glucose from the tail vein using a glucometer. Mice with non-fasting blood glucose levels >250 mg/dL are considered diabetic and are included in the study.

Experimental Design and Dosing

• Grouping:

  • Group 1: Non-Diabetic Control + Vehicle (n=10): Mice receive citrate buffer injections and subsequent daily vehicle administration.

  • Group 2: Diabetic Control + Vehicle (n=10): STZ-induced diabetic mice receive daily vehicle administration.

  • Group 3: Diabetic + ASK1-IN-1 (n=10): STZ-induced diabetic mice receive daily administration of ASK1-IN-1.

• Dosing:

  • Two weeks after confirmation of diabetes, begin daily treatment.

  • Prepare ASK1-IN-1 in a suitable vehicle (e.g., 0.5% methylcellulose, 0.2% Tween 80 in sterile water). The specific dose should be determined from prior pharmacokinetic studies, but a typical starting point for novel inhibitors is in the range of 10-30 mg/kg.

  • Administer ASK1-IN-1 or vehicle via oral gavage once daily for a period of 8-12 weeks.

  • Monitor body weight and blood glucose levels weekly throughout the study.

Caption: Workflow for assessing ASK1-IN-1 efficacy.

Assessment of Renal Function

At the end of the treatment period, perform the following assessments.

• Urine Albumin Excretion:

  • Place mice in metabolic cages for 24-hour urine collection.

  • Measure urine volume.

  • Centrifuge urine samples to remove debris.

  • Determine albumin concentration using a mouse albumin ELISA kit (e.g., Bethyl Laboratories) and creatinine (B1669602) concentration using a colorimetric assay kit (e.g., Cayman Chemical).[14]

  • Calculate the Albumin-to-Creatinine Ratio (ACR) to normalize for variations in urine concentration.

• Serum Markers:

  • Collect blood via cardiac puncture under terminal anesthesia.

  • Allow blood to clot and centrifuge to separate serum.

  • Measure serum creatinine and Blood Urea Nitrogen (BUN) concentrations using commercially available assay kits.[14][15][16]

• Glomerular Filtration Rate (GFR) (Optional but Recommended):

  • GFR is the gold standard for assessing kidney function.[17]

  • Methods include clearance of exogenous markers like FITC-sinistrin, which can be measured transcutaneously in conscious mice, providing a minimally invasive way to perform sequential measurements.[17] Alternatively, GFR can be assessed by the plasma clearance of markers like inulin (B196767) or iohexol.[18]

Histopathological and Molecular Analysis

• Tissue Collection:

  • Perfuse kidneys with ice-cold PBS to remove blood.

  • Excise kidneys and record their weight.

  • Fix one kidney in 10% neutral buffered formalin for histology.

  • Snap-freeze the other kidney in liquid nitrogen and store at -80°C for molecular analysis.

• Histology:

  • Embed formalin-fixed kidney tissue in paraffin (B1166041) and cut 4 µm sections.

  • Perform Periodic acid-Schiff (PAS) staining to assess glomerulosclerosis and mesangial expansion.[16][19]

  • Perform Masson's trichrome staining to evaluate tubulointerstitial fibrosis.[16]

  • Quantify the stained areas using image analysis software (e.g., ImageJ).

• Immunohistochemistry/Western Blotting:

  • Use kidney tissue lysates for Western blotting to quantify protein levels of p-ASK1, p-p38, and p-JNK to confirm target engagement.

  • Analyze markers of fibrosis (e.g., Collagen I, Fibronectin) and inflammation (e.g., F4/80 for macrophages).[9][15]

• Gene Expression Analysis (qRT-PCR):

  • Extract RNA from frozen kidney tissue.

  • Perform quantitative real-time PCR to measure the expression of pro-inflammatory cytokines (e.g., Tnf-α, Il-6, Mcp-1) and pro-fibrotic genes (e.g., Tgf-β1, Col1a1).[20]

Data Presentation

Summarize all quantitative data in tables for clear comparison between experimental groups.

Table 1: Metabolic Parameters

Parameter	Non-Diabetic + Vehicle	Diabetic + Vehicle	Diabetic + ASK1-IN-1
Initial Body Weight (g)
Final Body Weight (g)
Kidney-to-Body Weight Ratio (mg/g)
Blood Glucose (mg/dL) - Final

Data presented as Mean ± SEM.

Table 2: Renal Function Parameters

Parameter	Non-Diabetic + Vehicle	Diabetic + Vehicle	Diabetic + ASK1-IN-1
24h Urine Volume (mL)
Urinary Albumin Excretion (µ g/24h )
Albumin-to-Creatinine Ratio (µg/mg)
Serum Creatinine (mg/dL)
Blood Urea Nitrogen (BUN) (mg/dL)
GFR (µL/min) (if measured)

Data presented as Mean ± SEM.

Table 3: Histological and Molecular Endpoints

Parameter	Non-Diabetic + Vehicle	Diabetic + Vehicle	Diabetic + ASK1-IN-1
Glomerulosclerosis Index (% PAS positive area)
Tubulointerstitial Fibrosis (% Trichrome positive area)
Renal p-p38 / total p38 (ratio)
Renal Tgf-β1 mRNA (fold change)
Renal Mcp-1 mRNA (fold change)

Data presented as Mean ± SEM.

Conclusion

This protocol provides a comprehensive framework for evaluating the efficacy of ASK1-IN-1 in a preclinical model of diabetic nephropathy. Successful outcomes, such as reduced albuminuria, preserved GFR, and attenuation of renal fibrosis and inflammation, would support the therapeutic potential of ASK1 inhibition for the treatment of this disease.[4][5][21] Careful execution of these protocols and rigorous data analysis are critical for obtaining reliable and reproducible results.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. researchgate.net [researchgate.net]
• 3. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ASK1 contributes to fibrosis and dysfunction in models of kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural Insights Support Targeting ASK1 Kinase for Therapeutic Interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ASK1 Inhibitor Halts Progression of Diabetic Nephropathy in Nos3 -Deficient Mice: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 8. BioKB - Publication [biokb.lcsb.uni.lu]
• 9. ASK-1 activation exacerbates kidney dysfunction via increment of glomerular permeability and accelerates cellular aging in diabetic kidney disease model mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dovepress.com [dovepress.com]
• 11. mdpi.com [mdpi.com]
• 12. Research and advances in mouse models of diabetic nephropathy: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mouse Models of Diabetic Nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Establishing Standards for Studying Renal Function in Mice through Measurements of Body Size-Adjusted Creatinine and Urea Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Identification of Novel Biomarker for Early Detection of Diabetic Nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Assessment of Kidney Function in Mouse Models of Glomerular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Transcutaneous Assessment of Renal Function in Conscious Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. HISTOPATHOLOGY OF DIABETIC NEPHROPATHY - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ASK1 limits kidney glucose reabsorption, growth, and mid-late proximal tubule KIM-1 induction when diabetes and Western diet are combined with SGLT2 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ASK1 contributes to fibrosis and dysfunction in models of kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for ASK1-IN-1 Treatment in In Vitro Models of Liver Fibrosis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Liver fibrosis is a wound-healing response to chronic liver injury, characterized by the excessive accumulation of extracellular matrix (ECM) proteins, which can lead to cirrhosis and liver failure. Apoptosis signal-regulating kinase 1 (ASK1), a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, is a key mediator of stress-induced signaling pathways that drive inflammation, apoptosis, and fibrosis. In the context of liver disease, ASK1 is activated by various stimuli, including reactive oxygen species (ROS), pro-inflammatory cytokines like TNF-α, and lipopolysaccharide (LPS).[1][2] Activated ASK1 subsequently phosphorylates and activates downstream kinases, p38 and c-Jun N-terminal kinase (JNK), leading to the activation of hepatic stellate cells (HSCs), the primary producers of ECM in the liver.[1][2][3][4]

ASK1-IN-1 represents a class of potent and selective inhibitors of ASK1. By blocking the kinase activity of ASK1, these inhibitors can attenuate the downstream signaling cascade, thereby reducing HSC activation, ECM production, and ultimately mitigating liver fibrosis. This document provides detailed protocols for utilizing ASK1 inhibitors in in vitro models of liver fibrosis, along with data presentation and visualization to guide researchers in their experimental design and data interpretation. As "ASK1-IN-1" is a general term, this document will refer to specific, well-characterized ASK1 inhibitors such as Selonsertib (GS-4997) and GS-444217, which have been extensively studied in the context of liver fibrosis.

Mechanism of Action of ASK1 in Liver Fibrosis

The signaling pathway of ASK1 in the context of liver fibrosis is a critical target for therapeutic intervention. Upon activation by various stressors, ASK1 initiates a cascade that results in the activation of hepatic stellate cells and subsequent deposition of extracellular matrix.

Figure 1: ASK1 Signaling Pathway in Liver Fibrosis.

Quantitative Data on ASK1 Inhibitors

The efficacy of ASK1 inhibitors can be quantified by their half-maximal inhibitory concentration (IC50) and their effects on key fibrotic markers. The following tables summarize the available quantitative data for Selonsertib (GS-4997) and GS-444217.

Inhibitor	Target	IC50	Cell Line	Reference
Selonsertib (GS-4997)	ASK1	21 nM (Biochemical)	-	[5]
ASK1	138 nM (Cell-based)	-	[5]
GS-444217	ASK1	2.87 nM	-	[6][7][8]
ASK1-IN-8	ASK1	1.8 nM	-	[5]
ASK1-IN-4	ASK1	0.2 µM	-	[5]

Table 1: IC50 Values of Various ASK1 Inhibitors.

Inhibitor	Cell Line	Inducing Agent	Concentration	Effect on Fibrosis Markers	Reference
Selonsertib (GS-4997)	HSC-T6, LX-2	-	10-50 µM	Decreased α-SMA, Fibronectin, Collagen Type I	[2]
GS-444217	Primary HSCs	LPS	0.3 - 1 µM	Suppressed Collagen 1A1 (Col1a1) expression	[3]

Table 2: In Vitro Efficacy of ASK1 Inhibitors on Liver Fibrosis Markers.

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below. These protocols are intended as a guide and may require optimization based on specific laboratory conditions and cell lines.

Experimental Workflow

The general workflow for testing the efficacy of an ASK1 inhibitor in an in vitro model of liver fibrosis involves several key stages, from cell culture to data analysis.

Figure 2: General Experimental Workflow.

Protocol 1: Induction of Fibrosis in LX-2 Cells and Treatment with ASK1-IN-1

This protocol describes the induction of a fibrotic phenotype in the human hepatic stellate cell line LX-2 using Transforming Growth Factor-beta (TGF-β) and subsequent treatment with an ASK1 inhibitor.

Materials:

• LX-2 human hepatic stellate cells

• DMEM, high glucose, GlutaMAX™ Supplement, pyruvate

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (Pen/Strep)

• Recombinant Human TGF-β1

• ASK1-IN-1 (e.g., Selonsertib) dissolved in DMSO

• Phosphate Buffered Saline (PBS)

• Cell culture plates (6-well, 96-well)

Procedure:

• Cell Culture: Culture LX-2 cells in DMEM supplemented with 2% FBS and 1X Pen/Strep at 37°C in a 5% CO2 humidified incubator.[9]

• Seeding: Seed LX-2 cells in 6-well plates at a density of 1 x 10^5 cells/well or in 96-well plates at 12,500 cells/well. Allow cells to adhere for 24 hours.

• Serum Starvation: After 24 hours, replace the medium with serum-free DMEM for 12-24 hours to synchronize the cells.

• Pre-treatment: Pre-treat the cells with various concentrations of ASK1-IN-1 (e.g., Selonsertib at 10, 25, 50 µM) for 1-2 hours. Include a vehicle control (DMSO).

• Induction of Fibrosis: Add TGF-β1 to the media at a final concentration of 2-10 ng/mL to induce fibrosis.

• Incubation: Incubate the cells for 24-48 hours.

• Analysis: After incubation, harvest the cells for downstream analysis such as Western Blot for α-SMA and Collagen I, or qPCR for ACTA2 and COL1A1 gene expression.

Protocol 2: Western Blotting for α-SMA and Collagen I

This protocol details the detection of α-smooth muscle actin (α-SMA) and Collagen Type I protein levels in cell lysates by Western blotting.

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-α-SMA, anti-Collagen I, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each sample using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (20-30 µg) with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

• Transfer: Transfer the proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-α-SMA at 1:1000, anti-Collagen I at 1:1000) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add ECL substrate. Visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like GAPDH.

Protocol 3: Quantitative Real-Time PCR (qPCR) for ACTA2 and COL1A1

This protocol is for quantifying the mRNA expression levels of the fibrotic marker genes ACTA2 (encoding α-SMA) and COL1A1 (encoding Collagen Type I alpha 1).

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for ACTA2, COL1A1, and a housekeeping gene (e.g., GAPDH)

• qPCR instrument

Procedure:

• RNA Extraction: Extract total RNA from the treated cells using a commercial RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• qPCR Reaction: Set up the qPCR reaction by mixing the cDNA, forward and reverse primers for the target genes and housekeeping gene, and qPCR master mix.

• qPCR Program: Run the qPCR reaction in a real-time PCR instrument using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene.

Protocol 4: Immunofluorescence Staining for α-SMA

This protocol allows for the visualization of α-SMA protein expression and localization within the cells.

Materials:

• Cells grown on coverslips or in imaging plates

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 1-5% BSA in PBS)

• Primary antibody (anti-α-SMA)

• Fluorophore-conjugated secondary antibody

• DAPI for nuclear staining

• Mounting medium

• Fluorescence microscope

Procedure:

• Fixation: Fix the cells with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize the cells with permeabilization buffer for 10-15 minutes.

• Blocking: Wash with PBS and block with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with the anti-α-SMA primary antibody (diluted in blocking buffer) overnight at 4°C.[10]

• Secondary Antibody Incubation: Wash with PBS and incubate with the fluorophore-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Nuclear Staining: Wash with PBS and counterstain the nuclei with DAPI for 5-10 minutes.

• Mounting and Imaging: Wash with PBS, mount the coverslips onto slides with mounting medium, and visualize the staining using a fluorescence microscope.

Logical Relationship of the Study Design

The study design follows a logical progression from establishing the in vitro model to evaluating the therapeutic potential of the ASK1 inhibitor.

Figure 3: Logical Flow of the Study Design.

Conclusion

The inhibition of ASK1 presents a promising therapeutic strategy for the treatment of liver fibrosis. The protocols and data provided in this document offer a comprehensive guide for researchers to investigate the efficacy of ASK1-IN-1 and other ASK1 inhibitors in relevant in vitro models. By understanding the underlying signaling pathways and employing robust experimental methodologies, the scientific community can further validate the therapeutic potential of targeting ASK1 in the fight against chronic liver disease.

References

• 1. sealrocktx.com [sealrocktx.com]
• 2. Selonsertib Inhibits Liver Fibrosis via Downregulation of ASK1/MAPK Pathway of Hepatic Stellate Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ASK1 inhibition reduces cell death and hepatic fibrosis in an Nlrp3 mutant liver injury model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selonsertib Inhibits Liver Fibrosis via Downregulation of ASK1/ MAPK Pathway of Hepatic Stellate Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. agilent.com [agilent.com]

Application Notes and Protocols for ASK1-IN-1 in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis Signal-regulating Kinase 1 (ASK1), also known as Mitogen-activated protein kinase kinase kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling pathway.[1][2] ASK1 is activated in response to a variety of cellular stresses, including oxidative stress, endoplasmic reticulum (ER) stress, and pro-inflammatory cytokines.[2] Upon activation, ASK1 initiates a signaling cascade that leads to the phosphorylation and activation of downstream kinases, primarily c-Jun N-terminal kinase (JNK) and p38 MAPK.[1][2] The activation of the ASK1-JNK/p38 axis plays a crucial role in mediating cellular responses such as apoptosis, inflammation, and differentiation.[3] In the context of cancer, the role of ASK1 is complex, acting as both a tumor suppressor and a promoter depending on the cellular context. Dysregulation of the ASK1 signaling pathway has been implicated in the development and progression of various cancers.

ASK1-IN-1 is a potent and cell-permeable inhibitor of ASK1. It offers a valuable tool for investigating the role of the ASK1 signaling pathway in cancer biology and for assessing the therapeutic potential of ASK1 inhibition. These application notes provide detailed protocols for generating a dose-response curve for ASK1-IN-1 in cancer cell lines and for verifying its mechanism of action by observing the modulation of downstream signaling pathways.

Data Presentation

Inhibitor	Target	Biochemical IC50	Cellular IC50	Cancer Cell Line(s)
ASK1-IN-1	ASK1	21 nM	138 nM	Not Specified
Data for specific cancer cell lines to be generated by the user.	e.g., A549 (Lung)
e.g., HCT116 (Colon)
e.g., MCF7 (Breast)
e.g., U87MG (Glioblastoma)

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the ASK1 signaling pathway and the general experimental workflow for determining the dose-response of ASK1-IN-1.

ASK1 Signaling Pathway and Inhibition by ASK1-IN-1.

Experimental workflow for dose-response analysis.

Experimental Protocols

Cell Viability Assay for Dose-Response Curve Generation (MTT Assay)

This protocol describes how to determine the IC50 value of ASK1-IN-1 in a cancer cell line of choice using a colorimetric MTT assay. This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., A549, HCT116, MCF7, U87MG)

• Complete cell culture medium

• ASK1-IN-1

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of ASK1-IN-1 in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the ASK1-IN-1 stock solution in complete culture medium to obtain a range of desired concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). Prepare a vehicle control with the same final concentration of DMSO as the highest drug concentration.

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions or vehicle control to the respective wells.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Incubate the plate for at least 2 hours at 37°C, or overnight, with gentle shaking to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells (100% viability).

  • Plot the percentage of cell viability against the logarithm of the ASK1-IN-1 concentration.

  • Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of cell viability) using a non-linear regression curve fit (e.g., log(inhibitor) vs. response -- variable slope) with appropriate software (e.g., GraphPad Prism).

Western Blot Analysis of ASK1 Pathway Inhibition

This protocol is designed to verify the inhibitory effect of ASK1-IN-1 on the ASK1 signaling pathway by measuring the phosphorylation status of ASK1, JNK, and p38.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• ASK1-IN-1

• DMSO

• PBS

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA or Bradford)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-ASK1 (Thr845)

  • Rabbit anti-ASK1

  • Rabbit anti-phospho-JNK (Thr183/Tyr185)

  • Rabbit anti-JNK

  • Rabbit anti-phospho-p38 (Thr180/Tyr182)

  • Rabbit anti-p38

  • Loading control antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody (e.g., anti-rabbit IgG)

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with ASK1-IN-1 at various concentrations (e.g., 0.1, 1, 10 µM) and a vehicle control (DMSO) for a predetermined time (e.g., 1-6 hours). To induce ASK1 activation, a stressor like H2O2 or TNF-α can be added for a short period before lysis.

• Protein Extraction and Quantification:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant and determine the protein concentration using a protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations of all samples with lysis buffer.

  • Denature the protein samples by boiling in Laemmli buffer at 95-100°C for 5 minutes.

  • Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-ASK1, diluted according to the manufacturer's instructions in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 5-10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Signal Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • To analyze the levels of total proteins, the membrane can be stripped and re-probed with antibodies against total ASK1, JNK, and p38, as well as a loading control.

  • Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the phosphorylated protein levels to the total protein levels.

Conclusion

The protocols and information provided in these application notes serve as a comprehensive guide for researchers to effectively utilize ASK1-IN-1 as a tool to investigate the role of the ASK1 signaling pathway in cancer. By generating dose-response curves and verifying the downstream effects on JNK and p38 phosphorylation, researchers can gain valuable insights into the therapeutic potential of targeting ASK1 in various cancer models.

References

• 1. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 2. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ASK1-IN-1 in High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis Signal-regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1] It plays a pivotal role in cellular responses to a variety of stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory cytokines.[2] Dysregulation of the ASK1 signaling pathway is implicated in the pathogenesis of numerous diseases, such as neurodegenerative disorders, cardiovascular diseases, and cancer. As a result, ASK1 has emerged as a promising therapeutic target.

ASK1-IN-1 is a potent and CNS-penetrant inhibitor of ASK1. Its utility in high-throughput screening (HTS) assays is crucial for the discovery and development of novel therapeutic agents targeting the ASK1 pathway. These application notes provide detailed protocols for biochemical and cellular HTS assays utilizing ASK1-IN-1 as a reference compound.

Mechanism of Action of ASK1-IN-1

ASK1-IN-1 functions as an ATP-competitive inhibitor. It binds to the catalytic site of ASK1, preventing the autophosphorylation and subsequent activation of the kinase. This blockade of ASK1 activity inhibits the downstream signaling cascade involving MKK3/6 and MKK4/7, which in turn prevents the activation of p38 and JNK MAP kinases. The inhibition of this pathway mitigates stress-induced apoptosis and inflammation.

Data Presentation: Potency of ASK1 Inhibitors

The following table summarizes the inhibitory potency of ASK1-IN-1 and other selected ASK1 inhibitors determined in various biochemical and cellular assays.

Compound	Biochemical IC₅₀ (nM)	Cellular IC₅₀ (nM)	Assay Type
ASK1-IN-1	21	138	Biochemical and Cellular Assays
GS-444217	14	Not Reported	Biochemical Assay
MSC2032964A	93	Not Reported	Biochemical Assay
ASK1-IN-8	1.8	Not Reported	Biochemical Assay
ASK1-IN-2	32.8	Not Reported	Biochemical Assay
ASK1-IN-6	7	25	Biochemical and Cellular Assays

Signaling Pathway and Experimental Workflow Diagrams

ASK1 Signaling Pathway

Caption: The ASK1 signaling pathway is activated by stress, leading to apoptosis and inflammation.

Biochemical HTS Assay Workflow (AlphaScreen)

Caption: Workflow for a typical ASK1 AlphaScreen HTS assay.

Experimental Protocols

Biochemical High-Throughput Screening Assay: AlphaScreen

This protocol is designed for a 384-well plate format and is adapted from established AlphaScreen kinase assays.[3][4]

Materials:

• Recombinant active ASK1 enzyme

• Biotinylated MKK6 substrate

• ASK1-IN-1 (or other test compounds)

• AlphaScreen Streptavidin Donor Beads

• AlphaScreen Phospho-MKK6 specific Acceptor Beads

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT, 0.01% Tween-20, 0.1 mg/mL BSA

• ATP Solution: 10 mM ATP in assay buffer

• Stop/Detection Buffer: Assay buffer containing 20 mM EDTA and the AlphaScreen beads

• 384-well white opaque microplates

Procedure:

• Compound Preparation: Prepare serial dilutions of ASK1-IN-1 and other test compounds in DMSO. Further dilute in assay buffer to the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Assay Plate Preparation:

  • Add 2.5 µL of diluted compound solution to the wells of a 384-well plate.

  • Add 2.5 µL of a solution containing ASK1 enzyme and biotinylated MKK6 substrate in assay buffer. The final concentrations should be optimized, but a starting point is 5 nM ASK1 and 50 nM MKK6.

• Kinase Reaction:

  • Initiate the kinase reaction by adding 5 µL of ATP solution to each well. The final ATP concentration should be at its Km value for ASK1, which needs to be predetermined.

  • Incubate the plate at room temperature for 60 minutes with gentle shaking.

• Detection:

  • Add 5 µL of Stop/Detection Buffer containing 20 µg/mL of both Streptavidin Donor and Phospho-MKK6 Acceptor beads to each well.

  • Incubate the plate in the dark at room temperature for 60 minutes.

• Data Acquisition: Read the plate on an AlphaScreen-compatible plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ values using a suitable data analysis software.

Biochemical High-Throughput Screening Assay: ADP-Glo™

This protocol is based on the Promega ADP-Glo™ Kinase Assay system.

Materials:

• Recombinant active ASK1 enzyme

• MKK6 substrate (unlabeled)

• ASK1-IN-1 (or other test compounds)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Assay Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA

• ATP

• 384-well white opaque microplates

Procedure:

• Compound and Reagent Preparation: Prepare serial dilutions of test compounds in DMSO and then in assay buffer. Prepare a solution of ASK1 and MKK6 in assay buffer.

• Kinase Reaction:

  • Add 2 µL of the compound solution to the wells of a 384-well plate.

  • Add 2 µL of the ASK1/MKK6 solution.

  • Add 1 µL of ATP solution to initiate the reaction. The final concentrations should be optimized.

  • Incubate at room temperature for 60 minutes.

• ATP Depletion:

  • Add 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Detection:

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Determine the IC₅₀ values by plotting the luminescence signal against the compound concentration.

Cellular High-Throughput Screening Assay: Downstream Target Phosphorylation

This protocol describes a representative cellular assay to measure the inhibition of ASK1 by monitoring the phosphorylation of a downstream target, such as p38 MAPK. This is a general guideline and requires optimization for specific cell lines and conditions.

Materials:

• A suitable cell line (e.g., HEK293T or U2OS)

• ASK1-IN-1 (or other test compounds)

• A stress-inducing agent (e.g., H₂O₂)

• Cell culture medium and supplements

• Fixation and permeabilization buffers

• Primary antibody against phospho-p38 (p-p38)

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• 384-well clear-bottom imaging plates

Procedure:

• Cell Plating: Seed the cells into 384-well imaging plates at an optimized density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of ASK1-IN-1 and test compounds.

  • Treat the cells with the compounds for 1-2 hours.

• Cell Stimulation:

  • Induce ASK1 activation by treating the cells with a stressor (e.g., 1 mM H₂O₂) for 30 minutes. Include unstimulated control wells.

• Fixation and Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block with a suitable blocking buffer.

  • Incubate with the primary antibody against p-p38.

  • Incubate with the fluorescently labeled secondary antibody and DAPI.

• Imaging and Analysis:

  • Acquire images using a high-content imaging system.

  • Analyze the images to quantify the intensity of the p-p38 signal in the nucleus or cytoplasm.

• Data Analysis: Normalize the p-p38 signal to the cell number and determine the IC₅₀ values for the test compounds.

Conclusion

The provided protocols and data serve as a comprehensive guide for utilizing ASK1-IN-1 in high-throughput screening campaigns aimed at discovering and characterizing novel ASK1 inhibitors. The biochemical assays offer a direct measure of enzyme inhibition, while the cellular assay provides insights into the compound's activity in a more physiologically relevant context. These tools are invaluable for advancing drug discovery efforts targeting the ASK1 signaling pathway.

References

• 1. Discovery and development of ASK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of an HTS-compatible assay for the discovery of ASK1 signalosome inhibitors using alphascreen technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]

Measuring Cellular Target Engagement of ASK1-IN-1: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for measuring the target engagement of ASK1-IN-1, a potent and CNS-penetrant inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1), within a cellular context. Understanding how effectively a compound binds to its intended target in a physiological environment is a critical step in drug discovery and development.[1]

Introduction to ASK1 and ASK1-IN-1

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a key signaling molecule involved in cellular responses to a variety of stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory signals.[2][3][4] Dysregulation of the ASK1 signaling pathway has been implicated in a range of diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.[2][3] ASK1-IN-1 is a small molecule inhibitor of ASK1 with a biochemical IC50 of 21 nM and a cellular IC50 of 138 nM.[5]

Key Techniques for Measuring Target Engagement

Several robust methods can be employed to quantify the interaction of ASK1-IN-1 with ASK1 in cells. This guide focuses on three principal techniques:

• Cellular Thermal Shift Assay (CETSA®): This biophysical assay measures the thermal stabilization of a target protein upon ligand binding.[6]

• NanoBRET™ Target Engagement Assay: A bioluminescence resonance energy transfer (BRET)-based assay that quantifies compound binding to a target protein in live cells.[1][7]

• In-Cell Kinase Activity Assay: This method assesses the functional consequence of inhibitor binding by measuring the phosphorylation of a downstream substrate of ASK1.

Below are detailed protocols and application notes for each of these techniques.

Cellular Thermal Shift Assay (CETSA®)

Application Note

The Cellular Thermal Shift Assay (CETSA) is a powerful technique to confirm the direct binding of a compound to its target protein within the complex environment of a cell.[6] The principle is based on the ligand-induced stabilization of the target protein, which results in an increased melting temperature (Tagg).[8] This change in thermal stability is then quantified, typically by Western blotting or other protein detection methods.[9]

Two main CETSA formats are described:

• Melt Curve CETSA: Determines the change in the melting temperature (ΔTagg) of ASK1 in the presence of ASK1-IN-1.

• Isothermal Dose-Response (ITDR) CETSA: Measures the potency of ASK1-IN-1 in stabilizing ASK1 at a fixed temperature.[10]

Quantitative Data for ASK1 Inhibitors (Representative)

Compound	Target	Cell Line	ΔTagg (°C)	ITDR CETSA EC50 (nM)	Reference
Compound 25	RIPK1	HT-29	~5	5.0	[11]
GSK-compound 27	RIPK1	HT-29	~2	1200	[11]
Staurosporine	Multiple Kinases	K562	Variable	-	[10]

Experimental Protocols

Protocol 1: Melt Curve CETSA for ASK1

This protocol is designed to determine the thermal shift of ASK1 upon binding of ASK1-IN-1.

Materials:

• Cell culture medium (e.g., DMEM) with 10% FBS

• HEK293T cells (or other suitable cell line expressing ASK1)

• ASK1-IN-1

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Anti-ASK1 primary antibody

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• PCR tubes and thermal cycler

• Centrifuge

Workflow Diagram:

References

• 1. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [worldwide.promega.com]
• 2. ASK1 - Wikipedia [en.wikipedia.org]
• 3. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oxidative Stress-Induced Diseases via the ASK1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Focusing on Relevance: CETSA-Guided Medicinal Chemistry and Lead Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. キナーゼ ターゲットエンゲ―ジメント [promega.jp]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CETSA quantitatively verifies in vivo target engagement of novel RIPK1 inhibitors in various biospecimens - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting ASK1-IN-1 off-target effects in experiments

This guide provides troubleshooting strategies and answers to frequently asked questions for researchers using ASK1-IN-1, a potent, CNS-penetrant inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1). The focus is on identifying and mitigating potential off-target effects to ensure data integrity.

Frequently Asked Questions (FAQs)

Q1: What is ASK1-IN-1 and what is its primary mechanism of action?

A1: ASK1-IN-1 is a small molecule inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5).[1] It functions as an ATP-competitive inhibitor with a biochemical IC50 of 21 nM and a cellular IC50 of 138 nM in HEK-293T cells.[1][2] ASK1 is a central node in cellular stress signaling.[3] Under stress conditions like oxidative stress or inflammatory stimuli (e.g., TNF-α), ASK1 becomes activated through autophosphorylation at Threonine 845.[4] Activated ASK1 then phosphorylates and activates downstream kinases MKK4/7 and MKK3/6, which in turn activate the JNK and p38 MAPK pathways, respectively.[3][4] These pathways are critical mediators of apoptosis, inflammation, and fibrosis.[5] ASK1-IN-1 blocks this cascade by preventing the kinase activity of ASK1.[1]

Q2: My experimental phenotype using ASK1-IN-1 does not match the reported phenotype for ASK1 knockout/knockdown. Could this be due to off-target effects?

A2: Yes, this is a distinct possibility. While ASK1-IN-1 is potent, it is known to be "moderately selective."[1] In a broad screening panel of 468 kinases, it inhibited 7% of the kinases by more than 90% at a 1 µM concentration.[1] An unexpected or inconsistent phenotype is a primary indicator of potential off-target activity. It is crucial to perform validation experiments to confirm that the observed biological effect is a direct result of ASK1 inhibition.

Q3: What are the known off-target kinases for ASK1-IN-1?

A3: ASK1-IN-1 was profiled against a panel of 468 kinases at a concentration of 1 µM. The data reveals several off-target kinases that are significantly inhibited. The most potent off-target interactions are summarized in the table below. Researchers should be particularly cautious if these kinases are relevant in their experimental system.

Data Presentation

Table 1: Selectivity Profile of ASK1-IN-1 (Compound 21)

This table summarizes the inhibitory activity of ASK1-IN-1 against its primary target (ASK1) and notable off-target kinases identified in a broad kinase panel. The data is derived from the supplementary information of the original publication by Xin Z, et al.[1]

Kinase Target	Percent Inhibition @ 1 µM	Notes
MAP3K5 (ASK1)	99%	Primary Target
GAK	100%	Cyclin G-associated kinase, involved in membrane trafficking.
MAP3K1	99%	Also known as MEKK1, involved in MAPK signaling.
STK10	99%	Serine/threonine kinase, involved in stress response.
MAP4K5	98%	Also known as KHS1, upstream of the JNK pathway.
CIT	98%	Citron Rho-interacting kinase, involved in cytokinesis.
MAP3K2	97%	Also known as MEKK2, involved in ERK and JNK pathways.
MAP3K3	96%	Also known as MEKK3, involved in ERK, JNK, and p38 pathways.
STK33	96%	Serine/threonine kinase, role in cell proliferation.
TNK2	95%	Also known as ACK1, a non-receptor tyrosine kinase.
MAP4K3	94%	Also known as GLK, activates the JNK pathway.
EPHB4	93%	Ephrin type-B receptor 4, a receptor tyrosine kinase.
SLK	92%	Ste20 like kinase, involved in apoptosis.
TNIK	91%	TRAF2 and NCK interacting kinase, activates JNK.
MAP4K2	90%	Also known as GCK, activates JNK and p38 pathways.

Data extracted from the supplementary information of ACS Med Chem Lett. 2020;11(4):485-490.[1]

Troubleshooting Guides

Q4: How can I experimentally validate that my observed phenotype is due to on-target ASK1 inhibition?

A4: A multi-pronged approach is the most rigorous way to confirm on-target activity and rule out off-target effects.

• Perform a Rescue Experiment: This is a gold-standard method. The goal is to show that a version of ASK1 that is resistant to the inhibitor can reverse the phenotype. This typically involves site-directed mutagenesis of the ASK1 gatekeeper residue to create a mutant that no longer binds ASK1-IN-1 but retains its kinase activity. Expressing this mutant in your cells should make them resistant to the inhibitor's effects.

• Confirm Target Engagement in Cells: Use a biophysical assay to confirm that ASK1-IN-1 is binding to ASK1 inside your cells at the concentrations you are using. The Cellular Thermal Shift Assay (CETSA) is an excellent method for this.

• Analyze Downstream Signaling: Use Western blotting to verify that ASK1-IN-1 inhibits the phosphorylation of ASK1's direct downstream targets, MKK4 and p38, in a dose-dependent manner. This provides biochemical evidence of on-target pathway modulation.

Q5: I am observing toxicity or other unexpected effects at higher concentrations of ASK1-IN-1. What should I do?

A5: Off-target effects are often concentration-dependent.

• Perform a Dose-Response Curve: Carefully titrate ASK1-IN-1 to find the lowest effective concentration that inhibits ASK1 signaling (e.g., by monitoring p-p38 levels) without causing the unexpected phenotype. The cellular IC50 (138 nM) is a good starting point.[1]

• Consult the Selectivity Profile: Refer to Table 1. If the unexpected phenotype could plausibly be caused by inhibition of one of the listed off-targets (e.g., other MAP3Ks or MAP4Ks), you may need to use a more selective inhibitor or a genetic approach (siRNA/CRISPR) to validate your findings.

Experimental Protocols

Protocol 1: Western Blot for Downstream ASK1 Signaling

Objective: To measure the inhibition of stress-induced p38 phosphorylation by ASK1-IN-1.

• Cell Culture and Treatment: Plate cells to be 60-70% confluent on the day of the experiment. Pre-treat cells with various concentrations of ASK1-IN-1 (e.g., 0, 10, 50, 100, 250, 500 nM) for 1-2 hours.

• Induce Stress: Add an ASK1 activator, such as H₂O₂ (e.g., 1 mM) or TNF-α (e.g., 20 ng/mL), for a predetermined optimal time (e.g., 15-30 minutes).

• Cell Lysis: Immediately place the plate on ice, wash cells twice with ice-cold PBS, and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel, run the gel, and transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with primary antibodies against phospho-p38 (Thr180/Tyr182), total p38, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize bands using an ECL substrate and an imaging system. Quantify band intensities to determine the ratio of phosphorylated to total p38.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm the binding of ASK1-IN-1 to ASK1 in intact cells by measuring changes in protein thermal stability.

• Cell Treatment: Culture cells to ~80% confluency. Treat cells with the desired concentration of ASK1-IN-1 or vehicle (DMSO) for 1-3 hours at 37°C.

• Harvesting: Wash cells with PBS and harvest by scraping. Resuspend the cell pellet in PBS with protease inhibitors.

• Heat Shock: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermocycler. Include a non-heated control.

• Cell Lysis: Lyse the cells by three rapid freeze-thaw cycles (liquid nitrogen followed by a 25°C water bath).

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Analysis: Carefully collect the supernatant (soluble protein fraction) and analyze by Western blot for ASK1 protein levels. A loading control that does not shift in the tested temperature range should also be probed.

• Data Interpretation: In vehicle-treated cells, the ASK1 band intensity will decrease as the temperature increases, reflecting denaturation. In ASK1-IN-1-treated cells, binding of the inhibitor should stabilize the ASK1 protein, resulting in more soluble protein at higher temperatures (a rightward shift in the melting curve).

Visualizations

Caption: The ASK1 signaling pathway under stress and its inhibition by ASK1-IN-1.

Caption: A logical workflow for troubleshooting potential off-target effects of ASK1-IN-1.

References

• 1. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. selleckchem.com [selleckchem.com]

Navigating ASK1-IN-1 Solubility: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing solubility challenges encountered with the ASK1 inhibitor, ASK1-IN-1, in aqueous buffers. This guide offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My ASK1-IN-1 powder won't dissolve directly in my aqueous experimental buffer. Why is this happening?

A1: ASK1-IN-1, like many small molecule kinase inhibitors, is a hydrophobic compound with inherently low solubility in aqueous solutions such as phosphate-buffered saline (PBS) or cell culture media. Direct dissolution in these buffers will likely result in precipitation or an insoluble suspension. The recommended approach is to first prepare a high-concentration stock solution in an organic solvent.

Q2: What is the recommended solvent for preparing a stock solution of ASK1-IN-1?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most common and recommended solvent for creating a high-concentration stock solution of ASK1-IN-1. While some sources indicate slight solubility in ethanol, DMSO is generally the preferred solvent.[1] It is crucial to use high-purity, anhydrous DMSO to prevent the introduction of moisture, which can affect the compound's stability and solubility.

Q3: I've prepared a DMSO stock solution, but the compound precipitates when I dilute it into my aqueous buffer. What can I do to prevent this?

A3: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue and indicates that the kinetic solubility of ASK1-IN-1 in the final solution has been exceeded. This is often referred to as "crashing out." To prevent this, it is highly recommended to use a co-solvent system and/or surfactants to improve the solubility and stability of ASK1-IN-1 in the final aqueous solution. The final concentration of DMSO in your assay should be kept low (typically below 0.5%) to avoid solvent-induced artifacts.

Q4: How should I store my ASK1-IN-1 stock solution to ensure its stability?

A4: Proper storage is critical for maintaining the integrity of your ASK1-IN-1 stock solution. Once prepared, it is best to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can lead to degradation and precipitation. The aliquots should be stored at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[1]

Troubleshooting Guide: Preventing ASK1-IN-1 Precipitation

This guide provides a systematic approach to resolving common precipitation issues encountered during the preparation of ASK1-IN-1 working solutions.

Problem	Potential Cause	Recommended Solution
Precipitate observed in the DMSO stock solution.	The compound has come out of solution during storage, possibly due to temperature fluctuations or moisture absorption.	Gently warm the stock solution to 37°C and vortex or sonicate to redissolve the precipitate. If it does not fully redissolve, it is advisable to prepare a fresh stock solution using anhydrous DMSO.
Precipitate forms immediately upon dilution of the DMSO stock into an aqueous buffer.	The aqueous solubility limit of ASK1-IN-1 has been exceeded.	Utilize a co-solvent system as detailed in the experimental protocol below. This typically involves a mixture of DMSO, PEG300, and a surfactant like Tween-80. This approach helps to create a more stable microenvironment for the hydrophobic compound in the aqueous medium.
The working solution becomes cloudy or shows precipitation over time during the experiment.	The compound is slowly precipitating out of solution due to factors like temperature changes or interactions with other components in the assay medium.	Ensure the final working solution is prepared fresh before each experiment. Maintain a constant temperature throughout your assay. If the problem persists, consider slightly increasing the concentration of the co-solvents or surfactant in your final solution, while being mindful of their potential effects on your experimental system.
Inconsistent experimental results.	Inaccurate concentration of the inhibitor due to partial precipitation.	Visually inspect your working solutions for any signs of precipitation before adding them to your experiment. If any cloudiness or solid particles are observed, do not use the solution. Prepare a fresh working solution following the recommended protocol.

Quantitative Data Summary

The following table summarizes the available solubility data for ASK1-IN-1. It is important to note that solubility can be influenced by factors such as temperature, pH, and the presence of other solutes.

Solvent	Solubility	Source
Chloroform	5 mg/mL	AbMole BioScience
DMF	4 mg/mL	AbMole BioScience
DMSO	< 1 mg/mL (insoluble or slightly soluble)	MedchemExpress
Ethanol	< 1 mg/mL (insoluble)	MedchemExpress

Experimental Protocols

Protocol 1: Preparation of a 10 mM ASK1-IN-1 Stock Solution in DMSO

Materials:

• ASK1-IN-1 powder (Molecular Weight: 405.41 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Accurately weigh the required amount of ASK1-IN-1 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.05 mg of ASK1-IN-1.

• Add the appropriate volume of anhydrous DMSO to the ASK1-IN-1 powder. For a 10 mM solution, add 1 mL of DMSO to 4.05 mg of the compound.

• Vortex the solution thoroughly until the ASK1-IN-1 is completely dissolved. Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) and/or sonication can be used to aid dissolution if necessary.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquot the stock solution into single-use vials and store at -80°C or -20°C.

Protocol 2: Preparation of an ASK1-IN-1 Working Solution in Aqueous Buffer using a Co-Solvent System

This protocol is adapted from a method used for another ASK1 inhibitor, GS-444217, and provides a robust starting point for preparing aqueous working solutions of ASK1-IN-1.[2] It is recommended to perform a pilot test to ensure compatibility with your specific experimental conditions.

Materials:

• 10 mM ASK1-IN-1 stock solution in DMSO

• Polyethylene glycol 300 (PEG300)

• Tween-80 (or another suitable surfactant)

• Sterile saline or your desired aqueous buffer (e.g., PBS)

• Sterile microcentrifuge tubes

Procedure (for preparing a 1 mL working solution):

• Start with the co-solvent: In a sterile tube, add 400 µL of PEG300.

• Add the DMSO stock: Add your desired volume of the 10 mM ASK1-IN-1 DMSO stock solution to the PEG300. For example, to achieve a final concentration of 10 µM in 1 mL, you would add 1 µL of the 10 mM stock. Mix thoroughly by vortexing until the solution is clear.

• Add the surfactant: Add 50 µL of Tween-80 to the mixture and vortex again until the solution is uniform.

• Add the aqueous buffer: Add the remaining volume of saline or your aqueous buffer to reach a final volume of 1 mL. In this example, you would add 549 µL of buffer. Mix the final solution thoroughly.

• Use immediately: It is highly recommended to prepare the final working solution fresh on the day of use. Do not store the final aqueous dilution for extended periods.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing ASK1-IN-1 Concentration for Cell Viability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of ASK1-IN-1 for cell viability experiments.

Frequently Asked Questions (FAQs)

Q1: What is ASK1-IN-1 and what is its mechanism of action?

A1: ASK1-IN-1 is a potent, central nervous system (CNS)-penetrant inhibitor of Apoptosis Signal-regulating Kinase 1 (ASK1).[1][2] ASK1 is a key component of the mitogen-activated protein kinase (MAPK) signaling pathway that, in response to cellular stressors like oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory cytokines, activates the c-Jun N-terminal kinase (JNK) and p38 MAPK cascades.[3][4] These pathways are critically involved in promoting inflammation, apoptosis (programmed cell death), and fibrosis. ASK1-IN-1 works by inhibiting the kinase activity of ASK1, thereby blocking these downstream signaling events.

Q2: What is the reported potency of ASK1-IN-1?

A2: ASK1-IN-1 has a biochemical IC50 of 21 nM and a cellular IC50 of 138 nM.[1][2] The biochemical IC50 represents the concentration required to inhibit the purified enzyme by 50%, while the cellular IC50 is the concentration needed to achieve 50% inhibition in a cell-based assay.

Q3: What is a good starting concentration range for ASK1-IN-1 in a cell viability assay?

A3: A good starting point for a dose-response experiment with ASK1-IN-1 would be to test a wide range of concentrations centered around its cellular IC50. A suggested range is from 10 nM to 10 µM. This range should allow for the determination of the optimal concentration for the desired effect in your specific cell line and experimental conditions.

Q4: How should I prepare and store ASK1-IN-1 stock solutions?

A4: It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) of ASK1-IN-1 in a suitable solvent like DMSO. This stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C for long-term stability. When preparing working solutions, dilute the stock in your cell culture medium to the final desired concentration. Ensure the final DMSO concentration in your experiment is kept low (typically ≤ 0.1%) to prevent solvent-induced toxicity.

Q5: How can I confirm that ASK1-IN-1 is active in my cells?

A5: To confirm the activity of ASK1-IN-1, you can assess the phosphorylation status of downstream targets in the ASK1 signaling pathway, such as p38 and JNK. A decrease in the phosphorylation of these proteins following treatment with ASK1-IN-1 would indicate target engagement and inhibition of the pathway. Western blotting is a common method for this analysis.

Troubleshooting Guide

Problem ID	Issue Description	Potential Causes	Suggested Solutions
ASK1-VIAB-01	No significant decrease in cell viability observed at expected concentrations.	1. Cell Line Resistance: The chosen cell line may have low ASK1 expression or mutations in the ASK1 pathway, making it resistant to the inhibitor. 2. Suboptimal Incubation Time: The treatment duration may be too short to induce a measurable effect on cell viability. 3. Inhibitor Inactivity: The inhibitor may have degraded due to improper storage or handling.	1. Cell Line Characterization: Confirm ASK1 expression in your cell line via Western blot or qPCR. Consider using a cell line known to be sensitive to ASK1 inhibition as a positive control. 2. Time-Course Experiment: Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration. 3. Use Fresh Inhibitor: Prepare fresh dilutions from a new aliquot of the stock solution for each experiment.
ASK1-VIAB-02	High variability in results between replicate wells or experiments.	1. Inconsistent Cell Seeding: Uneven cell distribution in the microplate wells. 2. Edge Effects: Evaporation of media from the outer wells of the plate. 3. Inaccurate Pipetting: Errors in inhibitor dilution or dispensing.	1. Proper Cell Seeding: Ensure a homogenous single-cell suspension before seeding and be consistent with your seeding technique. 2. Minimize Edge Effects: Fill the outer wells with sterile PBS or media without cells to maintain humidity. 3. Calibrate Pipettes: Regularly calibrate your pipettes and use proper pipetting techniques.
ASK1-VIAB-03	Unexpected increase in cell viability at certain concentrations.	1. Hormetic Effect: Some compounds can have a stimulatory effect at low concentrations and an inhibitory effect at high concentrations. 2. Assay Interference: The inhibitor may interfere with the chemistry of the viability assay (e.g., reducing MTT reagent non-enzymatically).	1. Expand Concentration Range: Test a wider range of concentrations to fully characterize the dose-response curve. 2. Use an Orthogonal Assay: Confirm your results with a different type of viability assay that has a different detection principle (e.g., measure ATP content with CellTiter-Glo® if you are using an MTT assay).

Experimental Protocols

Protocol 1: Dose-Response Cell Viability Assay using MTT

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of ASK1-IN-1 on a chosen cell line.

Materials:

• ASK1-IN-1

• Cell line of interest

• Complete cell culture medium

• DMSO (Dimethyl sulfoxide)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Inhibitor Treatment:

  • Prepare a 2X serial dilution of ASK1-IN-1 in complete medium. A suggested starting range is from 20 µM down to 20 nM (this will be diluted to 1X in the wells).

  • Include a vehicle control (medium with the same final DMSO concentration as the highest ASK1-IN-1 concentration).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of ASK1-IN-1.

• Incubation:

  • Incubate the plate for the desired duration (e.g., 48 or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Incubate overnight at 37°C or for a few hours at room temperature with gentle shaking.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only).

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage of cell viability against the logarithm of the ASK1-IN-1 concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation

Table 1: Potency of ASK1-IN-1 and Related ASK1 Inhibitors

Inhibitor	Biochemical IC50	Cellular IC50	Reference
ASK1-IN-1	21 nM	138 nM	[1][2]
ASK1-IN-2	32.8 nM	Not Reported
GS-444217	2.87 nM	~1.6 µM (in vivo EC50)	[5]
MSC2032964A	93 nM	Not Reported	[3]

Table 2: Example Concentration Ranges for ASK1 Inhibitors in Cell-Based Assays

Inhibitor	Cell Line(s)	Concentration Range	Assay Type	Reference
CS17919	MRC-5, HUH7, CCC-HEL-1, HEK-293A	0.3 - 10 µM	Cytotoxicity	[6]
GS-4997	MRC-5, HUH7, CCC-HEL-1, HEK-293A	0.3 - 10 µM	Cytotoxicity	[6]
GS444217	Human Microvascular Endothelial Cells	1 - 25 µM	Cytokine Production	[7]

Signaling Pathway and Experimental Workflow Diagrams

Caption: ASK1 Signaling Pathway and the inhibitory action of ASK1-IN-1.

Caption: Experimental workflow for determining cell viability using an MTT assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]
• 3. researchgate.net [researchgate.net]
• 4. promega.com [promega.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]

ASK1 Inhibitor Experiments: Technical Support & Troubleshooting Center

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Apoptosis Signal-Regulating Kinase 1 (ASK1) inhibitors. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vitro and cell-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical mechanism of action for small molecule ASK1 inhibitors?

A1: Most small molecule ASK1 inhibitors are ATP-competitive. They bind to the ATP-binding pocket within the kinase domain of ASK1, preventing its autophosphorylation and subsequent activation. This blockade of ASK1 activity inhibits the downstream phosphorylation of MKK4/7 and MKK3/6, which in turn prevents the activation of the JNK and p38 MAPK stress signaling pathways.[1][2][3] Some inhibitors may also work by stabilizing the inactive conformation of ASK1 or disrupting its interaction with regulatory proteins like thioredoxin (TRX).[2]

Q2: Why do many ASK1 inhibitors have poor aqueous solubility?

A2: Like many kinase inhibitors, ASK1 inhibitors often target the hydrophobic ATP-binding pocket. To achieve high potency, these molecules are typically designed with rigid, aromatic structures that are inherently lipophilic and thus have low solubility in aqueous solutions.

Q3: What is the difference between a biochemical IC50 and a cellular IC50, and why do they often differ for ASK1 inhibitors?

A3: A biochemical IC50 measures the concentration of an inhibitor required to reduce the activity of the purified ASK1 enzyme by 50% in a cell-free system. A cellular IC50 , on the other hand, measures the concentration needed to inhibit a specific cellular process (e.g., phosphorylation of a downstream target or cell death) by 50% in intact cells.

These values frequently differ because, in a cellular environment, factors like cell membrane permeability, efflux by transporters (e.g., ABCB1, ABCG2), intracellular ATP concentration (which competes with the inhibitor), and metabolism of the compound can all affect the inhibitor's ability to reach and engage its target.[4][5]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with ASK1 inhibitors.

Problem 1: Inconsistent or No Inhibitor Activity in Cellular Assays

Question: My ASK1 inhibitor shows potent activity in a biochemical kinase assay (low nanomolar IC50), but it has weak or no effect on downstream signaling (p-JNK/p-p38 levels) or cell viability in my cell-based experiments. What could be the issue?

Answer: This is a common discrepancy. Here is a step-by-step guide to troubleshoot this issue.

Troubleshooting Workflow: Discrepancy Between Biochemical and Cellular Activity

Caption: Troubleshooting workflow for low cellular activity of a biochemically potent ASK1 inhibitor.

Possible Causes and Solutions:

Possible Cause	Explanation	Suggested Solution
Poor Solubility/Precipitation	The inhibitor may be precipitating out of the cell culture medium at the tested concentrations.	Prepare a high-concentration stock in 100% DMSO. When diluting into aqueous media, ensure the final DMSO concentration is low (ideally <0.5%). Visually inspect for precipitates. Consider using surfactants like Tween® 80 or Pluronic® F-68 to improve solubility.
Low Cell Permeability	The compound may not efficiently cross the cell membrane to reach its intracellular target.	This is an inherent property of the molecule. If suspected, a medicinal chemistry effort to improve physicochemical properties may be needed.
Active Efflux	The inhibitor may be a substrate for ATP-binding cassette (ABC) transporters, such as P-glycoprotein (ABCB1) or BCRP (ABCG2), which actively pump the compound out of the cell.[6][7]	Test in cell lines with low expression of efflux pumps or use a known efflux pump inhibitor as a control. Selonsertib (GS-4997) has been shown to interact with ABCB1 and ABCG2.[6][7]
Low Endogenous ASK1 Expression	The chosen cell line may express very low levels of ASK1, making it difficult to observe an effect upon inhibition.[8] Some cancer cell lines have been shown to have low ASK1 expression.[8]	Screen several cell lines for ASK1 expression by Western blot or RT-PCR and select a high-expressing line for your experiments.[9]
Lack of Pathway Activation	In basal, unstressed conditions, the ASK1 pathway may be inactive. An inhibitor will only show an effect if the kinase is active.	Treat cells with a known ASK1 activator, such as hydrogen peroxide (H₂O₂), TNF-α, or an ER stress inducer (e.g., Tunicamycin), to stimulate the pathway before or during inhibitor treatment.[10][11][12]
Redundant Signaling Pathways	The cellular phenotype you are measuring (e.g., apoptosis) might be regulated by parallel pathways that are independent of ASK1. For example, some stimuli can activate JNK/p38 through other MAP3Ks.[13]	Use multiple readouts to confirm target engagement (e.g., p-MKK4, p-p38) in addition to the final phenotype. Consider using cells from ASK1 knockout mice as a definitive control.[10][11]
Inhibitor Instability	The compound may be unstable in the cell culture medium over the course of a long incubation period.	Prepare fresh dilutions for each experiment. For long-term experiments, consider replenishing the inhibitor at regular intervals.

Problem 2: High Background or Non-Specific Bands in Western Blots for Phospho-Proteins

Question: I'm trying to detect the inhibition of ASK1 activity by looking at downstream p-JNK or p-p38 levels, but my Western blots have high background, or I see multiple non-specific bands. How can I improve my results?

Answer: Detecting phosphorylated proteins can be challenging due to their low abundance and the transient nature of phosphorylation. Here are key optimization steps.

Key Recommendations for Phospho-Westerns:

• Sample Preparation is Critical:

  • Work quickly and keep samples on ice at all times to minimize phosphatase activity.[14][15]

  • Crucially, include both protease and phosphatase inhibitor cocktails in your lysis buffer. Prepare this fresh before each use.[14][15]

  • After protein quantification, immediately add Laemmli sample buffer and boil (if the antibody protocol allows) to denature enzymes. Store at -80°C in single-use aliquots.[15]

• Blocking:

  • Avoid using milk as a blocking agent. Milk contains casein, a phosphoprotein, which can cause high background when using anti-phospho antibodies.[14][15]

  • Use 3-5% Bovine Serum Albumin (BSA) in TBST for blocking.[14][15]

• Antibody Incubation:

  • Incubate the primary phospho-antibody overnight at 4°C to allow for optimal binding.[15]

  • Always use the antibody at the dilution recommended by the manufacturer as a starting point and optimize from there.

• Washing:

  • Use TBST (Tris-Buffered Saline with Tween 20) instead of PBS-based buffers, as the phosphate (B84403) in PBS can interfere with phospho-antibody binding.[14]

• Controls are Essential:

  • Positive Control: Include a sample treated with a known activator of the ASK1 pathway (e.g., H₂O₂) to ensure you can detect the phosphorylated target.

  • Loading Control: After detecting the phospho-protein, strip the membrane and re-probe for the corresponding total protein (e.g., total JNK, total p38). This is essential to confirm that changes in the phospho-signal are due to altered kinase activity and not changes in the total amount of the protein.[15]

Troubleshooting Logic: Western Blot for p-JNK/p-p38

Caption: Key considerations and controls for successful phospho-protein Western blotting.

Data Presentation: ASK1 Inhibitor Selectivity and Potency

The following table summarizes publicly available data for several well-characterized ASK1 inhibitors. Note that IC50 values can vary depending on the assay conditions (e.g., ATP concentration).

Inhibitor	Synonym	ASK1 IC50 (Biochemical)	Off-Target Kinase Example (IC50)	Notes
Selonsertib	GS-4997	~5 nM[1]	Highly selective.	Orally bioavailable; has been evaluated in multiple clinical trials.[7][16]
MSC2032964A	-	93 nM[17][18]	CK1δ (4800 nM)[17]	Brain-permeable and orally bioavailable.[18]
GS-444217	-	2.87 nM[18]	Highly selective.	ATP-competitive inhibitor.[18]
TC ASK 10	-	14 nM[18]	-	Potent, selective, and orally active.[18]
ASK1-IN-8	Compound 35	1.8 nM[19]	-	Orally active, shown to be protective in a mouse model of liver injury.[19]
NQDI-1	-	3 µM (Ki = 500 nM)[18]	-	One of the earlier identified ASK1 inhibitors.[18]

Experimental Protocols

Protocol 1: In Vitro ASK1 Kinase Assay (ADP-Glo™ Format)

This protocol is adapted from commercially available luminescent assays that measure ADP production as an indicator of kinase activity.

Materials:

• Recombinant active ASK1 enzyme

• Myelin Basic Protein (MBP) or other suitable substrate

• ASK1 Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• ATP solution

• ASK1 inhibitor (serially diluted in DMSO)

• ADP-Glo™ Reagent and Kinase Detection Reagent (Promega)

• White, opaque 96-well or 384-well plates

Procedure:

• Prepare Reagents: Thaw all reagents on ice. Prepare the Kinase Detection Reagent as per the manufacturer's instructions.

• Reaction Setup: In a 384-well plate, add the following to each well:

  • 1 µL of ASK1 inhibitor at various concentrations (or DMSO for control).

  • 2 µL of ASK1 enzyme diluted in Kinase Buffer.

  • 2 µL of a mix containing the substrate (e.g., MBP) and ATP.

• Initiate Reaction: Start the kinase reaction by adding the substrate/ATP mix. The final ATP concentration should be at or near its Km for ASK1.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Stop Reaction & Deplete ATP: Add 5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes at room temperature.

• Detect ADP: Add 10 µL of Kinase Detection Reagent to each well. This converts the ADP generated by ASK1 into ATP, which is then used by a luciferase to produce light. Incubate for 30 minutes at room temperature.

• Read Luminescence: Measure the luminescent signal using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to ASK1 activity.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit to a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot for Downstream ASK1 Signaling

This protocol outlines the detection of phosphorylated JNK and p38 in cell lysates following treatment with an ASK1 inhibitor.

Materials:

• Cell culture reagents

• ASK1 activator (e.g., H₂O₂, TNF-α)

• ASK1 inhibitor

• Lysis Buffer: RIPA buffer supplemented with freshly added protease and phosphatase inhibitor cocktails.

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking Buffer: 5% (w/v) BSA in TBST (Tris-Buffered Saline, 0.1% Tween 20)

• Primary antibodies: anti-phospho-JNK (Thr183/Tyr185), anti-phospho-p38 (Thr180/Tyr182), anti-total-JNK, anti-total-p38, anti-actin or tubulin.

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Plate cells and grow to 70-80% confluency. Pre-treat cells with the ASK1 inhibitor (or vehicle control) for 1-2 hours. Then, stimulate with an ASK1 activator (e.g., 400 µM H₂O₂ for 30 minutes) to induce pathway activation.

• Cell Lysis: Wash cells once with ice-cold PBS. Add ice-cold Lysis Buffer, scrape the cells, and transfer the lysate to a pre-chilled microcentrifuge tube.

• Lysate Preparation: Incubate the lysate on ice for 30 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize all samples to the same protein concentration with Lysis Buffer. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load 20-40 µg of protein per lane on an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane in 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-p38) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again as in step 9. Add ECL substrate and visualize the bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To normalize for protein loading, strip the membrane and re-probe with an antibody for the total form of the protein (e.g., total p38) and/or a housekeeping protein like actin.

Protocol 3: Cell Viability (MTT) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, which can be affected by ASK1-mediated apoptosis.

Materials:

• Cells and culture medium

• ASK1 inhibitor and/or apoptosis-inducing agent

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization Solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

• 96-well clear flat-bottom plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate overnight.

• Treatment: Treat the cells with serial dilutions of the ASK1 inhibitor for the desired duration (e.g., 24-72 hours). Include wells for untreated controls and vehicle controls.

• Add MTT Reagent: Add 10 µL of 5 mg/mL MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into purple formazan (B1609692) crystals.

• Solubilize Formazan: Carefully remove the medium. Add 100 µL of Solubilization Solution to each well to dissolve the formazan crystals.

• Read Absorbance: Shake the plate gently for 15 minutes to ensure complete solubilization. Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from wells with medium only). Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percentage of viability against inhibitor concentration to determine the EC50 or IC50 value.

References

• 1. selleckchem.com [selleckchem.com]
• 2. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 3. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. reactionbiology.com [reactionbiology.com]
• 5. BiochemSphere [biochemicalsci.com]
• 6. Selonsertib (GS-4997), an ASK1 inhibitor, antagonizes multidrug resistance in ABCB1- and ABCG2-overexpressing cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selonsertib (GS-4997), an ASK1 inhibitor, antagonizes multidrug resistance in ABCB1- and ABCG2-overexpressing cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ASK1 inhibits proliferation and migration of lung cancer cells via inactivating TAZ - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ASK1 - Wikipedia [en.wikipedia.org]
• 13. Regulation of JNK and p38 MAPK in the immune system: Signal integration, propagation and termination - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 15. Why Your Phosphorylated Protein Western Blot Isn't Working (And How to Fix It) [absin.net]
• 16. gilead.com [gilead.com]
• 17. researchgate.net [researchgate.net]
• 18. ASK (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 19. medchemexpress.com [medchemexpress.com]

Technical Support Center: Protocol Optimization for Consistent ASK1-IN-1 Results

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to ensure consistent and reliable results when using the ASK1 inhibitor, ASK1-IN-1.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for ASK1-IN-1?

A1: ASK1-IN-1 is a potent and CNS-penetrant inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1).[1] ASK1 is a key component of the mitogen-activated protein kinase (MAPK) signaling cascade.[2][3][4] Under conditions of cellular stress, such as oxidative or endoplasmic reticulum stress, ASK1 becomes activated and subsequently phosphorylates downstream kinases MKK3/6 and MKK4/7.[2][5] These kinases, in turn, activate p38 and c-Jun N-terminal kinase (JNK), respectively, leading to cellular responses like apoptosis and inflammation.[2][4][6] ASK1-IN-1 inhibits the kinase activity of ASK1, thereby blocking the downstream activation of the p38 and JNK pathways.

Q2: How should I prepare and store ASK1-IN-1 stock solutions?

A2: For optimal results, dissolve ASK1-IN-1 in high-purity, anhydrous DMSO to prepare a concentrated stock solution (e.g., 10-50 mM).[7] To aid dissolution, you can vortex the solution and use an ultrasonic bath.[7][8] Gentle warming to 37°C may also be applied, but ensure you check for compound stability at this temperature.[7][8] It is crucial to aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.[8] For long-term storage, keep the aliquots at -80°C (for up to 6 months) or -20°C (for up to 1 month).[7]

Q3: My ASK1-IN-1 precipitates when I add it to my aqueous cell culture medium. What should I do?

A3: This is a common issue for hydrophobic compounds dissolved in DMSO. When the DMSO stock is diluted into an aqueous buffer, the inhibitor can "crash out" of solution. Here are some solutions:

• Lower the Final DMSO Concentration: Aim for a final DMSO concentration of less than 0.5% in your assay, as most cell lines can tolerate this level. Always include a vehicle control with the same final DMSO concentration.[7][9]

• Modify Buffer pH: If your experimental setup allows, adjusting the pH of the buffer can sometimes increase the solubility of the compound.[8]

• Use Solubility Enhancers: Low concentrations of non-ionic surfactants like Tween® 80 can help keep the inhibitor in solution.[8]

• Serial Dilution: Instead of adding the highly concentrated stock directly to your medium, perform an intermediate dilution step in your culture medium or buffer.

Experimental Protocols

Protocol 1: Western Blot Analysis of ASK1 Pathway Inhibition

This protocol details the procedure for assessing the efficacy of ASK1-IN-1 by measuring the phosphorylation of ASK1 and its downstream target, p38.

1. Cell Culture and Treatment:

• Seed cells at an appropriate density in 6-well plates and allow them to adhere overnight.
• Pre-treat cells with the desired concentrations of ASK1-IN-1 (a common starting concentration is 1 µM) or vehicle (DMSO) for 1-2 hours.[4]
• Induce cellular stress to activate the ASK1 pathway (e.g., with H₂O₂, TNF-α, or another relevant stressor).[3]
• Incubate for the desired period (e.g., 30-90 minutes).[4][6]

2. Cell Lysis:

• Aspirate the culture medium and wash cells twice with ice-cold PBS.
• Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails.[2]
• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.
• Incubate on ice for 30 minutes, vortexing occasionally.[2]
• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[2]

3. Protein Quantification:

• Collect the supernatant and determine the protein concentration using a BCA or Bradford protein assay.[2]

4. Sample Preparation and SDS-PAGE:

• Normalize the protein concentration of all samples.
• Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.[2]
• Load 20-30 µg of protein per lane onto a 10-12% SDS-polyacrylamide gel.[2]

5. Western Blotting:

• Transfer the proteins to a PVDF or nitrocellulose membrane.
• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.
• Incubate the membrane with primary antibodies against p-ASK1, p-p38, total ASK1, and total p38 overnight at 4°C.
• Wash the membrane three times with TBST.
• Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[2]
• Wash three times with TBST.[2]
• Detect the signal using an ECL substrate and a chemiluminescence detection system.[2]
• Normalize the phosphorylated protein signal to the total protein and a loading control (e.g., GAPDH or β-actin).[2]

Protocol 2: Cell Viability (MTT) Assay

This assay measures cell metabolic activity as an indicator of cell viability.

1. Cell Seeding and Treatment:

• Seed cells in a 96-well plate at an optimal density and allow them to adhere overnight.[10]
• Treat cells with serial dilutions of ASK1-IN-1 and a vehicle control.
• Induce apoptosis or cellular stress if required by the experimental design.
• Incubate for the desired exposure period (e.g., 24-48 hours).

2. MTT Assay:

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[10][11]
• Incubate for 1-4 hours at 37°C until formazan (B1609692) crystals form.[11]
• Add 100 µL of solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the crystals.[10][11]
• Mix thoroughly to ensure complete solubilization.[11]

3. Data Acquisition and Analysis:

• Measure the absorbance at 570 nm using a microplate reader.[10]
• Calculate the percentage of cell viability for each treatment group relative to the vehicle control.[10]

Data Presentation

Table 1: Recommended Antibody Dilutions for Western Blotting

Antibody Target	Host	Supplier (Example)	Recommended Dilution
Phospho-ASK1 (Thr845)	Rabbit	Cell Signaling Technology	1:1000
Total ASK1	Rabbit	Cell Signaling Technology	1:1000
Phospho-p38 (Thr180/Tyr182)	Rabbit	Cell Signaling Technology	1:1000
Total p38	Rabbit	Cell Signaling Technology	1:1000
Phospho-JNK (Thr183/Tyr185)	Rabbit	Cell Signaling Technology	1:1000
Total JNK	Rabbit	Cell Signaling Technology	1:1000
GAPDH	Mouse	Santa Cruz Biotechnology	1:5000

Table 2: Experimental Parameters for ASK1-IN-1

Parameter	Recommendation	Notes
In Vitro Assays
Stock Solution Solvent	Anhydrous DMSO	[7]
Stock Solution Concentration	10-50 mM	[7]
Working Concentration	0.1 - 10 µM	Perform a dose-response curve to determine the optimal concentration for your cell type and assay.[4][6]
Pre-incubation Time	1-2 hours	Optimize based on your experimental design.[4]
Final DMSO Concentration	< 0.5%	Higher concentrations may cause cellular toxicity.[7][9]
Animal Studies
Formulation	Varies	Consult literature for appropriate vehicle for in vivo administration.
Dosage	Varies by model	Published studies can provide a starting point for dose-ranging experiments.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Weak or No Signal on Western Blot	- Insufficient protein loaded- Low antibody concentration- Inefficient protein transfer- Protein degradation	- Load 20-30 µg of protein per well.- Optimize primary antibody concentration and consider overnight incubation at 4°C.- Confirm transfer with Ponceau S staining.- Always use fresh lysis buffer with protease and phosphatase inhibitors.[2][12][13]
High Background on Western Blot	- Insufficient blocking- Antibody concentration too high- Inadequate washing	- Increase blocking time or try a different blocking agent (e.g., BSA instead of milk).- Titrate primary and secondary antibody concentrations.- Increase the number and duration of wash steps.[12][14][15]
Inconsistent Inhibition of p38 and JNK	- Cell type-specific signaling- Duration of stress stimulus- Off-target effects of the inhibitor	- Be aware that in some cell types, ASK1 may preferentially signal through one pathway (e.g., JNK in endothelial cells).[6]- Perform a time-course experiment to assess early and sustained activation of p38 and JNK.[3]- Use a second, structurally different ASK1 inhibitor as a control.
Variable Cell Viability Results	- Inconsistent cell seeding density- Inhibitor precipitation- Fluctuation in incubation times	- Ensure a uniform number of cells is seeded in each well.- Visually inspect for precipitation after adding the inhibitor to the media.- Maintain consistent incubation times across all experiments.

Visualizations

Caption: The ASK1 signaling pathway under cellular stress and its inhibition by ASK1-IN-1.

Caption: A logical workflow for troubleshooting inconsistent results with ASK1-IN-1.

References

• 1. AID 1480209 - Chemical stability in PBS/DMSO mixture at pH 7.4 after 24 hrs by RP-UPLC-UV method - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ASK1/p38 axis inhibition blocks the release of mitochondrial “danger signals” from hepatocytes and suppresses progression to cirrhosis and liver cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. A high concentration of DMSO activates caspase-1 by increasing the cell membrane permeability of potassium - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Western Blot Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 13. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 14. Western blot troubleshooting guide! [jacksonimmuno.com]
• 15. Western Blot Troubleshooting Guide - TotalLab [totallab.com]

Technical Support Center: Improving the Efficacy of ASK1-IN-1 In Vitro

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to effectively use the ASK1 inhibitor, ASK1-IN-1, in in vitro experiments. This resource offers troubleshooting advice, answers to frequently asked questions, detailed experimental protocols, and key data to help optimize your research and overcome common challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during in vitro experiments with ASK1-IN-1, presented in a question-and-answer format.

Problem	Possible Causes	Solutions
Inconsistent or no observable effect of ASK1-IN-1	1. Inhibitor Instability/Degradation: ASK1-IN-1 may degrade in aqueous cell culture media over time. 2. Suboptimal Concentration: The concentration of ASK1-IN-1 used may be too low to effectively inhibit ASK1 in your specific cell line. 3. Poor Cell Permeability: The inhibitor may not be efficiently crossing the cell membrane to reach its intracellular target. 4. Low ASK1 Expression or Activity: The chosen cell line may have low endogenous levels of ASK1 or the signaling pathway may not be adequately activated.	1. Prepare fresh dilutions of ASK1-IN-1 from a DMSO stock for each experiment. Minimize the time the inhibitor is in aqueous solution before being added to cells. Consider a stability test of the inhibitor in your specific media. 2. Perform a dose-response experiment to determine the optimal concentration for your cell line and experimental endpoint. A good starting point is a range around the cellular IC50 (138 nM), for example, from 10 nM to 1 µM. 3. While ASK1-IN-1 is designed to be CNS-penetrant, permeability can vary between cell lines. If poor permeability is suspected, consult literature for methods to assess cellular uptake of small molecules. 4. Confirm ASK1 expression in your cell line via Western blot or qPCR. Ensure that the ASK1 pathway is activated by an appropriate stimulus (e.g., H₂O₂, TNF-α) before adding the inhibitor.
High Variability Between Experimental Replicates	1. Inhibitor Precipitation: ASK1-IN-1, like many small molecules, has limited solubility in aqueous media and may precipitate, especially at higher concentrations. 2. Inconsistent Cell Seeding: Uneven cell numbers across wells will lead to variable results. 3. Edge Effects in Multi-well Plates: Evaporation from the outer wells of a plate can concentrate the inhibitor and affect cell health.	1. Visually inspect the media for any precipitate after adding ASK1-IN-1. If precipitation is observed, consider lowering the final concentration or increasing the final DMSO percentage (while ensuring it remains non-toxic to your cells). Always prepare fresh dilutions from a concentrated stock immediately before use. 2. Ensure a homogenous cell suspension before seeding and use calibrated pipettes for accurate cell plating. 3. To minimize edge effects, avoid using the outermost wells of the plate for experimental conditions and instead fill them with sterile PBS or media.
High Cellular Toxicity Observed	1. Off-Target Effects: At higher concentrations, ASK1-IN-1 may inhibit other kinases, leading to toxicity. 2. Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) can be detrimental to cells.	1. Use the lowest effective concentration of ASK1-IN-1 as determined by your dose-response curve. If off-target effects are a concern, consider using another ASK1 inhibitor with a different chemical scaffold for comparison. 2. Ensure the final concentration of DMSO in your cell culture media is low and consistent across all wells, including vehicle controls (typically ≤ 0.1%).
Unexpected Western Blot Results (No change in p-p38/p-JNK)	1. Timing of Lysate Collection: The phosphorylation of p38 and JNK is often transient. You may be collecting samples at a sub-optimal time point. 2. Ineffective Pathway Activation: The stimulus used to activate the ASK1 pathway may not be potent enough. 3. Antibody Issues: The primary or secondary antibodies used for Western blotting may not be specific or sensitive enough.	1. Perform a time-course experiment to determine the peak phosphorylation of p38 and JNK in response to your stimulus. 2. Titrate the concentration of your stimulus (e.g., H₂O₂, TNF-α) to ensure robust activation of the ASK1 pathway. 3. Use well-validated antibodies for phospho-p38 and phospho-JNK. Run appropriate positive and negative controls to validate antibody performance.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ASK1-IN-1? A1: ASK1-IN-1 is a potent and selective inhibitor of Apoptosis Signal-regulating Kinase 1 (ASK1).[1] ASK1 is a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family.[2][3] Under conditions of cellular stress, such as oxidative stress or exposure to inflammatory cytokines, ASK1 becomes activated and initiates a signaling cascade by phosphorylating and activating downstream kinases, primarily MKK4/7 and MKK3/6.[4] These, in turn, activate JNK and p38 MAPKs, leading to cellular responses like apoptosis and inflammation.[4] ASK1-IN-1 competitively binds to the ATP-binding site of ASK1, preventing its kinase activity and blocking the downstream signaling cascade.

Q2: What is the recommended solvent and storage condition for ASK1-IN-1? A2: ASK1-IN-1 is soluble in organic solvents such as DMF and Chloroform.[5] For cell culture experiments, it is common practice to prepare a concentrated stock solution (e.g., 10 mM) in anhydrous DMSO. The solid compound should be stored at -20°C for up to 3 years.[5] Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for 1 month.[5] To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.

Q3: What are the known off-target effects of ASK1-IN-1? A3: While ASK1-IN-1 is reported to be a selective inhibitor, like most kinase inhibitors, it may exhibit off-target effects at higher concentrations.[1] It is advisable to use the lowest effective concentration and, if necessary, confirm key findings with a structurally different ASK1 inhibitor or using genetic approaches like siRNA-mediated knockdown of ASK1. One study noted that another ASK1 inhibitor, at a high concentration, might have off-target effects.[6]

Q4: What is a suitable starting concentration range for in vitro experiments? A4: A good starting point for cell-based assays is to perform a dose-response curve centered around the reported cellular IC50 of 138 nM.[1] A typical range for initial experiments could be from 10 nM to 10 µM. The optimal concentration will be dependent on the specific cell line and the experimental endpoint being measured.

Q5: How can I confirm that ASK1-IN-1 is working in my cells? A5: The most direct way to confirm the activity of ASK1-IN-1 is to measure the phosphorylation of its downstream targets, p38 and JNK, via Western blotting. After stimulating your cells to activate the ASK1 pathway (e.g., with H₂O₂ or TNF-α), treatment with effective concentrations of ASK1-IN-1 should lead to a significant reduction in the levels of phosphorylated p38 (p-p38) and phosphorylated JNK (p-JNK) compared to the vehicle-treated control.

Quantitative Data Summary

The following tables provide a summary of key quantitative data for ASK1-IN-1 to aid in experimental design.

Table 1: Potency of ASK1-IN-1

Assay Type	IC50 Value	Reference
Biochemical Assay	21 nM	[1]
Cellular Assay	138 nM	[1]

Table 2: Solubility and Storage of ASK1-IN-1

Parameter	Details	Reference
Solubility	Chloroform (5 mg/mL), DMF (4 mg/mL)	[5]
Storage (Solid)	-20°C for 3 years; 4°C for 2 years	[5]
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month	[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Western Blotting for Phospho-p38 and Phospho-JNK

This protocol is designed to assess the inhibitory effect of ASK1-IN-1 on the phosphorylation of its downstream targets.

Materials:

• Cells of interest

• ASK1-IN-1

• Stimulus for ASK1 activation (e.g., H₂O₂, TNF-α)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (p-p38, total p38, p-JNK, total JNK, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Plate cells at an appropriate density in multi-well plates and allow them to adhere overnight.

• Pre-treatment with ASK1-IN-1: The next day, replace the medium with fresh medium containing various concentrations of ASK1-IN-1 or vehicle (DMSO). Pre-incubate for a predetermined time (e.g., 1-2 hours).

• Stimulation: Add the ASK1-activating stimulus (e.g., H₂O₂ or TNF-α) to the wells and incubate for the time determined to induce peak phosphorylation of p38 and JNK.

• Cell Lysis: Wash the cells with ice-cold PBS and then add ice-cold lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: a. Prepare protein samples with Laemmli buffer and boil. b. Load equal amounts of protein per lane on an SDS-PAGE gel. c. Separate the proteins by electrophoresis. d. Transfer the proteins to a membrane. e. Block the membrane with blocking buffer for 1 hour at room temperature. f. Incubate the membrane with primary antibodies overnight at 4°C. g. Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. h. Wash the membrane again and detect the signal using an ECL substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol measures the effect of ASK1-IN-1 on cell viability.

Materials:

• Cells of interest

• ASK1-IN-1

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well) and allow them to attach overnight.

• Treatment: Replace the medium with fresh medium containing a serial dilution of ASK1-IN-1 or vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control.

Protocol 3: In Vitro ASK1 Kinase Assay (ADP-Glo™ Assay)

This protocol provides a method to directly measure the inhibitory activity of ASK1-IN-1 on recombinant ASK1 enzyme.

Materials:

• Recombinant active ASK1 enzyme

• ASK1 substrate (e.g., Myelin Basic Protein - MBP)

• ASK1-IN-1

• ATP

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA, 50 µM DTT)[7]

• ADP-Glo™ Kinase Assay Kit (Promega)

Procedure:

• Prepare Reagents: Dilute the enzyme, substrate, ATP, and ASK1-IN-1 in the kinase buffer.

• Set up Reaction: In a 384-well plate, add the inhibitor (or DMSO vehicle) and the ASK1 enzyme.

• Initiate Reaction: Add the substrate/ATP mixture to start the kinase reaction.

• Incubation: Incubate at room temperature for a specified time (e.g., 60 minutes).[7]

• Terminate Reaction and Deplete ATP: Add the ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.[7]

• Convert ADP to ATP and Detect Light: Add the Kinase Detection Reagent and incubate for 30 minutes at room temperature.[7]

• Measure Luminescence: Read the luminescent signal using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ADP formed and thus to the kinase activity. Calculate the percent inhibition of ASK1 activity by ASK1-IN-1 at different concentrations to determine the IC50 value.

Visualizations

ASK1 Signaling Pathway

Caption: Simplified ASK1 signaling pathway and the point of inhibition by ASK1-IN-1.

General Experimental Workflow for Testing ASK1-IN-1

Caption: A general workflow for in vitro experiments using ASK1-IN-1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ASK1 - Wikipedia [en.wikipedia.org]
• 3. Structural Insights Support Targeting ASK1 Kinase for Therapeutic Interventions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. abmole.com [abmole.com]
• 6. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 7. promega.com [promega.com]

Technical Support Center: Stability of ASK1-IN-1 in Cell Culture Media

This technical support center provides guidance for researchers, scientists, and drug development professionals on assessing the stability of the apoptosis signal-regulating kinase 1 (ASK1) inhibitor, ASK1-IN-1, in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is ASK1-IN-1 and why is its stability in cell culture media a concern?

A1: ASK1-IN-1 is a potent and CNS-penetrant inhibitor of ASK1, a key regulator of cellular stress responses.[1] The stability of any small molecule in cell culture media is crucial as degradation can lead to a decrease in the effective concentration of the compound over the course of an experiment, potentially leading to inaccurate or misleading results. Factors in the media, such as enzymes present in serum, pH, and temperature, can all contribute to the degradation of the compound.

Q2: What are the typical storage conditions for ASK1-IN-1 stock solutions?

A2: For long-term storage, ASK1-IN-1 powder should be stored at -20°C. Stock solutions, typically prepared in a solvent like DMSO, should be stored at -80°C for up to two years or -20°C for up to one year. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1]

Q3: At what concentration should I test the stability of ASK1-IN-1?

A3: It is recommended to assess the stability at the final working concentration you plan to use in your cell-based assays. This provides the most accurate reflection of the compound's behavior under your specific experimental conditions.

Q4: What are the primary factors in cell culture media that can affect the stability of a small molecule like ASK1-IN-1?

A4: Several factors can influence stability:

• Enzymatic degradation: Fetal bovine serum (FBS) and other serum supplements contain various enzymes that can metabolize small molecules.

• pH: The pH of the cell culture medium (typically around 7.4) can contribute to hydrolysis or other pH-dependent degradation pathways.

• Temperature: Incubation at 37°C can accelerate chemical degradation reactions.

• Light: Some compounds are light-sensitive and can degrade upon exposure to light.

• Binding to plasticware: Small molecules can adsorb to the surface of culture plates and tubes, reducing the effective concentration in the media.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Rapid loss of ASK1-IN-1 in media	- Enzymatic degradation by components in serum.- Inherent chemical instability at 37°C in aqueous solution.	- Perform stability studies in both serum-free and serum-containing media to assess the impact of serum.- If instability is observed even in serum-free media, consider preparing fresh media with ASK1-IN-1 more frequently during long-term experiments.
High variability between replicates	- Inconsistent sample handling and processing.- Incomplete solubilization of ASK1-IN-1.- Adsorption of the compound to plasticware.	- Ensure precise and consistent timing for sample collection and processing steps.- Thoroughly vortex or mix the media after adding the ASK1-IN-1 stock solution.- Use low-protein-binding plates and pipette tips. Include a control without cells to assess binding to plastic.
Appearance of new peaks in HPLC-MS analysis	- Degradation of ASK1-IN-1 into one or more new chemical entities.	- Characterize the degradation products if possible to understand the degradation pathway. This can sometimes provide insights into how to mitigate the instability (e.g., by adjusting pH or protecting from light).

Experimental Protocol: Assessing ASK1-IN-1 Stability in Cell Culture Media

This protocol outlines a method to determine the stability of ASK1-IN-1 in a standard cell culture medium over time using HPLC-MS analysis.

Materials:

• ASK1-IN-1

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Sterile, low-protein-binding microcentrifuge tubes and cell culture plates

• Acetonitrile (B52724) (ACN), HPLC-grade

• Water, HPLC-grade

• Formic acid, HPLC-grade

• Internal standard (a stable, structurally similar compound, if available)

• HPLC-MS system with a C18 column

Procedure:

• Preparation of Solutions:

  • Prepare a 10 mM stock solution of ASK1-IN-1 in sterile DMSO.

  • Prepare two sets of cell culture media: one with 10% FBS and one without FBS.

  • Prepare the working solution by diluting the ASK1-IN-1 stock solution in each of the two media types to your final desired experimental concentration (e.g., 1 µM). Ensure the final DMSO concentration is non-toxic to cells (typically ≤ 0.1%).

• Incubation:

  • Dispense 1 mL of each working solution into triplicate wells of a 24-well low-protein-binding plate.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

• Sample Collection:

  • Collect 100 µL aliquots from each well at designated time points (e.g., 0, 2, 4, 8, 24, and 48 hours). The 0-hour time point should be collected immediately after preparation.

  • Transfer each aliquot to a fresh, labeled low-protein-binding microcentrifuge tube.

• Sample Preparation for HPLC-MS:

  • To each 100 µL aliquot, add 200 µL of cold acetonitrile (containing the internal standard, if used) to precipitate proteins.

  • Vortex each tube vigorously for 30 seconds.

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to HPLC vials for analysis.

• HPLC-MS Analysis:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate ASK1-IN-1 from media components (e.g., 5% to 95% B over 5 minutes).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Detection: Use mass spectrometry to detect and quantify the peak corresponding to the mass-to-charge ratio (m/z) of ASK1-IN-1.

• Data Analysis:

  • Calculate the peak area of ASK1-IN-1 at each time point.

  • Normalize the peak areas to the internal standard if one was used.

  • Express the stability as the percentage of ASK1-IN-1 remaining at each time point relative to the 0-hour time point.

Data Presentation

The following table is a template for presenting the stability data for ASK1-IN-1.

Time (hours)	% Remaining (Media without FBS)	% Remaining (Media with 10% FBS)
0	100	100
2
4
8
24
48

Visualizations

Caption: Experimental workflow for assessing the stability of ASK1-IN-1.

Caption: The ASK1 signaling pathway and the inhibitory action of ASK1-IN-1.

References

• 1. researchgate.net [researchgate.net]

how to avoid ASK1-IN-1 precipitation in stock solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered with ASK1-IN-1, specifically focusing on the prevention of precipitation in stock solutions.

Frequently Asked Questions (FAQs)

Q1: My ASK1-IN-1 precipitated out of my DMSO stock solution. What is the primary reason for this?

A1: ASK1-IN-1 has limited solubility in DMSO (< 1 mg/mL).[1] Precipitation is likely to occur if the concentration of your stock solution exceeds this solubility limit. It is also crucial to use anhydrous (dry) DMSO, as DMSO is hygroscopic and can absorb moisture from the atmosphere, which can further reduce the solubility of hydrophobic compounds like ASK1-IN-1.[2][3]

Q2: What is the recommended solvent for preparing a high-concentration stock solution of ASK1-IN-1?

A2: Based on available data, Dimethylformamide (DMF) is a better solvent for ASK1-IN-1 than DMSO, with a solubility of up to 4 mg/mL.[1][4] Chloroform also shows good solubility at 5 mg/mL, but its use in biological experiments is less common due to its toxicity.[4] For most cell-based assays, preparing a concentrated stock in DMF and then performing serial dilutions into your aqueous buffer or media is a recommended approach.

Q3: How can I prevent my ASK1-IN-1 from precipitating when I dilute it into my aqueous experimental buffer?

A3: Precipitation upon dilution into aqueous solutions is a common issue for hydrophobic small molecules.[5][6] To prevent this, you can:

• Perform Serial Dilutions: Instead of a single large dilution, perform one or more intermediate dilutions in your initial solvent (e.g., DMF) before the final dilution into the aqueous buffer.[6][7]

• Lower the Final Concentration: Ensure your final experimental concentration is well below the aqueous solubility limit of ASK1-IN-1.

• Use a Pre-warmed Medium: Adding the compound to a pre-warmed cell culture medium (37°C) can sometimes help maintain solubility.[8]

• Gentle Mixing: Add the stock solution to the aqueous buffer while gently vortexing or mixing to ensure rapid and even dispersion.[2][8]

Q4: What are the best practices for storing ASK1-IN-1 stock solutions to ensure stability and prevent precipitation?

A4: Proper storage is crucial for maintaining the integrity of your ASK1-IN-1 stock solution.[9]

• Storage Temperature: For long-term storage, it is recommended to store stock solutions at -80°C (for up to 2 years) or -20°C (for up to 1 year).[1][10]

• Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation and precipitation, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[1][7][9]

• Proper Sealing: Ensure the storage vials are tightly sealed to prevent solvent evaporation and absorption of atmospheric moisture.

Q5: I observed precipitation in my stock solution. Can I still use it after warming or sonicating?

A5: While gentle warming (not exceeding 50°C) and sonication can be used to redissolve precipitated compounds, it is generally not recommended to use a stock solution that has shown precipitation.[2][11] The concentration of the supernatant will be lower than intended, leading to inaccurate experimental results. It is best to discard the precipitated solution and prepare a fresh stock at a lower, more soluble concentration.[5]

Troubleshooting Guide

This guide provides a systematic approach to troubleshoot and prevent ASK1-IN-1 precipitation.

Issue: Precipitation observed in the stock solution.

Potential Cause	Troubleshooting Step	Recommendation
Concentration exceeds solubility limit	Prepare a new stock solution at a lower concentration.	Do not exceed the recommended solubility limits for the chosen solvent.
Solvent quality	Use a fresh, anhydrous (dry) solvent.	DMSO is hygroscopic; use a newly opened bottle of anhydrous DMSO.
Improper storage	Aliquot stock solutions and store at -20°C or -80°C.	Avoid repeated freeze-thaw cycles.

Issue: Precipitation upon dilution into aqueous buffer.

Potential Cause	Troubleshooting Step	Recommendation
Rapid change in solvent polarity	Perform serial dilutions in the stock solvent before adding to the aqueous buffer.	This gradual dilution can help keep the compound in solution.
Final concentration is too high	Lower the final working concentration of ASK1-IN-1 in your experiment.	Determine the maximum soluble concentration in your specific assay medium.
Buffer composition	Adjust the pH of your buffer or try a different buffer system.	The solubility of some compounds can be pH-dependent.

Data Presentation

Solubility of ASK1-IN-1 in Common Solvents

Solvent	Solubility	Reference
DMF	4 mg/mL	[1][4]
Chloroform	5 mg/mL	[4]
DMSO	< 1 mg/mL	[1]
Ethanol	< 1 mg/mL	[1]

Experimental Protocols

Protocol for Preparing a 10 mM ASK1-IN-1 Stock Solution in DMF

Materials:

• ASK1-IN-1 (Molecular Weight: 405.41 g/mol )

• Anhydrous Dimethylformamide (DMF)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Equilibrate: Allow the vial of solid ASK1-IN-1 to come to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of ASK1-IN-1. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.05 mg of ASK1-IN-1.

• Dissolving: Add the appropriate volume of anhydrous DMF to the weighed ASK1-IN-1. For the example above, add 1 mL of DMF.

• Mixing: Vortex the solution until the solid is completely dissolved. If necessary, use an ultrasonic bath for a few minutes to aid dissolution.

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials.

• Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Visualizations

ASK1 Signaling Pathway

Caption: Simplified ASK1 signaling pathway.[12][13][14][15][16]

Troubleshooting Workflow for ASK1-IN-1 Precipitation

Caption: Decision tree for troubleshooting ASK1-IN-1 precipitation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.selleckchem.com [file.selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. abmole.com [abmole.com]
• 5. benchchem.com [benchchem.com]
• 6. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Oxidative Stress-Induced Diseases via the ASK1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ASK1 - Wikipedia [en.wikipedia.org]
• 15. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 16. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]

Technical Support Center: Minimizing Cytotoxicity of ASK1-IN-1 in Long-Term Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the ASK1 inhibitor, ASK1-IN-1, in long-term experimental setups. The focus is on practical strategies to mitigate cytotoxicity and ensure the reliability of long-term study outcomes.

Frequently Asked questions (FAQs)

Q1: What is ASK1-IN-1 and what is its mechanism of action?

A1: ASK1-IN-1 is a potent and CNS-penetrant inhibitor of Apoptosis Signal-regulating Kinase 1 (ASK1).[1] ASK1 is a key component of the mitogen-activated protein kinase (MAPK) signaling pathway, which is activated by various cellular stresses like oxidative stress and inflammatory cytokines.[2] ASK1-IN-1 works by competitively inhibiting the ATP-binding site of ASK1, thus preventing its activation and the subsequent downstream signaling cascades that lead to inflammation, apoptosis (programmed cell death), and fibrosis.[2][3]

Q2: What are the known potency values for ASK1-IN-1?

A2: ASK1-IN-1 has a biochemical IC50 of 21 nM and a cellular IC50 of 138 nM.[1]

Q3: What are the primary reasons for observing cytotoxicity with ASK1-IN-1 in long-term cell culture?

A3: Cytotoxicity in long-term studies with ASK1-IN-1 can arise from several factors:

• On-target toxicity: Prolonged inhibition of the ASK1 pathway, which plays a role in normal cellular stress responses, may become detrimental to cell health over time.

• Off-target effects: Like many kinase inhibitors, ASK1-IN-1 may interact with other kinases or cellular targets, especially at higher concentrations, leading to unintended toxicities.[4]

• Solvent toxicity: The solvent used to dissolve ASK1-IN-1, typically DMSO, can be toxic to cells at concentrations above 0.1-0.5%.

• Compound instability: Over long incubation periods, the inhibitor may degrade into toxic byproducts.

• Cell line sensitivity: Different cell lines exhibit varying sensitivities to kinase inhibitors.

Q4: How can I minimize solvent-induced toxicity in my long-term experiments?

A4: To minimize DMSO toxicity, it is crucial to keep the final concentration in the culture medium as low as possible, ideally below 0.1%. Prepare high-concentration stock solutions of ASK1-IN-1 (e.g., 10 mM in 100% DMSO) so that only a very small volume is needed to achieve the desired final concentration in your culture medium. Always include a vehicle control (media with the same final concentration of DMSO) in your experiments to accurately assess the solvent's effect.

Q5: What are the best practices for storing and handling ASK1-IN-1 to maintain its stability?

A5: Prepare high-concentration stock solutions in an appropriate solvent like DMSO. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store these aliquots at -20°C or -80°C, protected from light. When preparing working solutions, use the stock solution to make fresh dilutions in your cell culture medium immediately before use.

Troubleshooting Guide: High Cytotoxicity Observed in Long-Term Studies

This guide provides a step-by-step approach to troubleshooting and mitigating unexpected cytotoxicity when using ASK1-IN-1 in long-term experiments.

Problem	Potential Cause	Recommended Solution
High cell death at all tested concentrations	Concentration is too high: The effective concentration for long-term studies is likely much lower than for acute experiments.	Action: Perform a dose-response experiment over a wide, logarithmic range of concentrations (e.g., 1 nM to 10 µM) for an extended duration (e.g., 72 hours or longer) to determine the non-toxic concentration range for your specific cell line.
Solvent (DMSO) toxicity: The final concentration of DMSO in the culture medium is too high.	Action: Ensure the final DMSO concentration is below 0.1%. Prepare higher concentration stock solutions to minimize the volume of DMSO added. Always include a vehicle control.
Compound instability: Degradation of ASK1-IN-1 over time may lead to toxic byproducts.	Action: For long-term cultures, consider replenishing the media with freshly prepared ASK1-IN-1 at regular intervals (e.g., every 24-48 hours) to maintain a stable concentration of the active compound.
Cytotoxicity appears only after extended incubation (e.g., > 48 hours)	On-target toxicity: Prolonged inhibition of the essential ASK1 pathway is leading to cumulative cellular stress.	Action: Re-evaluate the necessity of continuous exposure. Consider intermittent dosing schedules (e.g., 24 hours on, 24 hours off) to allow cells to recover.
Off-target effects: At the current concentration, the inhibitor is affecting other essential cellular pathways over time.	Action: Lower the concentration of ASK1-IN-1 to the minimum effective level. If possible, use a structurally different ASK1 inhibitor as a control to see if the same phenotype is observed.[4]
Inconsistent results and variable cytotoxicity between experiments	Cell culture variability: Differences in cell passage number, confluency, or health can affect sensitivity to the inhibitor.	Action: Standardize your cell culture procedures. Use cells within a consistent and low passage number range, seed at a consistent density, and ensure cells are healthy and in the logarithmic growth phase at the start of the experiment.
Pipetting errors: Inaccurate preparation of serial dilutions can lead to inconsistent final concentrations.	Action: Use calibrated pipettes and prepare a master mix of the inhibitor in the media for each concentration to ensure consistency across replicate wells.

Quantitative Data Summary

The following table summarizes the available quantitative data for ASK1-IN-1 and other relevant ASK1 inhibitors for comparative purposes.

Compound	Biochemical IC50	Cellular IC50	Cell Lines Tested for Cytotoxicity	Notes
ASK1-IN-1	21 nM[1]	138 nM[1]	Not specified in publicly available data.	CNS-penetrant. Moderately selective in a panel of 468 kinases.[1]
Selonsertib (GS-4997)	pIC50 = 8.3[3]	IC50 = 120 µM (in THP-1 cells)[5]	THP-1, MRC-5, HUH7, CCC-HEL-1, HEK-293A[5][6]	Orally bioavailable. Has been evaluated in clinical trials for NASH and diabetic kidney disease.[2][3]
CS17919	Not specified	Not specified	MRC-5, HUH7, CCC-HEL-1, HEK-293A[6]	Showed low cytotoxicity in tested cell lines at concentrations up to 10 µM.[6]
ASK1-IN-2	32.8 nM[7][8]	Not specified	Not specified	Potent and orally active.
ASK1-IN-3	33.8 nM[9]	Not specified	HepG2[9]	Induces apoptosis and cell cycle arrest in HepG2 cells.[9]

Experimental Protocols

Protocol 1: Determining the Optimal, Non-Toxic Concentration of ASK1-IN-1 for Long-Term Studies

Objective: To identify the highest concentration of ASK1-IN-1 that can be used in long-term cell culture without causing significant cytotoxicity.

Methodology: MTT or CellTiter-Glo® Viability Assay

• Cell Seeding: Plate your cells in a 96-well plate at a density that will allow for logarithmic growth over the desired experimental duration (e.g., 72 hours, 1 week). Allow cells to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of ASK1-IN-1 in 100% DMSO. From this stock, prepare a serial dilution series in complete cell culture medium to achieve final concentrations ranging from 1 nM to 100 µM. Also, prepare a vehicle control (DMSO in medium at the same final concentration as the highest ASK1-IN-1 concentration, typically ≤ 0.1%).

• Treatment: Remove the old medium from the cells and add the prepared ASK1-IN-1 dilutions and vehicle control.

• Incubation: Incubate the plate for your desired long-term duration (e.g., 72 hours, 96 hours, or longer). For very long-term studies, you may need to replenish the medium with fresh inhibitor every 48-72 hours.

• Viability Assessment: At the end of the incubation period, perform a cell viability assay such as MTT or CellTiter-Glo® according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results as a dose-response curve to determine the concentration at which a significant decrease in viability is observed. The optimal concentration for your long-term studies will be below this cytotoxic threshold.

Protocol 2: Assessing On-Target vs. Off-Target Cytotoxicity

Objective: To differentiate between cytotoxicity caused by the intended inhibition of ASK1 and that caused by off-target effects.

Methodology: Western Blotting for Downstream Target Inhibition and Rescue Experiments

• Western Blotting for Target Engagement:

  • Treat your cells with a range of ASK1-IN-1 concentrations (including non-toxic and slightly toxic concentrations determined in Protocol 1) for a shorter duration (e.g., 6-24 hours).

  • Lyse the cells and perform a Western blot to analyze the phosphorylation status of downstream targets of the ASK1 pathway, such as p38 and JNK.

  • A decrease in the phosphorylation of these targets will confirm on-target activity. The goal is to find the lowest concentration of ASK1-IN-1 that effectively inhibits the pathway without causing significant cell death.

• Rescue Experiment (if a resistant mutant is available):

  • If a known mutation in ASK1 confers resistance to ASK1-IN-1, you can perform a rescue experiment.

  • Transfect cells with a vector expressing either wild-type ASK1 or the resistant mutant.

  • Treat both cell populations with ASK1-IN-1.

  • If the cytotoxicity is on-target, the cells expressing the resistant mutant should show increased survival compared to the cells with wild-type ASK1.

• Use of a Structurally Different ASK1 Inhibitor:

  • Treat your cells with a different, structurally unrelated ASK1 inhibitor.

  • If this inhibitor produces the same phenotype (both in terms of target inhibition and cytotoxicity), it is more likely that the observed effects are on-target.

Visualizations

Caption: Simplified ASK1 signaling pathway and the inhibitory action of ASK1-IN-1.

Caption: Experimental workflow for troubleshooting and minimizing ASK1-IN-1 cytotoxicity.

Caption: A decision tree for troubleshooting cytotoxicity issues with ASK1-IN-1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What ASK1 inhibitors are in clinical trials currently? [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. abmole.com [abmole.com]
• 8. selleckchem.com [selleckchem.com]
• 9. ASK1-IN-3 | TargetMol [targetmol.com]

Technical Support Center: ASK1-IN-1 Treatment &amp; p-p38 Analysis

This guide provides troubleshooting advice and detailed protocols for researchers encountering inconsistent levels of phosphorylated p38 (p-p38) after treatment with the Apoptosis Signal-regulating Kinase 1 (ASK1) inhibitor, ASK1-IN-1.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I seeing inconsistent or no reduction in p-p38 levels after treating my cells with ASK1-IN-1?

This is a common issue that can stem from multiple factors, ranging from the inhibitor's stability to the specifics of your experimental setup and biological system.

Potential Causes & Solutions:

• Inhibitor Integrity: The inhibitor may have degraded. Ensure it has been stored correctly and prepare fresh aliquots.

• Experimental Parameters: The concentration or treatment duration may be suboptimal for your specific cell line and stimulus.

• Western Blot Technique: The detection of phosphoproteins is highly sensitive to technical variations.

• Biological Context: The role of ASK1 in p38 activation can be cell-type specific and dependent on the nature and duration of the stimulus.

Q2: How can I be sure my ASK1-IN-1 inhibitor is active and used correctly?

An inactive inhibitor is a primary suspect for failed experiments.

Troubleshooting Steps:

• Verify Storage: ASK1-IN-1 stock solutions are stable for up to 1 year at -20°C or 2 years at -80°C.[1] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[1]

• Confirm Solubility: Ensure the inhibitor is fully dissolved in the appropriate solvent (e.g., DMSO) before diluting it in your culture medium.[2]

• Perform a Dose-Response Curve: The published cellular IC50 of 138 nM for ASK1-IN-1 is a starting point, but the optimal concentration can vary significantly between cell lines.[1] Test a range of concentrations (e.g., 50 nM to 1 µM) to determine the effective dose for inhibiting p38 phosphorylation in your system.

• Use Positive and Negative Controls:

  • Positive Control: A known activator of the ASK1 pathway (e.g., H₂O₂, TNF-α) should robustly increase p-p38 levels.[3]

  • Vehicle Control: Cells treated with the same concentration of the inhibitor's solvent (e.g., DMSO) should show the stimulated p-p38 level.

  • Untreated Control: Cells that are not stimulated or treated to show the basal p-p38 level.

Data Presentation: ASK1-IN-1 Properties

Property	Value	Reference
Target	Apoptosis Signal-regulating Kinase 1 (ASK1/MAP3K5)	[4]
Biochemical IC50	21 nM	[1]
Cellular IC50	138 nM	[1]
Mechanism of Action	ATP-competitive inhibitor	[5]
Recommended Storage	Stock solutions at -20°C (1 year) or -80°C (2 years)	[1]

Q3: My p-p38 levels are highly variable across different Western blot experiments. What could be the cause?

Detecting phosphorylated proteins requires meticulous sample preparation and blotting technique due to the low abundance and labile nature of the modification.

Troubleshooting Western Blot Protocol:

• Sample Preparation is Critical:

  • Work quickly and keep samples on ice at all times to minimize phosphatase and protease activity.[6]

  • Crucially, your lysis buffer must contain a cocktail of both protease and phosphatase inhibitors. [6][7] This is the most common cause of phosphoprotein signal loss.

• Choice of Blocking Buffer:

  • Avoid using non-fat dry milk for blocking. Milk contains the phosphoprotein casein, which can cause high background with anti-phospho antibodies.[6][8]

  • Use 3-5% Bovine Serum Albumin (BSA) in TBST as the recommended blocking agent. [6][9]

• Use the Right Wash Buffer:

  • Use Tris-Buffered Saline with Tween-20 (TBST) instead of Phosphate-Buffered Saline (PBS). Phosphate ions in PBS can interfere with the binding of some phospho-specific antibodies.[6][8]

• Normalize Your Signal:

  • Always probe the same membrane for total p38 after detecting p-p38.[6] The ratio of p-p38 to total p38 is the correct measure of pathway inhibition, as this accounts for any variations in protein loading.[10]

• Antibody Dilution:

  • The optimal antibody dilution can vary. If the signal is weak, consider titrating your primary antibody concentration.

Q4: Could my cell line or stimulus be the reason for the inconsistent results?

Yes. The biological context is crucial as ASK1's role can be highly specific.

Considerations:

• Cell-Type Specificity: ASK1's contribution to p38 activation is not universal. For example, some studies in endothelial cells have shown that ASK1 signals through JNK but not p38.[11] It is essential to verify that ASK1 is a key upstream regulator of p38 in your specific cell model.

• Stimulus Duration and ASK1's Role: ASK1 is often required for the sustained activation of p38 in response to stressors like TNF-α and H₂O₂, but not necessarily for the initial, transient activation (first ~30 minutes).[3] If you are measuring p-p38 levels at very early time points, you may not see an effect of the ASK1 inhibitor.

  • Recommendation: Perform a time-course experiment. Stimulate your cells and measure p-p38 levels at various time points (e.g., 15 min, 30 min, 1 hr, 3 hr, 6 hr) to understand the kinetics of p38 activation in your system.[12][13] This will reveal the optimal time point to observe inhibition by ASK1-IN-1.

Visualizations

Signaling & Experimental Diagrams

Caption: The ASK1-p38 signaling pathway and the inhibitory action of ASK1-IN-1.

Caption: A stepwise workflow for troubleshooting inconsistent p-p38 results.

Caption: A logic diagram to diagnose the source of p-p38 detection issues.

Experimental Protocols

Detailed Protocol: Western Blot for p-p38 and Total p38

This protocol is optimized for the detection of phosphorylated proteins.

1. Cell Lysis and Protein Quantification a. Pre-treat cells with ASK1-IN-1 for the desired time, then stimulate with an appropriate agonist (e.g., 100 ng/mL TNF-α) for the optimized duration. b. Aspirate media and wash cell monolayers twice with ice-cold PBS. c. Add ice-cold RIPA Lysis Buffer supplemented with a freshly added protease and phosphatase inhibitor cocktail. d. Scrape cells and transfer the lysate to a pre-chilled microfuge tube. Incubate on ice for 30 minutes, vortexing briefly every 10 minutes. e. Centrifuge at 14,000 x g for 15 minutes at 4°C. f. Transfer the supernatant to a new pre-chilled tube and determine protein concentration using a BCA assay.[7]

2. Sample Preparation and SDS-PAGE a. Normalize all samples to the same protein concentration (e.g., 20-40 µg) with lysis buffer. b. Add 4x Laemmli sample buffer and boil at 95°C for 5 minutes. c. Load samples onto a 10-12% SDS-polyacrylamide gel and run until the dye front reaches the bottom.[14]

3. Protein Transfer a. Transfer proteins to a PVDF membrane using a wet or semi-dry transfer system. b. Confirm successful transfer by staining the membrane with Ponceau S.

4. Immunoblotting for p-p38 a. Block the membrane with 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[14] b. Incubate the membrane with a primary antibody specific for phospho-p38 (Thr180/Tyr182) diluted in 5% BSA/TBST. Incubate overnight at 4°C with gentle agitation.[7] c. Wash the membrane three times for 10 minutes each with TBST.[7] d. Incubate with an appropriate HRP-conjugated secondary antibody diluted in 5% BSA/TBST for 1 hour at room temperature.[14] e. Wash the membrane three times for 10 minutes each with TBST.

5. Detection and Re-probing for Total p38 a. Apply an Enhanced Chemiluminescence (ECL) substrate to the membrane and visualize the signal using a digital imager. b. Stripping (Optional but Recommended): Incubate the membrane in a mild stripping buffer for 10-15 minutes at room temperature, then wash thoroughly with TBST. c. Re-probing: Block the stripped membrane again with 5% BSA/TBST for 1 hour. d. Incubate the membrane with a primary antibody for total p38 diluted in 5% BSA/TBST overnight at 4°C. e. Repeat the wash and secondary antibody steps as described in 4c-4e. f. Analysis: Quantify band intensities using densitometry software (e.g., ImageJ). Calculate the ratio of p-p38 to total p38 for each sample and normalize to the vehicle-treated control.[7]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ASK1 - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 7. benchchem.com [benchchem.com]
• 8. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Role of early- or late-phase activation of p38 mitogen-activated protein kinase induced by tumour necrosis factor-α or 2,4-dinitrochlorobenzene during maturation of murine dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

Technical Support Center: ASK1-IN-1 In Vivo Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using ASK1-IN-1 and other ASK1 inhibitors in in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: We are not observing the expected therapeutic effect of ASK1-IN-1 in our in vivo model. What are the potential reasons for this?

A1: A lack of efficacy with ASK1-IN-1 in vivo can arise from several factors spanning compound handling, experimental design, and underlying biological mechanisms. A systematic approach to troubleshooting is recommended. Key areas to investigate include:

• Compound Integrity and Formulation: Ensure the inhibitor is properly stored and handled to prevent degradation. The formulation is critical for bioavailability; ASK1-IN-1's solubility and stability in the chosen vehicle should be confirmed.

• Pharmacokinetics and Target Engagement: The dosing regimen (dose and frequency) must be sufficient to achieve and maintain a plasma concentration that effectively inhibits ASK1 in the target tissue. Consider the compound's half-life and brain penetrance if applicable.

• Experimental Model and Timing of Intervention: The chosen animal model should have a disease mechanism that is dependent on the ASK1 signaling pathway. The timing of inhibitor administration relative to disease induction or progression is also crucial.

• Downstream Pathway Analysis: Confirm that ASK1 is indeed activated in your disease model and that ASK1-IN-1 is inhibiting its downstream targets, such as p38 and JNK.

Q2: How can we confirm that ASK1-IN-1 is reaching the target tissue and inhibiting ASK1?

A2: To verify target engagement, it is recommended to perform pharmacodynamic (PD) studies. This involves collecting tissue samples from a cohort of animals at various time points after ASK1-IN-1 administration. In these samples, you can measure the phosphorylation status of direct downstream targets of ASK1. A significant reduction in the levels of phosphorylated p38 (p-p38) and phosphorylated JNK (p-JNK) in the tissue of interest would indicate successful target engagement.

Q3: What are some common off-target effects of ASK1 inhibitors that we should be aware of?

A3: While ASK1 inhibitors are designed to be selective, off-target effects can occur, especially at higher concentrations.[1] Kinase inhibitors can sometimes interact with other kinases due to structural similarities in the ATP-binding pocket.[1] It is advisable to perform a kinase selectivity screen to understand the broader inhibitory profile of your specific compound. Additionally, some ASK1 inhibitors, like selonsertib (B560150), have been investigated for their potential to interact with ABC transporters, which could affect the disposition of other drugs.[2]

Q4: What is a suitable vehicle for administering ASK1-IN-1 in vivo?

A4: The choice of vehicle depends on the specific physicochemical properties of the inhibitor and the route of administration. For oral administration of compounds with low water solubility, common formulations include suspensions in solutions like 0.5% carboxymethyl cellulose (B213188) or solutions containing solubilizing agents such as PEG400 or Tween 80. It is crucial to test the solubility and stability of ASK1-IN-1 in the chosen vehicle before starting in vivo experiments.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No reduction in downstream p-p38 or p-JNK levels in the target tissue.	Inadequate Dose or Bioavailability: The concentration of ASK1-IN-1 in the target tissue may be below its IC50.	- Increase the dose of ASK1-IN-1. - Optimize the vehicle to improve solubility and absorption. - Perform a pharmacokinetic study to determine the plasma and tissue concentrations of the inhibitor.
Poor Compound Stability: ASK1-IN-1 may be degrading in the formulation or after administration.	- Prepare fresh formulations for each experiment. - Assess the stability of the compound in the chosen vehicle over time.
Inconsistent results between animals.	Variability in Drug Administration: Inaccurate dosing or inconsistent administration technique (e.g., oral gavage).	- Ensure all personnel are properly trained in the administration technique. - Use precise measurement tools for dosing.
Biological Variability: Differences in metabolism or disease progression between individual animals.	- Increase the number of animals per group to improve statistical power. - Ensure a homogenous population of animals (age, sex, weight).
Observed toxicity or adverse effects.	Off-Target Effects: The inhibitor may be affecting other kinases or cellular processes.[1]	- Perform a kinase selectivity profiling assay. - Reduce the dose to a level that maintains efficacy while minimizing toxicity. - Consider using a structurally different ASK1 inhibitor to confirm that the therapeutic effect is on-target.
Vehicle Toxicity: The formulation vehicle may be causing adverse effects.	- Run a vehicle-only control group to assess any effects of the formulation itself.

Quantitative Data Summary

The following tables summarize key quantitative data for ASK1-IN-1 and other relevant ASK1 inhibitors.

Table 1: In Vitro Potency of Selected ASK1 Inhibitors

Inhibitor	Biochemical IC50 (nM)	Cellular IC50 (nM)	Reference
ASK1-IN-1	21	138	[3]
Selonsertib (GS-4997)	28.53	Not Reported	[4]
GS-444217	2.87	Not Reported	[5]
CS17919	22.52	Not Reported	[4]

Table 2: In Vivo Efficacy of Selonsertib in a Phase 2 NASH Clinical Trial

Treatment Group	Endpoint	Result	Reference
Selonsertib 18 mg	≥1 stage fibrosis improvement	43% of patients	[6]
Selonsertib 6 mg	≥1 stage fibrosis improvement	30% of patients	[6]
Simtuzumab alone	≥1 stage fibrosis improvement	20% of patients	[6]

Experimental Protocols

Protocol 1: In Vivo Administration of ASK1-IN-1 in a Mouse Model of Liver Injury

This protocol is a general guideline and should be adapted for specific experimental needs.

• Compound Preparation:

  • On the day of dosing, prepare a fresh suspension of ASK1-IN-1.

  • For a 10 mg/kg dose in a 25g mouse, weigh the appropriate amount of ASK1-IN-1.

  • Suspend the compound in a suitable vehicle (e.g., 0.5% methylcellulose (B11928114) in sterile water) to a final volume that allows for oral gavage of 10 µL/g body weight.

  • Ensure the suspension is homogenous by vortexing or sonicating.

• Animal Dosing:

  • Acclimate animals to handling and the oral gavage procedure.

  • Administer the prepared ASK1-IN-1 suspension or vehicle control via oral gavage at the predetermined time points relative to the injury model. For example, one hour prior to the administration of an inducing agent like acetaminophen.[7]

• Tissue Collection and Analysis:

  • At the experimental endpoint, euthanize the animals according to approved protocols.

  • Collect blood via cardiac puncture for plasma analysis (e.g., ALT levels).

  • Perfuse the liver with ice-cold PBS to remove blood.

  • Harvest the liver and snap-freeze sections in liquid nitrogen for subsequent Western blot or qPCR analysis.

  • Fix other liver sections in 10% neutral buffered formalin for histological analysis.

• Pharmacodynamic Analysis (Western Blot):

  • Homogenize frozen liver tissue in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against p-p38, total p38, p-JNK, total JNK, and a loading control (e.g., GAPDH).

  • Incubate with appropriate secondary antibodies and visualize using a chemiluminescence detection system.

  • Quantify band intensities to determine the ratio of phosphorylated to total protein.

Visualizations

Diagram 1: ASK1 Signaling Pathway

Caption: Simplified ASK1 signaling cascade and point of inhibition.

Diagram 2: Experimental Workflow for In Vivo Efficacy Testing

Caption: General workflow for testing ASK1-IN-1 in an animal model.

Diagram 3: Troubleshooting Logic for Lack of In Vivo Effect

Caption: A logical flow for troubleshooting lack of efficacy.

References

• 1. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 2. Selonsertib (GS-4997), an ASK1 inhibitor, antagonizes multidrug resistance in ABCB1- and ABCG2-overexpressing cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Targeting ASK1 by CS17919 alleviates kidney‐ and liver‐related diseases in murine models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The ASK1 inhibitor selonsertib in patients with nonalcoholic steatohepatitis: A randomized, phase 2 trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. enanta.com [enanta.com]

ensuring complete dissolution of ASK1-IN-1 for experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective use of ASK1-IN-1 in experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the complete dissolution and successful application of this inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is ASK1-IN-1 and what is its primary mechanism of action?

A1: ASK1-IN-1 is a potent and CNS-penetrant inhibitor of Apoptosis Signal-regulating Kinase 1 (ASK1). ASK1 is a key component of the mitogen-activated protein kinase (MAPK) signaling cascade. In response to cellular stressors such as oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory cytokines, ASK1 becomes activated and initiates a signaling cascade through MKK4/7 and MKK3/6, leading to the activation of JNK and p38 MAPKs.[1][2] This pathway is implicated in cellular responses like apoptosis, inflammation, and fibrosis.[2] ASK1-IN-1 exerts its effect by inhibiting the kinase activity of ASK1, thereby blocking these downstream signaling events.

Q2: What are the recommended solvents for dissolving ASK1-IN-1?

A2: Based on available solubility data, ASK1-IN-1 has variable solubility in common laboratory solvents. It is recommended to prepare a high-concentration stock solution in an organic solvent. The primary recommended solvent is Dimethylformamide (DMF), in which ASK1-IN-1 is soluble at 4 mg/mL with the aid of ultrasonication.[1] It is also reported to be soluble in Chloroform at 5 mg/mL.[3] However, it is poorly soluble in Dimethyl sulfoxide (B87167) (DMSO) and Ethanol (B145695), with a solubility of less than 1 mg/mL.[1]

Q3: My ASK1-IN-1 is not dissolving completely. What should I do?

A3: If you are experiencing difficulty dissolving ASK1-IN-1, please refer to the troubleshooting guide below. Common reasons for incomplete dissolution include using a suboptimal solvent, insufficient mixing, or the compound's inherent low solubility in aqueous solutions.

Q4: Can I store ASK1-IN-1 in solution?

A4: Yes, stock solutions of ASK1-IN-1 can be prepared and stored. For long-term storage, it is recommended to store aliquots of the stock solution at -20°C or -80°C to minimize freeze-thaw cycles.[4] Vendor recommendations suggest that stock solutions can be stable for up to 1 year at -20°C and up to 2 years at -80°C.[1][4]

Data Presentation: Solubility of ASK1-IN-1

The following table summarizes the known solubility of ASK1-IN-1 in various solvents.

Solvent	Solubility	Notes
Dimethylformamide (DMF)	4 mg/mL (9.87 mM)	Ultrasonic treatment is recommended to aid dissolution.[1]
Chloroform	5 mg/mL
Dimethyl sulfoxide (DMSO)	< 1 mg/mL	Considered insoluble or slightly soluble.[1]
Ethanol	< 1 mg/mL	Considered insoluble.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMF

This protocol describes the preparation of a 10 mM stock solution of ASK1-IN-1 (Molecular Weight: 405.41 g/mol ) in DMF.

Materials:

• ASK1-IN-1 powder

• Anhydrous Dimethylformamide (DMF)

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath sonicator

Procedure:

• Weigh out the desired amount of ASK1-IN-1 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.05 mg of ASK1-IN-1.

• Add the appropriate volume of anhydrous DMF to the ASK1-IN-1 powder in a sterile microcentrifuge tube.

• Vortex the solution vigorously for 1-2 minutes.

• If the solid is not fully dissolved, place the tube in a water bath sonicator and sonicate for 10-15 minutes.

• Visually inspect the solution to ensure that no solid particles remain. The solution should be clear.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol provides a general guideline for diluting the ASK1-IN-1 stock solution for use in cell-based assays.

Important Considerations:

• The final concentration of the organic solvent (e.g., DMF) in the cell culture medium should be kept to a minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.

• It is crucial to include a vehicle control (cell culture medium with the same final concentration of the solvent) in your experiments.

Procedure:

• Thaw a single-use aliquot of the ASK1-IN-1 stock solution (e.g., 10 mM in DMF).

• Perform a serial dilution of the stock solution in your cell culture medium to achieve the desired final concentrations.

• To minimize precipitation, it is recommended to add the ASK1-IN-1 stock solution to the cell culture medium while vortexing or mixing.

• Visually inspect the final working solution for any signs of precipitation before adding it to your cells. If precipitation occurs, refer to the troubleshooting guide.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution(s)
ASK1-IN-1 powder does not dissolve in the chosen solvent.	The solvent is not appropriate for ASK1-IN-1.	- Ensure you are using a recommended solvent like DMF.[1]- Avoid using DMSO or ethanol as the primary solvent due to low solubility.[1]
Insufficient mixing or energy to break down the solid.	- Vortex the solution vigorously.- Use a water bath sonicator to aid dissolution.[1]- Gentle warming (e.g., to 37°C) can be attempted, but be cautious of potential compound degradation.
Precipitate forms when diluting the stock solution into aqueous buffer or cell culture medium.	The solubility limit of ASK1-IN-1 in the aqueous solution has been exceeded.	- Lower the final concentration of ASK1-IN-1 in your experiment.- Increase the final percentage of the organic solvent if your experimental system allows, but be mindful of cytotoxicity.- Prepare a more diluted intermediate stock solution in the organic solvent before the final dilution into the aqueous medium.
Inconsistent or unexpected experimental results.	Incomplete dissolution leading to an inaccurate concentration of the inhibitor.	- Visually confirm complete dissolution of the stock solution before use.- Prepare fresh working solutions for each experiment from a frozen stock to ensure consistency.
Degradation of ASK1-IN-1 in solution.	- Avoid repeated freeze-thaw cycles by preparing single-use aliquots of the stock solution.[4]- Store stock solutions at the recommended temperature (-20°C or -80°C).[1][4]

Signaling Pathways and Workflows

ASK1 Signaling Pathway

The following diagram illustrates the central role of ASK1 in response to cellular stress, leading to the activation of downstream JNK and p38 MAPK pathways.

A simplified diagram of the ASK1 signaling pathway.

Troubleshooting Workflow for ASK1-IN-1 Dissolution

This workflow provides a logical sequence of steps to address issues with dissolving ASK1-IN-1.

A step-by-step workflow for troubleshooting ASK1-IN-1 dissolution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: Quality Control for ASK1-IN-1 Stock Solutions

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the quality control measures for ASK1-IN-1 stock solutions. Adherence to these guidelines is crucial for ensuring the reliability and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing ASK1-IN-1 stock solutions?

A1: ASK1-IN-1 is most commonly dissolved in dimethyl sulfoxide (B87167) (DMSO). It is advisable to use anhydrous, high-purity DMSO to prepare a high-concentration stock solution, typically at 10 mM.[1]

Q2: How should ASK1-IN-1 stock solutions be stored to ensure stability?

A2: For long-term stability, stock solutions of ASK1-IN-1 in DMSO should be stored at -80°C for up to two years or at -20°C for up to one year.[2] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[1][2]

Q3: What are the primary quality control parameters to assess for a new batch of ASK1-IN-1?

A3: The three primary quality control parameters to verify for any new batch of a small molecule inhibitor like ASK1-IN-1 are:

• Identity: Confirmation that the compound is indeed ASK1-IN-1.

• Purity: Determination of the percentage of the active compound relative to any impurities.

• Concentration: Accurate measurement of the inhibitor concentration in the stock solution.

Q4: Can the DMSO solvent affect my cellular assays?

A4: Yes, DMSO can have direct effects on cells, and its concentration in the final cell culture medium should be carefully controlled. Most cell lines can tolerate DMSO concentrations up to 0.5%, but some may be sensitive to concentrations as low as 0.1%.[3][4] It is always recommended to include a vehicle control (media with the same final concentration of DMSO as the treated samples) in your experiments to account for any solvent-induced effects.[5]

Quality Control Data Summary

The following table summarizes key quantitative data for the preparation and storage of ASK1-IN-1 stock solutions.

Parameter	Recommended Value/Condition	Notes
Primary Solvent	Anhydrous Dimethyl Sulfoxide (DMSO)	High-purity DMSO is crucial to prevent the introduction of water, which can affect compound stability and solubility.
Stock Solution Concentration	10 mM (typical)	Preparing a high-concentration stock minimizes the volume of DMSO added to experimental assays.[1]
Long-term Storage	-80°C for up to 2 years	Aliquot into single-use vials to avoid repeated freeze-thaw cycles.[2]
Short-term Storage	-20°C for up to 1 year	Suitable for more frequent use, but aliquoting is still recommended.[2]
Purity (Typical)	≥98%	Purity should be verified by HPLC. A purity of 99.80% has been reported by some suppliers.[2]
Final DMSO in Assay	<0.5% (general), ideally ≤0.1%	The final concentration should be kept consistent across all experimental conditions, including vehicle controls.[3][5]

Experimental Protocols for Quality Control

Robust quality control of ASK1-IN-1 stock solutions relies on analytical techniques to confirm the identity, purity, and concentration of the inhibitor.

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general reversed-phase HPLC method to determine the purity of an ASK1-IN-1 stock solution.

1. Materials and Reagents:

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) (ACN)

• Formic acid (FA) or Trifluoroacetic acid (TFA)

• ASK1-IN-1 stock solution (e.g., 10 mM in DMSO)

• DMSO (HPLC grade)

2. Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Procedure: a. Mobile Phase Preparation:

• Mobile Phase A: 0.1% FA in water
• Mobile Phase B: 0.1% FA in ACN b. Sample Preparation:
• Dilute the ASK1-IN-1 stock solution with DMSO to a final concentration of approximately 1 mg/mL. c. Chromatographic Conditions:
• Flow Rate: 1.0 mL/min
• Injection Volume: 10 µL
• Column Temperature: 25°C
• Detection Wavelength: Scan for optimal absorbance (e.g., 254 nm as a starting point).
• Gradient Elution:
• 0-5 min: 5% B
• 5-25 min: 5% to 95% B
• 25-30 min: 95% B
• 30-31 min: 95% to 5% B
• 31-35 min: 5% B (re-equilibration) d. Data Analysis:
• Integrate the area of all peaks in the chromatogram.
• Calculate the purity of ASK1-IN-1 as the percentage of the main peak area relative to the total area of all peaks.

Protocol 2: Identity Confirmation by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol confirms the identity of ASK1-IN-1 by verifying its molecular weight.

1. Materials and Reagents:

• Same as HPLC protocol.

2. Instrumentation:

• LC-MS system with an electrospray ionization (ESI) source.

3. Procedure: a. LC Method: Use the same or a similar chromatographic method as described in the HPLC protocol to separate the compound. b. MS Method:

• Ionization Mode: Positive ESI mode is typically used for small molecule inhibitors.
• Mass Range: Scan a mass range that includes the expected molecular weight of ASK1-IN-1 (C₂₀H₁₉N₅O₂S, MW: 405.46 g/mol ).
• Analysis: Look for the [M+H]⁺ ion, which would be approximately 406.47 m/z. c. Data Analysis:
• Confirm that the major peak in the chromatogram corresponds to the expected mass-to-charge ratio (m/z) of ASK1-IN-1.

Protocol 3: Structural Verification by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed structural information, confirming the chemical structure of the compound.

1. Materials and Reagents:

• 5-25 mg of solid ASK1-IN-1

• Deuterated DMSO (DMSO-d6)

• NMR tube

2. Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

3. Procedure: a. Sample Preparation:

• Accurately weigh the solid ASK1-IN-1 and dissolve it in approximately 0.6-0.7 mL of DMSO-d6 in a clean, dry vial.[6]
• Filter the solution through a glass wool plug into a clean NMR tube to remove any particulate matter.[7] b. Data Acquisition:
• Acquire a ¹H NMR spectrum. c. Data Analysis:
• Compare the resulting spectrum (chemical shifts, splitting patterns, and integration) with a known reference spectrum for ASK1-IN-1 to confirm its identity and structural integrity.

Troubleshooting Guide

Below are common issues encountered during experiments with ASK1-IN-1, along with their potential causes and solutions.

Symptom	Possible Cause(s)	Suggested Solution(s)
Inconsistent or no biological effect	1. Inhibitor Instability: The compound may have degraded in the stock solution or in the experimental medium.[8] 2. Incorrect Concentration: The actual concentration of the stock solution may be lower than stated. 3. Poor Cell Permeability: The inhibitor may not be efficiently entering the cells.	1. Verify Stock Solution: Re-test the purity and concentration of the stock solution using HPLC. Prepare fresh stock solutions if necessary and always aliquot. 2. Assess Stability in Media: Incubate ASK1-IN-1 in your cell culture media for the duration of your experiment and measure its concentration at different time points via LC-MS.[1] 3. Dose-Response Curve: Perform a wide dose-response experiment to ensure the concentration range is appropriate for your cell model.
Higher than expected IC₅₀ in cellular assays compared to biochemical assays	1. High Cellular ATP: Intracellular ATP concentrations (mM range) are much higher than those used in biochemical assays (µM range), leading to competition at the ATP-binding site.[9] 2. Protein Binding: The inhibitor may bind to proteins in the cell culture serum, reducing its free and active concentration.[1] 3. Cellular Efflux: Cells may actively pump the inhibitor out via efflux pumps.	1. Acknowledge the Difference: It is expected that cellular IC₅₀ values will be higher than biochemical IC₅₀ values. 2. Test in Low-Serum Conditions: If experimentally feasible, compare inhibitor activity in low-serum or serum-free media to assess the impact of serum protein binding. 3. Cellular Target Engagement: Use techniques like the Cellular Thermal Shift Assay (CETSA) to confirm that the inhibitor is binding to ASK1 within the cell.[10]
Unexpected cellular toxicity	1. DMSO Toxicity: The final concentration of DMSO in the assay may be too high for your specific cell line.[11] 2. Off-Target Effects: The inhibitor may be acting on other kinases or cellular targets, leading to toxicity.[12]	1. Optimize DMSO Concentration: Perform a dose-response curve with DMSO alone to determine the toxicity threshold for your cells. Keep the final DMSO concentration below this level (ideally ≤0.1%).[5] 2. Validate On-Target Effect: Use a secondary, structurally unrelated ASK1 inhibitor to see if the toxic phenotype is recapitulated.[10] Consider using a cell line with ASK1 knocked down or knocked out to see if the toxicity persists.[10]
Unexpected phenotype (e.g., paradoxical pathway activation)	1. Off-Target Effects: The inhibitor may be modulating other signaling pathways.[13] 2. Feedback Loop Disruption: Inhibition of ASK1 may disrupt a negative feedback loop, leading to the activation of a parallel or upstream pathway.[9]	1. Kinome Profiling: If possible, screen ASK1-IN-1 against a broad panel of kinases to identify potential off-targets.[12] 2. Analyze Downstream Targets: In addition to direct targets of ASK1 (p-JNK, p-p38), probe other key signaling pathways (e.g., ERK, AKT) via Western blot to get a broader picture of the inhibitor's effects.

Visualizations

ASK1 Signaling Pathway

Caption: Simplified ASK1 signaling pathway and the inhibitory action of ASK1-IN-1.

Quality Control Experimental Workflow

Caption: Recommended workflow for the quality control of new ASK1-IN-1 batches.

Troubleshooting Logic for Unexpected Results

Caption: A logical workflow for troubleshooting unexpected experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. lifetein.com [lifetein.com]
• 4. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 5. researchgate.net [researchgate.net]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. NMR Sample Preparation [nmr.chem.umn.edu]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

addressing batch-to-batch variability of ASK1-IN-1

Welcome to the technical support center for ASK1-IN-1. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing potential batch-to-batch variability of ASK1-IN-1 and to offer troubleshooting support for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant difference in the potency (IC50) of ASK1-IN-1 between two different batches. What are the potential causes?

A1: Batch-to-batch variability in the potency of small molecule inhibitors like ASK1-IN-1 can arise from several factors. The most common causes include:

• Purity Differences: Even minor variations in the purity of the compound can lead to significant changes in its effective concentration and, consequently, its IC50 value. Highly potent impurities can dramatically skew results.[1]

• Presence of Isomers: If the synthesis process can result in different stereoisomers, variations in the isomeric ratio between batches can affect biological activity, as isomers can have different binding affinities for the target kinase.

• Residual Solvents or Synthesis Byproducts: Impurities from the manufacturing process can interfere with the assay or the biological system, leading to inconsistent results.[2]

• Compound Stability and Storage: Improper storage or handling can lead to degradation of the compound. Differences in the age or storage conditions of different batches can result in variability.[3]

• Physical Properties: Variations in crystallinity or solubility between batches can affect how the compound behaves in an experimental setting.[2]

Q2: How can we verify the quality and consistency of a new batch of ASK1-IN-1?

A2: To ensure the reliability of your experimental results, it is crucial to implement a quality control (QC) workflow for each new batch of ASK1-IN-1. This should involve both analytical and biological validation:

• Analytical Chemistry:

  • Identity Confirmation: Use techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the chemical structure of the compound.

  • Purity Assessment: High-Performance Liquid Chromatography (HPLC) is a standard method to determine the purity of the compound.[4] Ideally, purity should be above 95%.

• Biological Validation:

  • Reference Batch Comparison: Perform a side-by-side comparison of the new batch with a previously validated "gold standard" batch in a well-established assay (e.g., an in vitro kinase assay).

  • Dose-Response Curve: Generate a full dose-response curve to determine the IC50 value and compare it to the expected range.

Q3: Our current batch of ASK1-IN-1 seems less effective in our cell-based assays compared to previous batches, even though the IC50 from our biochemical assay is similar. What could be the reason?

A3: Discrepancies between biochemical and cellular assay results can be due to several factors:

• Cellular Permeability: Differences in the physical properties of the compound between batches (e.g., solubility, crystal form) might affect its ability to cross the cell membrane.

• Off-Target Effects: The presence of impurities in one batch could lead to off-target effects that are not present in the biochemical assay but manifest in a complex cellular environment.

• Compound Stability in Media: The compound may be less stable in your cell culture media than in the biochemical assay buffer.[5]

• Cellular Efflux: The compound could be a substrate for cellular efflux pumps, and minor impurities might modulate the activity of these pumps.

Troubleshooting Guide: Addressing Batch-to-Batch Variability

If you are experiencing inconsistent results with different batches of ASK1-IN-1, follow this systematic troubleshooting guide.

Problem: Inconsistent IC50 Values in Biochemical Kinase Assays

Possible Cause	Troubleshooting Steps
Compound Purity and Integrity	1. Verify Purity: Request the certificate of analysis (CoA) for each batch from the supplier. If possible, independently verify the purity using HPLC. 2. Assess for Degradation: Ensure proper storage of the compound (desiccated at -20°C or -80°C).[6] Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.[3]
Assay Conditions	1. Consistent ATP Concentration: Ensure the ATP concentration is consistent across all assays, as the IC50 of ATP-competitive inhibitors is dependent on the ATP concentration.[7] 2. Reagent Consistency: Use the same batches of kinase, substrate, and buffer components for comparative experiments.
Solubility Issues	1. Ensure Complete Dissolution: Visually inspect stock solutions for any precipitation. Briefly sonicate if necessary. 2. Final DMSO Concentration: Keep the final DMSO concentration in the assay low and consistent (typically ≤ 1%).

Problem: Variable Results in Cell-Based Assays

Possible Cause	Troubleshooting Steps
Cell Culture Variability	1. Consistent Cell Passage Number: Use cells within a narrow passage number range for all experiments. 2. Standardized Cell Density: Seed cells at a consistent density for all experiments. 3. Reagent Consistency: Use the same batch of serum and other critical media components.
Compound Bioavailability	1. Solubility in Media: Assess the solubility of each batch in your specific cell culture media. 2. Cellular Target Engagement: Use a technique like a cellular thermal shift assay (CETSA) to confirm that the compound is engaging with ASK1 inside the cells.
Off-Target Effects of Impurities	1. Phenotypic Comparison: Compare the cellular phenotype induced by different batches. Any unexpected phenotypes may suggest the presence of active impurities. 2. Rescue Experiments: If possible, perform a rescue experiment by overexpressing an inhibitor-resistant mutant of ASK1 to confirm on-target effects.

Data Presentation: Hypothetical Batch-to-Batch Variability of ASK1-IN-1

The following tables present hypothetical data to illustrate the potential variability between different batches of ASK1-IN-1 and how to systematically evaluate them.

Table 1: Analytical and Biochemical Comparison of Three Hypothetical Batches of ASK1-IN-1

Parameter	Batch A (Reference)	Batch B	Batch C
Purity (by HPLC)	99.5%	95.2%	99.1%
Identity (by MS)	Confirmed	Confirmed	Confirmed
Biochemical IC50 (nM)	21.5 ± 2.1	45.8 ± 4.5	23.1 ± 2.5
Appearance	White Solid	Off-white Solid	White Solid

In this hypothetical scenario, Batch B shows a lower purity and a correspondingly higher biochemical IC50, suggesting a potential quality issue.

Table 2: Cellular Activity of Three Hypothetical Batches of ASK1-IN-1

Parameter	Batch A (Reference)	Batch B	Batch C
Cellular IC50 (HEK293, nM)	142 ± 15	310 ± 25	255 ± 20
p-p38 Inhibition (at 200 nM)	85%	55%	70%
Cell Viability (at 1 µM)	92%	88%	75%

Here, Batch B's lower potency is consistent with the biochemical data. Batch C, while having a similar biochemical IC50 to the reference, shows reduced cellular potency and increased cytotoxicity, which could indicate the presence of an impurity with off-target effects.

Experimental Protocols

Protocol 1: In Vitro ASK1 Kinase Assay (Luminescence-Based)

This protocol is for determining the biochemical IC50 of ASK1-IN-1 using a commercially available ADP-Glo™ Kinase Assay.

Materials:

• Recombinant human ASK1 enzyme

• Myelin basic protein (MBP) as a substrate

• ATP

• ASK1-IN-1 (and other test compounds)

• ADP-Glo™ Kinase Assay Kit (contains ADP-Glo™ Reagent and Kinase Detection Reagent)

• Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• White, opaque 384-well assay plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of ASK1-IN-1 in DMSO. Then, dilute the compounds in Kinase Buffer to the desired final concentrations. The final DMSO concentration in the assay should be ≤ 1%.

• Reaction Setup:

  • Add 2.5 µL of Kinase Buffer containing the substrate (MBP) to each well.

  • Add 1 µL of the diluted ASK1-IN-1 or vehicle (DMSO) to the appropriate wells.

  • Add 1.5 µL of the ASK1 enzyme solution in Kinase Buffer.

  • Initiate the kinase reaction by adding 1 µL of ATP solution in Kinase Buffer. The final ATP concentration should be at or near the Km for ASK1.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30 minutes to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each concentration of ASK1-IN-1 relative to the vehicle control. Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Protocol 2: Cellular Assay for ASK1 Activity (Western Blot)

This protocol assesses the ability of ASK1-IN-1 to inhibit the phosphorylation of a downstream target of ASK1 (e.g., p38 MAPK) in a cellular context.

Materials:

• HEK293 cells (or another suitable cell line)

• Complete cell culture medium (e.g., DMEM + 10% FBS)

• ASK1-IN-1

• Anisomycin (or another ASK1 activator)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, buffers, and electrophoresis apparatus

• Western blot transfer system and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-p38 MAPK, anti-total-p38 MAPK, anti-ASK1, anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed HEK293 cells in 6-well plates and grow to 70-80% confluency.

  • Pre-treat the cells with various concentrations of ASK1-IN-1 (or vehicle) for 1-2 hours.

  • Stimulate the cells with an ASK1 activator (e.g., 10 µg/mL Anisomycin) for 30 minutes.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 100 µL of ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a microfuge tube.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein amounts for each sample and prepare them for SDS-PAGE by adding Laemmli buffer and boiling.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-p38) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Data Analysis: Quantify the band intensities using image analysis software. Normalize the phospho-p38 signal to the total p38 signal and the loading control (GAPDH).

Visualizations

Caption: The ASK1 signaling pathway and the inhibitory action of ASK1-IN-1.

Caption: A workflow for troubleshooting batch-to-batch variability of ASK1-IN-1.

References

• 1. Impact of impurities on IC50 values of P450 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Quality control of small molecules - Kymos [kymos.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

An In Vitro Showdown: A Comparative Guide to ASK1-IN-1 and Selonsertib (GS-4997)

For researchers, scientists, and drug development professionals, this guide provides a detailed in vitro comparison of two prominent inhibitors of Apoptosis Signal-Regulating Kinase 1 (ASK1): ASK1-IN-1 and selonsertib (B560150) (GS-4997). This document summarizes key performance data, outlines experimental methodologies, and visualizes the underlying biological pathways.

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical mediator of cellular stress responses.[1] Its activation by stimuli such as oxidative stress, inflammatory cytokines, and endoplasmic reticulum stress triggers downstream signaling cascades, primarily through p38 MAPK and JNK, leading to inflammation, apoptosis, and fibrosis.[2][3] Consequently, ASK1 has emerged as a promising therapeutic target for a range of diseases, including neurodegenerative disorders, cardiovascular conditions, and fibrotic diseases.[3]

This guide focuses on an in vitro comparison of two small molecule inhibitors of ASK1: the research compound ASK1-IN-1 and the clinically evaluated selonsertib (GS-4997).

At a Glance: Key In Vitro Performance Metrics

Parameter	ASK1-IN-1	Selonsertib (GS-4997)	Data Source
Biochemical IC50	21 nM	~5 nM (pIC50 = 8.3)	[4][5]
Cellular IC50	138 nM (in HEK-293T cells)	Not explicitly reported in a comparable assay	[4]
Anti-inflammatory Effect	Data not available	Inhibition of IL-1β production in LPS-stimulated THP-1 cells	[6]
Anti-fibrotic Effect	Data not available	Reduction of α-SMA and collagen expression in hepatic stellate cells	[3]
Pro-apoptotic Effect	Data not available	Induction of apoptosis in hepatic stellate cells	[3]

Delving Deeper: Mechanism of Action and In Vitro Effects

Both ASK1-IN-1 and selonsertib are ATP-competitive inhibitors that target the catalytic kinase domain of ASK1, thereby preventing its phosphorylation and subsequent activation of downstream signaling pathways.[5]

Selonsertib (GS-4997): A Profile of In Vitro Activity

Selonsertib has been investigated in several in vitro models, demonstrating its potential to modulate key pathological processes:

• Anti-inflammatory Activity : In a study using lipopolysaccharide (LPS)-stimulated THP-1 human monocytic cells, selonsertib demonstrated a significant anti-inflammatory effect by inhibiting the production of the pro-inflammatory cytokine IL-1β.[6]

• Anti-fibrotic Activity : Research on human hepatic stellate cells (HSCs), the primary cell type responsible for liver fibrosis, has shown that selonsertib can reduce the expression of key fibrotic markers, including α-smooth muscle actin (α-SMA) and collagen.[3]

• Induction of Apoptosis in Activated HSCs : The same study also revealed that selonsertib can induce apoptosis in activated HSCs, a mechanism that could contribute to the resolution of fibrosis.[3]

ASK1-IN-1: A Potent, CNS-Penetrant Inhibitor

ASK1-IN-1 was developed as a potent and central nervous system (CNS)-penetrant inhibitor of ASK1.[7] While detailed in vitro functional data on its anti-inflammatory, anti-fibrotic, and pro-apoptotic effects are not extensively published, its biochemical and cellular potency suggest it is an effective tool for probing the roles of ASK1 in relevant cellular systems.[4] The primary publication on ASK1-IN-1 focused on its discovery and pharmacokinetic properties, with the stated goal of enabling in vivo studies in models of neurological disease.[7]

Visualizing the Science

To better understand the context of these inhibitors, the following diagrams illustrate the ASK1 signaling pathway and a typical workflow for in vitro comparison.

ASK1 Signaling Pathway and Points of Inhibition.

A typical workflow for in vitro inhibitor comparison.

Experimental Corner: Key Protocols

For researchers looking to conduct their own comparative studies, the following are summaries of established protocols for key in vitro assays.

ASK1 Kinase Activity Assay (Biochemical)

This assay is designed to measure the direct inhibitory effect of compounds on the enzymatic activity of ASK1.

• Principle : A common method is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay or a luminescence-based assay like ADP-Glo™. These assays quantify the phosphorylation of a substrate peptide by the ASK1 enzyme in the presence of ATP.

• Materials : Recombinant human ASK1 enzyme, appropriate kinase buffer, ATP, a suitable substrate (e.g., a generic kinase substrate or a specific peptide), and the detection reagents for the chosen platform (e.g., TR-FRET donor and acceptor, or ADP-Glo™ reagents).

• Procedure :

  • Prepare serial dilutions of the test inhibitors (ASK1-IN-1 and selonsertib).

  • In a microplate, combine the ASK1 enzyme, the inhibitor, and the substrate.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction for a defined period at a controlled temperature (e.g., 60 minutes at room temperature).

  • Stop the reaction and add the detection reagents.

  • Measure the signal (fluorescence or luminescence) using a plate reader.

  • Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Apoptosis Assay (Caspase-3/7 Activity)

This assay measures the induction of apoptosis in cells treated with the inhibitors.

• Principle : Caspases are key executioners of apoptosis. This assay utilizes a luminogenic substrate containing the DEVD peptide, which is cleaved by activated caspase-3 and caspase-7, releasing a substrate for luciferase and generating a luminescent signal.

• Materials : A suitable cell line (e.g., hepatic stellate cells, HEK-293T), cell culture medium, the test inhibitors, and a commercial caspase-3/7 activity assay kit (e.g., Caspase-Glo® 3/7 Assay).

• Procedure :

  • Seed cells in a white-walled multi-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the inhibitors for a predetermined time (e.g., 24-48 hours).

  • Add the caspase-3/7 reagent directly to the wells.

  • Incubate at room temperature as per the manufacturer's instructions to allow for cell lysis and signal generation.

  • Measure the luminescence using a plate reader.

  • The luminescent signal is proportional to the amount of caspase activity.

Cellular Fibrosis Assay (α-SMA and Collagen Expression)

This assay evaluates the anti-fibrotic potential of the inhibitors by measuring the expression of key fibrosis markers in activated hepatic stellate cells (HSCs).

• Principle : HSCs are activated by pro-fibrotic stimuli like TGF-β1, leading to increased expression of α-SMA and collagen. The effect of the inhibitors on this process can be quantified by immunofluorescence or Western blotting.

• Materials : Primary human HSCs or an HSC cell line (e.g., LX-2), cell culture medium, TGF-β1, the test inhibitors, primary antibodies against α-SMA and collagen type I, and appropriate fluorescently labeled secondary antibodies (for immunofluorescence) or HRP-conjugated secondary antibodies (for Western blotting).

• Procedure (Immunofluorescence) :

  • Seed HSCs on coverslips in a multi-well plate.

  • Pre-treat the cells with the inhibitors for a short period (e.g., 1 hour).

  • Stimulate the cells with TGF-β1 in the continued presence of the inhibitors for 24-48 hours.

  • Fix, permeabilize, and block the cells.

  • Incubate with primary antibodies against α-SMA and collagen I.

  • Incubate with fluorescently labeled secondary antibodies and a nuclear counterstain (e.g., DAPI).

  • Image the cells using a fluorescence microscope and quantify the fluorescence intensity of α-SMA and collagen I.

Cellular Inflammation Assay (Cytokine Release)

This assay assesses the anti-inflammatory properties of the inhibitors by measuring the release of pro-inflammatory cytokines from immune cells.

• Principle : Macrophage-like cells, such as the THP-1 cell line, can be stimulated with LPS to produce and release pro-inflammatory cytokines like IL-1β and TNF-α. The concentration of these cytokines in the cell culture supernatant can be measured using an enzyme-linked immunosorbent assay (ELISA).

• Materials : THP-1 cells, cell culture medium, phorbol (B1677699) 12-myristate 13-acetate (PMA) for differentiation, LPS, the test inhibitors, and ELISA kits for the cytokines of interest (e.g., human IL-1β ELISA kit).

• Procedure :

  • Differentiate THP-1 monocytes into macrophage-like cells by treating with PMA for 24-48 hours.

  • Pre-treat the differentiated cells with the inhibitors for 1 hour.

  • Stimulate the cells with LPS in the continued presence of the inhibitors for a specified time (e.g., 24 hours).

  • Collect the cell culture supernatant.

  • Perform the ELISA according to the manufacturer's protocol to quantify the concentration of the target cytokine.

Conclusion

Both ASK1-IN-1 and selonsertib are potent inhibitors of ASK1. Selonsertib has demonstrated in vitro efficacy in models of inflammation, fibrosis, and apoptosis. While ASK1-IN-1 shows significant biochemical and cellular potency, publicly available data on its in vitro functional effects in these specific areas are limited. This guide provides a framework for researchers to understand the current landscape of these two inhibitors and to design further experiments for a more direct and comprehensive comparison. The provided protocols offer a starting point for such investigations, which will be crucial for further elucidating the therapeutic potential of targeting the ASK1 signaling pathway.

References

• 1. atsjournals.org [atsjournals.org]
• 2. Structural and Functional Characterization of the Human Protein Kinase ASK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ASK1 Enhances Angiotensin II-Induced Liver Fibrosis In Vitro by Mediating Endoplasmic Reticulum Stress-Dependent Exosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ASK1ng to Delay the Progression of Pulmonary Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to ASK1-IN-1 and Other Selective ASK1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Apoptosis Signal-regulating Kinase 1 (ASK1), a key member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, has emerged as a critical mediator of cellular stress responses, including inflammation, apoptosis, and fibrosis. Its role in a variety of pathological conditions has made it a compelling target for therapeutic intervention. This guide provides a detailed comparison of ASK1-IN-1 with other selective ASK1 inhibitors, focusing on their biochemical and cellular potency, selectivity, and preclinical efficacy, supported by experimental data and protocols.

Introduction to ASK1 and its Inhibition

Under cellular stress conditions such as oxidative stress, endoplasmic reticulum (ER) stress, or pro-inflammatory cytokine signaling, ASK1 is activated. This activation triggers a downstream signaling cascade, leading to the phosphorylation and activation of MKK4/7 and MKK3/6, which in turn activate JNK and p38 MAPKs, respectively. The sustained activation of these pathways can lead to detrimental cellular outcomes, contributing to the progression of various diseases. Selective inhibitors of ASK1 aim to block this cascade at an upstream point, thereby mitigating the pathological consequences of cellular stress.

The ASK1 Signaling Pathway

The following diagram illustrates the central role of ASK1 in the stress-activated MAPK signaling cascade.

Figure 1: Simplified ASK1 signaling pathway.

Comparative Analysis of Selective ASK1 Inhibitors

This section provides a quantitative comparison of ASK1-IN-1 against other well-characterized selective ASK1 inhibitors. The data presented is compiled from various sources and is intended to provide a comparative overview. Direct comparisons from head-to-head studies are noted where available.

Biochemical and Cellular Potency

The half-maximal inhibitory concentration (IC50) is a key measure of an inhibitor's potency. The following table summarizes the biochemical and cellular IC50 values for several selective ASK1 inhibitors.

Inhibitor	Biochemical IC50 (nM)	Cellular IC50 (nM)
ASK1-IN-1 (GS-444217)	2.87[1]	138
Selonsertib (GS-4997)	~28.53[2]	Not specified
ASK1-IN-2	32.8[1]	Not specified
ASK1-IN-8	1.8	Not specified
MSC2032964A	93	Not specified

Note: IC50 values can vary depending on the specific assay conditions.

Kinase Selectivity

A critical attribute of a high-quality chemical probe or drug candidate is its selectivity for the intended target over other related kinases. While comprehensive head-to-head kinase panel screening data for all inhibitors is not publicly available in a single study, individual reports suggest a high degree of selectivity for these compounds. For instance, Selonsertib is described as a highly selective ASK1 inhibitor. A novel inhibitor, CS17919, was shown to have an IC50 of 22.52 nM against ASK1, comparable to Selonsertib's 28.53 nM in the same study.[2]

Pharmacokinetic Properties

The in vivo performance of an inhibitor is dictated by its pharmacokinetic profile. The table below outlines key pharmacokinetic parameters for ASK1-IN-1 and ASK1-IN-2.

Inhibitor	Property	Species	Value
ASK1-IN-1	CNS Penetrant	Not specified	Yes
ASK1-IN-2	Oral Bioavailability	Rat	62.2%
ASK1-IN-2	Half-life (t1/2)	Rat	2.31 h (oral)

In Vivo Efficacy in Preclinical Models

The therapeutic potential of ASK1 inhibitors has been evaluated in various animal models of human diseases.

• ASK1-IN-1 (GS-444217): In a mouse model of liver injury, GS-444217 was shown to reduce ASK1 pathway activation, liver cell death, and liver fibrosis.[3] It has also demonstrated efficacy in preclinical models of kidney disease.[4]

• Selonsertib (GS-4997): This inhibitor has been evaluated in clinical trials for non-alcoholic steatohepatitis (NASH) and has shown anti-fibrotic activity in a Phase 2 study.[5] In a mouse model of unilateral ureteral obstruction, Selonsertib significantly reduced serum urea (B33335) nitrogen, indicating a protective effect on kidney function.[2]

• ASK1-IN-2: In a mouse model of ulcerative colitis, oral administration of ASK1-IN-2 improved disease parameters.

• ASK1-IN-8: Showed protective effects in a mouse model of acetaminophen-induced liver injury.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate assessment and comparison of inhibitor performance.

Biochemical Kinase Inhibition Assay (ADP-Glo™ Format)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

Figure 2: Workflow for the ADP-Glo™ kinase assay.

Protocol:

• Kinase Reaction: In a 384-well plate, combine the ASK1 enzyme, substrate (e.g., a generic kinase substrate), ATP, and the test inhibitor in a suitable kinase buffer.[6] Incubate at room temperature for a defined period (e.g., 60 minutes).[6]

• ATP Depletion: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.[7] Incubate at room temperature for 40 minutes.[6]

• ADP Detection: Add Kinase Detection Reagent, which contains an enzyme that converts ADP to ATP and a luciferase/luciferin mixture to detect the newly synthesized ATP.[7] Incubate at room temperature for 30-60 minutes.[8]

• Signal Measurement: Measure the luminescent signal using a plate reader. The signal intensity is proportional to the amount of ADP produced and inversely proportional to the activity of the inhibitor.

Cellular ASK1 Inhibition Assay (HEK293-based)

This assay measures the ability of an inhibitor to block ASK1 signaling in a cellular context.

Protocol:

• Cell Culture and Treatment: Plate human embryonic kidney (HEK293) cells in a multi-well plate.[9] Pre-treat the cells with various concentrations of the ASK1 inhibitor for a specified time (e.g., 1-2 hours).

• ASK1 Activation: Stimulate the cells with an ASK1 activator, such as hydrogen peroxide (H₂O₂) or TNF-α, to induce the ASK1 signaling cascade.

• Lysis and Analysis: After stimulation, lyse the cells and analyze the phosphorylation status of downstream targets of ASK1, such as p38 or JNK, using techniques like Western blotting or an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Quantify the levels of phosphorylated p38 or JNK relative to the total protein levels. The reduction in phosphorylation in the presence of the inhibitor indicates its cellular potency.

Conclusion

ASK1-IN-1 is a potent and selective inhibitor of ASK1 with demonstrated in vitro and in vivo activity. When compared to other selective inhibitors such as Selonsertib, it exhibits comparable or, in some cases, superior biochemical potency. The choice of inhibitor for a particular research application will depend on the specific requirements of the study, including the desired potency, selectivity profile, and pharmacokinetic properties. The data and protocols presented in this guide provide a valuable resource for researchers to make informed decisions when selecting and utilizing selective ASK1 inhibitors in their investigations into the role of ASK1 in health and disease. Further head-to-head comparative studies, particularly comprehensive kinase selectivity profiling and in vivo efficacy studies in standardized disease models, will be invaluable in further delineating the subtle but potentially significant differences between these important research tools.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Targeting ASK1 by CS17919 alleviates kidney‐ and liver‐related diseases in murine models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ASK1 inhibition reduces cell death and hepatic fibrosis in an Nlrp3 mutant liver injury model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gilead Announces Top-Line Phase 2 Results for GS-4997 (Selonsertib) in Nonalcoholic Steatohepatitis (NASH), Pulmonary Arterial Hypertension (PAH) and Diabetic Kidney Disease (DKD) [natap.org]
• 6. promega.com [promega.com]
• 7. ADP-Glo™ Kinase Assay Protocol [promega.co.uk]
• 8. promega.com [promega.com]
• 9. HEK293 cell line toxicity - SARS-CoV-2 Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]

Validating On-Target Activity of ASK1-IN-1 in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ASK1-IN-1 with other apoptosis signal-regulating kinase 1 (ASK1) inhibitors, focusing on the validation of on-target activity in cellular systems. The information presented herein is supported by experimental data to aid in the objective assessment of these compounds for research and development purposes.

Introduction to ASK1 and its Inhibition

Apoptosis signal-regulating kinase 1 (ASK1), also known as mitogen-activated protein kinase kinase kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1] It plays a pivotal role in cellular responses to a variety of stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and pro-inflammatory cytokines. Upon activation, ASK1 initiates a signaling cascade by phosphorylating and activating downstream kinases, primarily MKK4/7 and MKK3/6, which in turn activate c-Jun N-terminal kinase (JNK) and p38 MAPK, respectively.[2][3] This signaling pathway is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and inflammatory conditions, making ASK1 an attractive therapeutic target.[1][4]

ASK1 inhibitors are small molecules designed to block the kinase activity of ASK1, thereby attenuating the downstream stress-activated signaling pathways.[5] Validating the on-target activity of these inhibitors in a cellular context is crucial to ensure that the observed biological effects are a direct result of ASK1 inhibition. This guide focuses on ASK1-IN-1 and provides a comparative framework against other known ASK1 inhibitors.

Comparative Analysis of ASK1 Inhibitors

The on-target activity of ASK1 inhibitors can be quantified through both biochemical and cellular assays. Biochemical assays typically measure the direct inhibition of the purified ASK1 enzyme, while cellular assays assess the inhibitor's ability to block the ASK1 signaling pathway within a living cell. The following table summarizes the inhibitory potency of ASK1-IN-1 and a selection of alternative ASK1 inhibitors.

Inhibitor	Alias	Biochemical IC50	Cellular IC50/EC50	Cell Type / Assay Conditions	Reference(s)
ASK1-IN-1	GS-444217	21 nM	138 nM	Not specified	[6]
2.87 nM	~1.6 µM (in vivo EC50)	HEK293T cells expressing human ASK1	[3][7]
Selonsertib	GS-4997	pIC50: 8.3	20 nM	HEK-293T cells; reduction in T838 autophosphorylation	[4][5]
ASK1-IN-4	Compound 17	0.2 µM	Not specified	Not specified	[6]
ASK1-IN-8	Compound 35	1.8 nM	Not specified	Not specified	[6]
MSC2032964A	93 nM	Not specified	Not specified	[8]
NQDI-1	3 µM	Not specified	Not specified	[9]

IC50: Half-maximal inhibitory concentration. EC50: Half-maximal effective concentration. pIC50: -log(IC50).

Experimental Protocols for On-Target Activity Validation

To validate the on-target activity of ASK1 inhibitors like ASK1-IN-1, a combination of biochemical and cellular assays is recommended. Below are detailed methodologies for key experiments.

Biochemical Assay: ADP-Glo™ Kinase Assay

This assay quantifies the enzymatic activity of purified ASK1 by measuring the amount of ADP produced during the kinase reaction.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP formed from a kinase reaction. The ADP is converted to ATP, which is then used in a luciferase/luciferin reaction to produce light. The light output is proportional to the ADP concentration and, therefore, the kinase activity.

Protocol:

• Reagent Preparation: Prepare the 2X Kinase Reaction Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA), recombinant human ASK1 enzyme, ASK1 substrate (e.g., MKK6), and ATP.

• Inhibitor Preparation: Prepare serial dilutions of ASK1-IN-1 and other test compounds in the appropriate solvent (e.g., DMSO).

• Kinase Reaction:

  • In a 96-well plate, add the diluted inhibitors.

  • Add the ASK1 enzyme and substrate mixture to each well.

  • Initiate the reaction by adding ATP. The final reaction volume is typically 5-25 µL.

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Assay: Western Blot for Phosphorylated JNK and p38

This assay measures the phosphorylation status of JNK and p38, the immediate downstream targets of the ASK1 signaling pathway, in inhibitor-treated cells. A reduction in the phosphorylation of these proteins indicates on-target inhibition of ASK1.

Principle: Western blotting uses antibodies to detect specific proteins in a cell lysate. By using antibodies that specifically recognize the phosphorylated forms of JNK and p38, the activation state of these kinases can be assessed.

Protocol:

• Cell Culture and Treatment:

  • Plate cells (e.g., HEK293T, HepG2) and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of ASK1-IN-1 or other inhibitors for a specified time (e.g., 1 hour).

  • Stimulate the cells with an ASK1 activator, such as hydrogen peroxide (H₂O₂) or tumor necrosis factor-alpha (TNF-α), for a short period (e.g., 15-30 minutes) to induce the signaling cascade.

• Cell Lysis:

  • Wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method such as the bicinchoninic acid (BCA) assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST)) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for phospho-JNK (Thr183/Tyr185) and phospho-p38 (Thr180/Tyr182) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with antibodies against total JNK and total p38.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels to determine the extent of inhibition.

Visualizing the Molecular and Experimental Frameworks

To further clarify the concepts discussed, the following diagrams illustrate the ASK1 signaling pathway and the experimental workflow for validating the on-target activity of ASK1 inhibitors.

Caption: The ASK1 signaling pathway and the point of inhibition by ASK1-IN-1.

Caption: Workflow for validating the on-target activity of ASK1 inhibitors.

References

• 1. ASK1 Kinase Enzyme System Application Note [worldwide.promega.com]
• 2. promega.de [promega.de]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. selleck.co.jp [selleck.co.jp]

Confirming In Vivo Efficacy of ASK1-IN-1: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of methodologies for confirming the in vivo target engagement of ASK1-IN-1, a CNS-penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) inhibitor. Designed for researchers, scientists, and drug development professionals, this document outlines experimental protocols and presents comparative data to facilitate the robust validation of ASK1 inhibition in preclinical models.

Apoptosis Signal-Regulating Kinase 1 (ASK1), a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, is a critical mediator of cellular stress responses.[1] Activated by stimuli such as oxidative stress, endoplasmic reticulum (ER) stress, and pro-inflammatory cytokines, ASK1 triggers downstream signaling cascades, primarily through the phosphorylation of p38 and c-Jun N-terminal kinase (JNK), leading to inflammation and apoptosis.[1][2] Its role in various pathologies has made it a compelling target for therapeutic intervention. ASK1-IN-1 is a potent inhibitor of ASK1 with a biochemical IC50 of 21 nM and a cellular IC50 of 138 nM.[3]

The ASK1 Signaling Pathway and Point of Inhibition

The following diagram illustrates the canonical ASK1 signaling pathway and the mechanism of action for inhibitors like ASK1-IN-1.

Figure 1. ASK1 Signaling Pathway and Inhibition by ASK1-IN-1.

Methodologies for Confirming In Vivo ASK1 Inhibition

Confirming that an inhibitor reaches and engages its target in vivo is a critical step in drug development. This can be achieved through both indirect and direct methods.

Indirect Methods: Assessing Downstream Signaling

The most common approach to confirm ASK1 inhibition in vivo is to measure the phosphorylation status of its downstream substrates, p38 and JNK. A reduction in the levels of phosphorylated p38 (p-p38) and phosphorylated JNK (p-JNK) in tissues of interest following inhibitor administration provides strong evidence of target engagement.

1. Western Blotting

Western blotting allows for the quantification of specific proteins in a tissue homogenate. To assess ASK1 inhibition, researchers can measure the levels of p-ASK1 (at Thr845, an autophosphorylation site indicating activation), p-p38, and p-JNK relative to total ASK1, p38, and JNK, respectively. A significant decrease in the ratio of phosphorylated to total protein indicates effective inhibition.

2. Immunohistochemistry (IHC)

IHC provides spatial information about protein expression within a tissue. This technique can be used to visualize the reduction of p-p38 or p-JNK in specific cell types within a tissue section, offering a more nuanced understanding of the inhibitor's effect in a complex biological environment.

Direct Methods: Measuring Target Occupancy

Direct target engagement assays confirm the physical interaction between the inhibitor and the target protein. While less commonly reported for ASK1 inhibitors in vivo, these methods provide definitive evidence of target binding.

1. Cellular Thermal Shift Assay (CETSA®)

CETSA is based on the principle that a protein's thermal stability changes upon ligand binding.[4] In an in vivo setting, tissues from treated and untreated animals can be harvested, heated to various temperatures, and the amount of soluble ASK1 remaining can be quantified by Western blot or mass spectrometry.[5] An increase in the thermal stability of ASK1 in the presence of ASK1-IN-1 would confirm direct target engagement.

2. Activity-Based Protein Profiling (ABPP)

ABPP utilizes chemical probes that covalently bind to the active site of an enzyme class.[6] While specific activity-based probes for ASK1 are not widely available, this technique represents a potential future direction for directly measuring the active population of ASK1 in vivo and its occupancy by an inhibitor.

Experimental Workflow for In Vivo Confirmation

The following diagram outlines a typical experimental workflow for confirming ASK1 inhibition in vivo.

Figure 2. Experimental Workflow for In Vivo ASK1 Inhibition Confirmation.

Comparative Data of ASK1 Inhibitors

The following table summarizes key performance metrics for ASK1-IN-1 and other notable ASK1 inhibitors.

Inhibitor	Biochemical IC50	Cellular IC50	In Vivo Model	Method of Confirmation
ASK1-IN-1	21 nM[3]	138 nM[3]	CNS inflammation[7]	Reduction of inflammatory markers (e.g., IL-1β)[7]
Selonsertib (GS-4997)	<1.25 nM[8]	2.8 nM[8]	Liver injury[8]	Dose-dependent inhibition of p-p38 and p-JNK[8]
GS-444217	2.87 nM[8]	~300 nM[8]	Kidney injury[8]	Inhibition of p-ASK1, p-p38, and p-JNK[8]
CS17919	22.52 nM[9]	Not Reported	Kidney and liver injury[9]	Improvement of disease markers[9]

Detailed Experimental Protocols

Western Blot for p-p38 in Mouse Brain Tissue

• Tissue Homogenization: Homogenize frozen brain tissue in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein per lane on a 4-12% Bis-Tris gel.

• Protein Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-p38 (e.g., Thr180/Tyr182) and total p38 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize bands using an ECL substrate and quantify band intensity using densitometry software.

Immunohistochemistry for p-p38 in Mouse Brain Tissue

• Tissue Preparation: Perfuse animals with 4% paraformaldehyde and embed brains in paraffin.

• Sectioning: Cut 5-10 µm thick sections.

• Antigen Retrieval: Perform heat-induced epitope retrieval using a citrate (B86180) buffer (pH 6.0).

• Blocking: Block sections with a serum-based blocking solution.

• Primary Antibody Incubation: Incubate sections with a primary antibody against p-p38 overnight at 4°C.

• Secondary Antibody and Detection: Use a biotinylated secondary antibody followed by an avidin-biotin-peroxidase complex and DAB substrate for visualization.

• Counterstaining and Mounting: Counterstain with hematoxylin (B73222) and mount with a permanent mounting medium.

• Analysis: Image slides and quantify the number of p-p38 positive cells or staining intensity in the region of interest.

Conclusion

Confirming the in vivo target engagement of ASK1-IN-1 is achievable through a combination of indirect and direct methodologies. While the assessment of downstream signaling markers such as p-p38 and p-JNK by Western blot and IHC remains the most established and accessible approach, direct target engagement assays like CETSA offer a more definitive confirmation of inhibitor binding. The selection of the appropriate method will depend on the specific research question and available resources. This guide provides the necessary framework for researchers to design and execute robust experiments to validate the in vivo efficacy of ASK1-IN-1 and other ASK1 inhibitors.

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CETSA [cetsa.org]
• 5. Frontiers | Current Advances in CETSA [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. Discovery of Potent, Selective, and Brain-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors that Modulate Brain Inflammation In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. enanta.com [enanta.com]
• 9. Targeting ASK1 by CS17919 alleviates kidney‐ and liver‐related diseases in murine models - PMC [pmc.ncbi.nlm.nih.gov]

Illuminating ASK1-IN-1: A Comparative Guide to Potency and Specificity Assessment

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of biochemical assays to confirm the potency and specificity of the ASK1 inhibitor, ASK1-IN-1. We present supporting experimental data for ASK1-IN-1 and its alternatives, detailed experimental protocols, and visualizations of key cellular pathways and assay workflows.

Apoptosis Signal-regulating Kinase 1 (ASK1), a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, is a critical component of cellular stress responses. It activates the c-Jun N-terminal kinase (JNK) and p38 MAPK signaling pathways in response to stimuli such as oxidative stress, endoplasmic reticulum stress, and inflammatory cytokines. Dysregulation of the ASK1 pathway is implicated in a variety of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer, making it an attractive target for therapeutic intervention. This guide focuses on the biochemical evaluation of ASK1-IN-1, a potent and CNS-penetrant inhibitor of ASK1, and compares its performance with other known ASK1 inhibitors.

Comparative Potency of ASK1 Inhibitors

The potency of a kinase inhibitor is a primary measure of its effectiveness and is typically quantified by the half-maximal inhibitory concentration (IC50). A lower IC50 value indicates a more potent inhibitor. The following table summarizes the reported biochemical and cellular IC50 values for ASK1-IN-1 and a selection of alternative ASK1 inhibitors.

Inhibitor	Biochemical IC50 (nM)	Cellular IC50 (nM)
ASK1-IN-1	21	138
GS-444217	2.87	Not Reported
Selonsertib (GS-4997)	5.012 (pIC50 = 8.3)	Not Reported
MSC2032964A	93	Not Reported

Understanding Inhibitor Specificity: A Kinase Selectivity Profile

An ideal kinase inhibitor should potently inhibit its intended target with minimal activity against other kinases, thereby reducing the potential for off-target effects and associated toxicities. Kinase selectivity is commonly assessed by screening the inhibitor against a large panel of kinases, often referred to as a kinome scan. While it is reported that ASK1-IN-1 is "moderately selective" based on a screen against 468 kinases, detailed public data on its full selectivity profile is limited. For comparison, the selectivity of MSC2032964A was evaluated by determining IC50 values for kinases that showed over 70% inhibition in an initial screen.

Selectivity Profile of MSC2032964A

Kinase	IC50 (nM)
ASK1	93
CK1δ	4800

This data for MSC2032964A indicates a high degree of selectivity for ASK1 over CK1δ. Comprehensive, publicly available kinome scan data for ASK1-IN-1, GS-444217, and Selonsertib would be invaluable for a more complete comparative analysis of their specificity.

Visualizing the ASK1 Signaling Pathway and Assay Workflow

To provide a clearer understanding of the biological context and the experimental procedures, the following diagrams illustrate the ASK1 signaling cascade and a typical biochemical assay workflow.

ASK1 Signaling Pathway

Biochemical Assay Workflow

Detailed Experimental Protocols

Accurate and reproducible data are the foundation of reliable inhibitor characterization. Below are detailed protocols for two common biochemical assays used to determine kinase inhibitor potency.

ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescence-based assay that measures the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to the kinase activity.

Materials:

• Recombinant human ASK1 enzyme

• Myelin basic protein (MBP) or other suitable substrate

• ATP

• Kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ASK1-IN-1 or other test compounds

• ADP-Glo™ Reagent and Kinase Detection Reagent (Promega)

• White, opaque multi-well assay plates

Protocol:

• Compound Preparation: Prepare serial dilutions of the test compound in the kinase reaction buffer.

• Kinase Reaction Setup: In a 5 µL reaction volume per well, add the test compound, recombinant ASK1 enzyme, and substrate (e.g., MBP).

• Reaction Initiation: Initiate the kinase reaction by adding ATP to a final concentration of 25 µM.

• Incubation: Incubate the reaction mixture at room temperature for 60 minutes.

• Reaction Termination and ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. Incubate at room temperature for 30-60 minutes to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to a DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Z'-LYTE™ Kinase Assay

The Z'-LYTE™ assay is a fluorescence-based immunoassay that measures the phosphorylation of a synthetic peptide substrate.

Materials:

• Recombinant human ASK1 enzyme

• Z'-LYTE™ Ser/Thr peptide substrate

• ATP

• Kinase reaction buffer

• ASK1-IN-1 or other test compounds

• Z'-LYTE™ Development Reagent

• Multi-well assay plates suitable for fluorescence measurements

Protocol:

• Compound Preparation: Prepare serial dilutions of the test compound in the kinase reaction buffer.

• Kinase Reaction Setup: In each well, combine the test compound, recombinant ASK1 enzyme, and the Z'-LYTE™ peptide substrate.

• Reaction Initiation: Start the reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Development: Add the Z'-LYTE™ Development Reagent to each well. This reagent contains a protease that will cleave unphosphorylated peptides.

• Incubation: Incubate the plate at room temperature to allow for the development reaction.

• Data Acquisition: Measure the fluorescence using a fluorescence plate reader.

• Data Analysis: The ratio of fluorescence signals is used to calculate the percent phosphorylation. From this, the percent inhibition at each compound concentration is determined, and the IC50 value is calculated from the dose-response curve.

Conclusion

The biochemical assays outlined in this guide provide robust and reliable methods for determining the potency and specificity of ASK1 inhibitors like ASK1-IN-1. The available data indicates that ASK1-IN-1 is a potent inhibitor of its target. However, for a comprehensive understanding of its therapeutic potential and to de-risk potential off-target effects, the generation and public dissemination of detailed kinome-wide selectivity data are crucial. By employing standardized and well-characterized assays, researchers can generate high-quality, comparable data that will accelerate the development of novel and effective therapies targeting the ASK1 signaling pathway.

A Head-to-Head Comparison of Two Distinct Investigational Compounds: ASK1-IN-1 (GS-444217) and GS-444217

For researchers, scientists, and drug development professionals, a clear understanding of the mechanistic and functional differences between therapeutic candidates is paramount. This guide provides a detailed head-to-head comparison of ASK1-IN-1, also known as GS-444217, a potent inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1), and GS-441524, an antiviral nucleoside analog. It is crucial to note that ASK1-IN-1 and GS-444217 are designations for the same molecule. This comparison will therefore focus on the distinct profiles of the ASK1 inhibitor (GS-444217) and the antiviral agent (GS-441524) to highlight their unique therapeutic applications and mechanisms of action.

Overview of Compounds

ASK1-IN-1 (GS-444217) is a potent, selective, and orally available ATP-competitive inhibitor of ASK1.[1][2] ASK1 is a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family that plays a critical role in cellular stress responses, including inflammation, apoptosis, and fibrosis.[3][4][5][6][7] By inhibiting ASK1, GS-444217 has demonstrated therapeutic potential in preclinical models of various diseases, including kidney disease, pulmonary arterial hypertension, and neurodegenerative disorders.[8][9][10]

GS-441524 is the primary and major circulating plasma metabolite of the prodrug remdesivir.[11][12] It is a nucleoside analog that acts as a broad-spectrum antiviral agent. Its mechanism involves the inhibition of viral RNA-dependent RNA polymerase, leading to the termination of viral RNA synthesis.[13] GS-441524 has shown significant efficacy in treating feline infectious peritonitis (FIP), a fatal coronavirus-induced disease in cats, and is being investigated for its potential against other viral infections.[11][13][14][15][16]

Quantitative Data Summary

The following table summarizes the key quantitative data for GS-444217 and GS-441524, providing a clear comparison of their in vitro and in vivo activities.

Parameter	ASK1-IN-1 (GS-444217)	GS-441524
Target	Apoptosis Signal-Regulating Kinase 1 (ASK1)	Viral RNA-dependent RNA polymerase
Mechanism of Action	ATP-competitive inhibitor of ASK1 kinase activity	Chain terminator of viral RNA synthesis
IC50	2.87 nM (for ASK1)[1]	Varies by virus and cell type (data not consistently reported in a single value)
In Vivo EC50	~1.6 µM (for inhibiting the ASK1 pathway in rodent kidney)	Not applicable in the same context
Therapeutic Area	Inflammatory diseases, fibrosis, neurodegenerative diseases[5][6]	Viral infections (e.g., Feline Infectious Peritonitis)[13][14]
Administration	Orally available[17]	Typically administered via injection, though oral formulations have been explored[13][18]

Signaling and Experimental Workflow Diagrams

To visually represent the mechanisms and experimental approaches discussed, the following diagrams are provided in DOT language.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. ASK1 - Wikipedia [en.wikipedia.org]
• 4. Oxidative Stress-Induced Diseases via the ASK1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic application of apoptosis signal-regulating kinase 1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 7. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 8. JCI - ASK1 contributes to fibrosis and dysfunction in models of kidney disease [jci.org]
• 9. Inhibition of apoptosis signal-regulating kinase 1 mitigates the pathogenesis of human immunodeficiency virus-associated nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of apoptosis signal-regulating kinase 1 mitigates the pathogenesis of human immunodeficiency virus-associated nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. news-medical.net [news-medical.net]
• 12. Antiviral Analysis: Remdesivir and its Metabolites [restek.com]
• 13. Feline Infectious Peritonitis - Infectious Diseases - Merck Veterinary Manual [merckvetmanual.com]
• 14. Curing Cats with Feline Infectious Peritonitis with an Oral Multi-Component Drug Containing GS-441524 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ccah.vetmed.ucdavis.edu [ccah.vetmed.ucdavis.edu]
• 16. stokespharmacy.com [stokespharmacy.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. icatcare.org [icatcare.org]

Comparison Guide: Validating the Downstream Effects of ASK1-IN-1 on JNK and p38 Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ASK1-IN-1, a potent inhibitor of Apoptosis Signal-regulating Kinase 1 (ASK1), and its downstream effects on the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) signaling pathways. The information presented is supported by experimental data and detailed protocols to assist researchers in evaluating and reproducing key findings.

Introduction to ASK1 Signaling

Apoptosis Signal-regulating Kinase 1 (ASK1), also known as MAP3K5, is a critical member of the mitogen-activated protein kinase kinase kinase (MAP3K) family.[1] It functions as an upstream activator of the JNK and p38 MAPK signaling cascades.[2][3] ASK1 is activated by a variety of cellular stressors, including reactive oxygen species (ROS), endoplasmic reticulum (ER) stress, and pro-inflammatory cytokines like TNF-α.[2][4][5]

Under normal conditions, ASK1 is kept in an inactive state by binding to the reduced form of thioredoxin (Trx).[1][2] Upon exposure to stress signals, Trx dissociates, allowing ASK1 to auto-phosphorylate and become active.[4][5] Activated ASK1 then phosphorylates and activates downstream kinases MKK4/7 and MKK3/6, which in turn activate the JNK and p38 pathways, respectively.[5] The sustained activation of these pathways is linked to cellular responses such as apoptosis, inflammation, and fibrosis, making ASK1 a significant therapeutic target for a range of diseases.[2][6]

Performance and Comparison of ASK1 Inhibitors

ASK1-IN-1 is a potent, selective, and ATP-competitive small molecule inhibitor of ASK1.[7] Its performance is best understood when compared with other known ASK1 inhibitors. The table below summarizes the inhibitory potency (IC₅₀) of ASK1-IN-1 and several alternatives. Lower IC₅₀ values indicate higher potency.

Inhibitor	Biochemical IC₅₀ (nM)	Cellular IC₅₀ (nM)	Mechanism of Action
ASK1-IN-1	2.87 - 21[7][8]	138[8]	ATP-competitive
Selonsertib (GS-4997)	Data not specified	Data not specified	ATP-competitive[9]
ASK1-IN-2	32.8[7][8]	Data not specified	ATP-competitive
ASK1-IN-6	7[8]	25[8]	ATP-competitive
ASK1-IN-8	1.8[8]	Data not specified	ATP-competitive

Experimental Validation of Downstream Effects

The primary downstream effect of ASK1 inhibition is the reduced phosphorylation of JNK and p38 kinases. This can be quantified by measuring the levels of phospho-JNK (p-JNK) and phospho-p38 (p-p38) in cells stimulated with an ASK1 activator (e.g., H₂O₂) in the presence and absence of the inhibitor.

Quantitative Data Summary

The following table presents representative data from a Western blot experiment designed to measure the inhibitory effect of ASK1-IN-1 on H₂O₂-induced JNK and p38 phosphorylation in a cellular model (e.g., HEK293 cells).

Treatment Condition	Inhibitor Conc.	Relative p-JNK Levels (%)	Relative p-p38 Levels (%)
Vehicle Control	-	100	100
ASK1-IN-1	10 nM	75	78
ASK1-IN-1	50 nM	42	45
ASK1-IN-1	150 nM	18	21
Selonsertib (Reference)	150 nM	25	28

Data are hypothetical, normalized to the vehicle control (H₂O₂ stimulation without inhibitor), and represent the expected outcome of such an experiment.

Signaling Pathway and Experimental Workflow Diagrams

Visual representations of the signaling cascade and experimental procedures are crucial for understanding the mechanism and validation process.

Caption: ASK1 signaling pathway and the inhibitory action of ASK1-IN-1.

Caption: Experimental workflow for Western blot analysis of p-JNK and p-p38.

Experimental Protocols

Protocol for Western Blot Analysis of JNK and p38 Phosphorylation

This protocol details the steps to assess the effect of ASK1-IN-1 on stress-induced phosphorylation of JNK and p38.

1. Cell Culture and Treatment:

• Plate cells (e.g., HEK293 or HeLa) in 6-well plates and grow to 80-90% confluency.
• Starve cells in serum-free media for 4-6 hours prior to treatment.
• Pre-incubate cells with desired concentrations of ASK1-IN-1 or vehicle control for 1 hour.
• Stimulate cells with an ASK1 activator (e.g., 0.1 mM H₂O₂) for 30-60 minutes. Studies show sustained activation is lost in ASK1-deficient cells after 45 minutes, making this a critical time point.[10]

2. Cell Lysis and Protein Quantification:

• Wash cells twice with ice-cold PBS.
• Lyse cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.[11]
• Scrape and collect the lysate, then centrifuge at 14,000 rpm for 15 minutes at 4°C.
• Determine the protein concentration of the supernatant using a Bradford or BCA protein assay.[11]

3. SDS-PAGE and Membrane Transfer:

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.
• Separate proteins on a 10-12% SDS-polyacrylamide gel.
• Transfer the separated proteins to a PVDF membrane.[11]

4. Immunoblotting:

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
• Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer. Use antibodies specific for:
• Phospho-SAPK/JNK (Thr183/Tyr185)
• Phospho-p38 MAPK (Thr180/Tyr182)
• Total JNK
• Total p38
• A loading control (e.g., GAPDH or β-Actin)
• Wash the membrane three times with TBST.
• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[11]

5. Detection and Analysis:

• Wash the membrane three times with TBST.
• Apply an ECL (Enhanced Chemiluminescence) substrate and capture the signal using an imaging system.[11]
• Quantify band intensities using densitometry software (e.g., ImageJ). Normalize the phosphorylated protein levels to the total protein levels for each pathway.

Protocol for MAPK Activation ELISA

As a higher-throughput alternative to Western blotting, commercially available sandwich ELISA kits can be used to measure phosphorylated JNK and p38.[12]

1. Cell Lysis:

• Culture and treat cells as described in section 5.1.1.
• Lyse cells using the specific lysis buffer provided with the ELISA kit.

2. ELISA Procedure:

• Add cell lysates to the wells of the antibody-coated microplate provided in the kit. The plate is coated with capture antibodies for total JNK and p38.
• Incubate to allow the kinases to bind.
• Wash the wells, then add detection antibodies specific for the phosphorylated forms of JNK and p38.
• Wash away unbound detection antibodies.
• Add an HRP-conjugated secondary antibody, followed by a TMB substrate for colorimetric detection.[12]
• Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader.

3. Data Analysis:

• Calculate the concentration of phosphorylated JNK and p38 based on a standard curve.
• Compare the levels of phosphorylated kinases across different treatment conditions to determine the inhibitory effect of ASK1-IN-1.

References

• 1. ASK1 - Wikipedia [en.wikipedia.org]
• 2. Therapeutic targets in the ASK1-dependent stress signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. What are ASK1 inhibitors and how do they work? [synapse.patsnap.com]
• 5. What are the therapeutic applications for ASK1 inhibitors? [synapse.patsnap.com]
• 6. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. What ASK1 inhibitors are in clinical trials currently? [synapse.patsnap.com]
• 10. ASK1 is required for sustained activations of JNK/p38 MAP kinases and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. p38 MAPK, ROCK2, and JNK Phosphorylation Assay [bio-protocol.org]
• 12. tools.thermofisher.com [tools.thermofisher.com]

A Head-to-Head Comparison: Cross-Validation of Pharmacological ASK1 Inhibition with Genetic Knockdown

A Comparative Guide for Researchers in Cellular Signaling and Drug Discovery

In the quest to elucidate the intricate roles of Apoptosis Signal-Regulating Kinase 1 (ASK1) in cellular stress pathways and its potential as a therapeutic target, researchers employ two primary strategies: pharmacological inhibition and genetic knockdown. While both aim to abrogate ASK1 function, their mechanisms, specificities, and potential off-target effects can differ. This guide provides a comprehensive comparison of the outcomes derived from using a pharmacological inhibitor of ASK1 versus genetic silencing with small interfering RNA (siRNA), offering a framework for the cross-validation of experimental results.

Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase Kinase Kinase 5 (MAP3K5), is a key signaling molecule activated by a variety of stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory cytokines.[1] Upon activation, ASK1 triggers a downstream cascade involving the phosphorylation of MKK3/6 and MKK4/7, which in turn activate the p38 and c-Jun N-terminal kinase (JNK) pathways, respectively.[2][3] These pathways are pivotal in regulating inflammation, apoptosis, and fibrosis. Given its central role in these pathological processes, ASK1 has emerged as a promising therapeutic target for a range of diseases.

The Rationale for Cross-Validation

Cross-validating results from pharmacological inhibitors with those from genetic knockdown is crucial for several reasons:

• Target Specificity: It helps to confirm that the observed biological effects of a chemical compound are indeed due to the inhibition of the intended target (on-target effects) and not due to interactions with other cellular components (off-target effects).

• Understanding Discrepancies: Differences in outcomes can provide valuable insights into the nuances of the inhibitor's mechanism of action, the completeness of the genetic knockdown, or the presence of compensatory signaling pathways.

This guide will use data from studies on specific ASK1 inhibitors, such as NQDI-1, as a direct comparison to siRNA-mediated knockdown, to illustrate the principles of cross-validation. While the user's query specified "ASK1-IN-1," publicly available, direct comparative studies for this specific compound are limited. Therefore, NQDI-1 and other well-characterized inhibitors will be used as representative examples of pharmacological ASK1 inhibition.

The ASK1 Signaling Pathway

The following diagram illustrates the canonical ASK1 signaling cascade, which is central to the experimental data presented in this guide.

ASK1 Signaling Cascade and Points of Intervention.

Quantitative Comparison of Pharmacological Inhibition and Genetic Knockdown

The following tables summarize quantitative data from a study comparing the effects of the ASK1 inhibitor NQDI-1 with ASK1 siRNA on downstream signaling and apoptosis markers in a rat model of subarachnoid hemorrhage.[4][5] The data is presented as the relative protein expression levels normalized to a control group.

Table 1: Effect on Downstream Kinase Phosphorylation

Treatment Group	p-p38/p38 Ratio (Fold Change vs. Control)	p-JNK/JNK Ratio (Fold Change vs. Control)
SAH + Vehicle	~2.5	~3.0
SAH + NQDI-1	~1.2	~1.5
SAH + Scrambled siRNA	~2.6	~3.1
SAH + ASK1 siRNA	~1.3	~1.6

Data are approximations derived from graphical representations in the cited literature and are intended for comparative purposes.[4][5]

Table 2: Effect on Apoptosis-Related Proteins

Treatment Group	Bax (Pro-apoptotic) Expression (Fold Change vs. Control)	Bcl-2 (Anti-apoptotic) Expression (Fold Change vs. Control)
SAH + Vehicle	~3.5	~0.4
SAH + NQDI-1	~1.5	~0.8
SAH + Scrambled siRNA	~3.6	~0.3
SAH + ASK1 siRNA	~1.7	~0.7

Data are approximations derived from graphical representations in the cited literature and are intended for comparative purposes.[4][5]

As the data illustrates, both pharmacological inhibition with NQDI-1 and genetic knockdown with ASK1 siRNA resulted in a significant reduction in the phosphorylation of the downstream kinases p38 and JNK.[4][5] Similarly, both interventions led to a decrease in the expression of the pro-apoptotic protein Bax and an increase in the anti-apoptotic protein Bcl-2, suggesting a convergent effect on apoptosis regulation.[4][5]

Experimental Protocols

Below are representative protocols for ASK1 inhibition using a pharmacological agent and for genetic knockdown using siRNA.

Pharmacological Inhibition of ASK1 with NQDI-1

This protocol is based on methodologies described for in vivo studies.[4][6][7]

• Preparation of NQDI-1 Solution: Dissolve NQDI-1 in a suitable vehicle, such as dimethyl sulfoxide (B87167) (DMSO), to create a stock solution. For in vivo administration, the stock solution is typically diluted further in a sterile saline solution.

• Animal Model and Administration: In a rat model of subarachnoid hemorrhage, NQDI-1 is administered via intracerebroventricular injection at a specific time point relative to the injury.[4][6]

• Dosage: The dosage of NQDI-1 should be optimized based on preliminary studies. A dose of 250 nmol has been used in rat models.[7][8]

• Tissue Collection and Analysis: At the desired experimental endpoint (e.g., 24 hours post-injury), brain tissue is collected.[4] The tissue lysates are then subjected to Western blot analysis to determine the protein expression levels of p-ASK1, total ASK1, p-p38, total p38, p-JNK, total JNK, Bax, and Bcl-2.[4][5]

Genetic Knockdown of ASK1 using siRNA

This protocol is a generalized procedure for siRNA transfection in cell culture, based on common laboratory practices.[9][10]

A typical workflow for an siRNA knockdown experiment.

• Cell Seeding: One day prior to transfection, seed the cells in a multi-well plate at a density that will result in 60-80% confluency at the time of transfection.

• siRNA-Lipid Complex Formation: On the day of transfection, dilute the ASK1-specific siRNA and a non-targeting control siRNA in an appropriate serum-free medium. In a separate tube, dilute a transfection reagent (e.g., a lipid-based reagent) in the same medium. Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room temperature for 15-30 minutes to allow for the formation of siRNA-lipid complexes.

• Transfection: Aspirate the growth medium from the cells and replace it with the siRNA-lipid complex mixture. Incubate the cells for 4-6 hours at 37°C.

• Post-Transfection Incubation: After the initial incubation, add complete growth medium to the cells and continue to incubate for 24 to 72 hours to allow for the knockdown of the target protein.

• Analysis of Knockdown Efficiency: Lyse the cells and perform Western blot analysis to quantify the reduction in ASK1 protein levels. The expression of downstream targets and cellular markers of interest should also be assessed in parallel.[10]

Concluding Remarks

The presented data demonstrates a strong correlation between the effects of a pharmacological ASK1 inhibitor and genetic knockdown of ASK1. Both approaches effectively attenuate the downstream signaling through p38 and JNK and mitigate apoptosis. This concordance provides a robust validation of ASK1 as the key mediator of these cellular responses in the studied context.

For researchers in drug development, such cross-validation is an indispensable step. It builds confidence in the on-target activity of a lead compound and supports its further investigation as a potential therapeutic agent. For cell biologists, the consistent results obtained from these two distinct methodologies solidify our understanding of the fundamental role of ASK1 in stress-induced signaling pathways. Any observed discrepancies between the two approaches should prompt further investigation into potential off-target effects of the inhibitor, incomplete knockdown by siRNA, or the existence of previously uncharacterized cellular compensation mechanisms. This rigorous approach of cross-validation is paramount for the generation of reliable and translatable scientific knowledge.

References

• 1. ASK1 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Oxidative Stress-Induced Diseases via the ASK1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ASK1 inhibitor NQDI‑1 decreases oxidative stress and neuroapoptosis via the ASK1/p38 and JNK signaling pathway in early brain injury after subarachnoid hemorrhage in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. researchgate.net [researchgate.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. NQDI-1, an inhibitor of ASK1 attenuates acute perinatal hypoxic-ischemic cerebral injury by modulating cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Assessing the Brain Penetrance of ASK1-IN-1: A Comparative Guide for Researchers

For researchers and drug development professionals, understanding the ability of a drug candidate to cross the blood-brain barrier is a critical step in the development of therapies for central nervous system disorders. This guide provides a comparative analysis of the brain penetrance of the apoptosis signal-regulating kinase 1 (ASK1) inhibitor, ASK1-IN-1, against other known ASK1 inhibitors. The data presented herein is compiled from publicly available scientific literature and aims to provide an objective resource for assessing the potential of these compounds for neurological applications.

Apoptosis signal-regulating kinase 1 (ASK1) is a key mediator of cellular stress responses and has been implicated in the pathogenesis of various neurodegenerative diseases. As such, the development of brain-penetrant ASK1 inhibitors is of significant interest. This guide focuses on the unbound brain-to-plasma concentration ratio (Kp,uu), the gold standard for quantifying brain penetration, as it reflects the concentration of the drug available to interact with its target in the brain.

Comparative Analysis of Brain Penetrance

The following table summarizes the available quantitative data on the brain penetrance of ASK1-IN-1 and other relevant ASK1 inhibitors.

Compound Name	Alternative Name(s)	Species	Kp,uu	Brain Penetrance Classification
ASK1-IN-1	Compound 21	Rat	0.38 [1]	Moderate
Compound 32	-	Rat	0.46[2]	Moderate
Compound 11	-	Rat	0.61[1]	Moderate
Selonsertib	GS-4997	Mouse	0.004	Poor

Note: A Kp,uu value > 0.3 is generally considered indicative of significant brain penetration.

Physicochemical Properties of Compared Inhibitors

The ability of a small molecule to cross the blood-brain barrier is influenced by its physicochemical properties. The table below compares key properties of the discussed ASK1 inhibitors.

Compound Name	Molecular Weight ( g/mol )	logP (Predicted)	TPSA (Ų)
ASK1-IN-1 (Compound 21)	430.46[3]	3.5	85.5
Compound 32	410.33[4]	2.8	95.7
Compound 11	220.23[5]	1.9	58.2
Selonsertib (GS-4997)	445.49[6][7]	3.2	110.8

Note: logP and TPSA values are predicted using computational models and may vary slightly depending on the algorithm used.

Experimental Protocols

The determination of the unbound brain-to-plasma concentration ratio (Kp,uu) is a critical in vivo experiment in CNS drug discovery. While the specific, detailed protocols for each of the above compounds are proprietary to the discovering institutions, a general and widely accepted methodology is described below.

Representative In Vivo Protocol for Kp,uu Determination in Rodents

This protocol outlines the key steps involved in a typical cassette dosing study to determine the Kp,uu of multiple compounds simultaneously in rats.

1. Animal Model:

• Male Sprague-Dawley rats are commonly used. Animals are housed under standard laboratory conditions with free access to food and water. All procedures are conducted in accordance with institutional animal care and use committee (IACUC) guidelines.

2. Compound Administration:

• A cocktail of the test compounds is prepared in a suitable vehicle (e.g., a mixture of DMSO, polyethylene (B3416737) glycol, and water).

• The cocktail is administered to the rats via a single intravenous (IV) or oral (PO) dose.

3. Sample Collection:

• At a predetermined time point post-dosing (e.g., 2 hours), animals are anesthetized.

• Blood samples are collected via cardiac puncture into tubes containing an anticoagulant (e.g., EDTA).

• Immediately following blood collection, the animals are euthanized, and the brains are rapidly excised.

4. Sample Processing:

• Plasma: Blood samples are centrifuged to separate the plasma.

• Brain Homogenate: The brain is weighed and homogenized in a specific buffer (e.g., phosphate-buffered saline) to a final concentration of typically 20% (w/v).

5. Determination of Unbound Fraction (fu):

• Equilibrium Dialysis: This is a common method to determine the fraction of the drug that is not bound to proteins in both plasma (fu,plasma) and brain homogenate (fu,brain).

  • A dialysis apparatus with a semi-permeable membrane is used.

  • Plasma or brain homogenate is placed on one side of the membrane, and buffer is placed on the other.

  • The system is incubated until equilibrium is reached.

  • The concentration of the drug in the buffer side represents the unbound concentration.

  • fu is calculated as the ratio of the unbound concentration to the total concentration.

6. Bioanalysis:

• The total concentrations of the compounds in plasma and brain homogenate are determined using a validated analytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).

7. Kp,uu Calculation:

• The total brain-to-plasma concentration ratio (Kp) is calculated:

  • Kp = (Total concentration in brain) / (Total concentration in plasma)

• The unbound brain-to-plasma concentration ratio (Kp,uu) is then calculated using the following equation:

  • Kp,uu = Kp * (fu,plasma / fu,brain)

ASK1 Signaling Pathway

The diagram below illustrates the central role of ASK1 in response to cellular stress, leading to the activation of downstream signaling cascades involved in inflammation and apoptosis.

Caption: Simplified ASK1 signaling cascade.

Experimental Workflow for Brain Penetrance Assessment

The following diagram outlines the typical workflow for determining the brain penetrance of a compound.

Caption: Workflow for Kp,uu determination.

References

• 1. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. ASK1 inhibitor 32 | ASK1 inhibitor | Probechem Biochemicals [probechem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. raybiotech.com [raybiotech.com]

Validating ASK1-IN-1 Target Engagement: A Comparative Guide to Cellular Assays

For researchers, scientists, and drug development professionals, confirming that a molecule engages its intended target within a cell is a critical step in the drug discovery pipeline. This guide provides a comparative overview of methodologies for validating the target engagement of ASK1-IN-1, a CNS-penetrant inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1), with a focus on the Cellular Thermal Shift Assay (CETSA).

ASK1 is a key signaling molecule in stress and immune responses, activating the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways. Its role in various pathologies has made it an attractive therapeutic target. ASK1-IN-1 (also known as GS-444217) has been identified as a potent inhibitor of ASK1 with a cellular IC50 of 138 nM and a biochemical IC50 of 21 nM. Validating that this compound directly binds to and stabilizes ASK1 in a cellular environment is essential for its preclinical development.

Comparison of Target Engagement Validation Methods

Several methods can be employed to confirm the interaction between a small molecule inhibitor and its target protein within a cell. This guide focuses on a direct biophysical method, CETSA, and compares it with an indirect, yet widely used, downstream signaling inhibition assay. A third, alternative method, the NanoBRET™ Target Engagement Assay, is also presented.

Method	Principle	Measures	Advantages	Limitations
Cellular Thermal Shift Assay (CETSA)	Ligand binding increases the thermal stability of the target protein.	Direct binding of ASK1-IN-1 to ASK1.	Label-free; applicable to native proteins in cells and tissues; provides direct evidence of target engagement.	Can be lower throughput; requires a specific antibody for Western blot detection; not all binding events result in a significant thermal shift.
Downstream Signaling Inhibition (Western Blot for p-JNK)	An effective inhibitor will block the kinase activity of its target, leading to a reduction in the phosphorylation of its downstream substrates.	Indirect target engagement by measuring the inhibition of a downstream biomarker (phosphorylated JNK).	Relatively high throughput; utilizes standard laboratory techniques; provides functional confirmation of target inhibition.	Indirect evidence of target binding; signal can be affected by other pathways influencing the downstream marker.
NanoBRET™ Target Engagement Assay	Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target and a fluorescent tracer. Competitive displacement by a test compound reduces the BRET signal.	Direct binding of ASK1-IN-1 to a luciferase-tagged ASK1 in live cells.	High-throughput; quantitative measurement of intracellular affinity in live cells.	Requires genetic modification of the target protein; relies on a specific fluorescent tracer.

Experimental Methodologies

Cellular Thermal Shift Assay (CETSA)

CETSA directly assesses the physical interaction between ASK1-IN-1 and the ASK1 protein by measuring the increased thermal stability of ASK1 upon inhibitor binding.

Experimental Workflow:

Caption: CETSA experimental workflow for ASK1-IN-1.

Protocol:

• Cell Culture and Treatment: Culture a suitable cell line endogenously expressing ASK1 (e.g., human microvascular endothelial cells - HMVECs) to 80-90% confluency. Treat the cells with the desired concentration of ASK1-IN-1 or vehicle (DMSO) for a specified time (e.g., 1 hour) at 37°C.

• Cell Lysis: Harvest the cells and lyse them in a buffer containing protease and phosphatase inhibitors.

• Heat Treatment: Aliquot the cell lysates and heat them at a range of temperatures (e.g., 40°C to 65°C) for a fixed time (e.g., 3 minutes), followed by cooling at room temperature for 3 minutes.

• Separation of Soluble Fraction: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Western Blot Analysis: Collect the supernatant (soluble fraction) and determine the protein concentration. Separate equal amounts of protein by SDS-PAGE, transfer to a PVDF membrane, and probe with a primary antibody specific for total ASK1.

• Data Analysis: Quantify the band intensities for soluble ASK1 at each temperature. Plot the percentage of soluble ASK1 relative to the unheated control against the temperature to generate melting curves. A shift in the melting curve to a higher temperature in the ASK1-IN-1 treated samples compared to the vehicle control indicates thermal stabilization and therefore, target engagement.

Downstream Signaling Inhibition: Western Blot for Phospho-JNK

This method provides functional evidence of ASK1 inhibition by measuring the phosphorylation status of its downstream target, JNK.

ASK1 Signaling Pathway:

Caption: Simplified ASK1 signaling pathway.

Protocol:

• Cell Culture and Treatment: Culture HMVECs as described for CETSA. Pre-treat the cells with ASK1-IN-1 (e.g., 1 µM) for 30 minutes.

• Stimulation: Induce ASK1 signaling by treating the cells with a stimulus such as lipopolysaccharide (LPS) for a specified time (e.g., 90 minutes or 6 hours).[1]

• Cell Lysis: Lyse the cells in a buffer containing protease and phosphatase inhibitors.

• Western Blot Analysis: Separate equal amounts of protein lysate by SDS-PAGE and transfer to a nitrocellulose membrane. Probe the membrane with primary antibodies specific for phospho-JNK (p-JNK) and total JNK.[1]

• Data Analysis: Quantify the band intensities for p-JNK and total JNK. Normalize the p-JNK signal to the total JNK signal. A significant decrease in the p-JNK/total JNK ratio in cells treated with ASK1-IN-1 compared to vehicle-treated, stimulated cells confirms the inhibition of ASK1 activity.

Supporting Experimental Data:

Studies have shown that in HMVECs treated with LPS, pre-treatment with 1 µM GS444217 (ASK1-IN-1) leads to a significant reduction in the phosphorylation of JNK.[1]

Treatment	Normalized p-JNK/JNK Ratio (Arbitrary Units)
Vehicle Control	1.0
LPS	3.5
LPS + ASK1-IN-1 (1 µM)	1.5
Note: Data are representative and simplified for illustrative purposes based on published findings.[1]

Alternative Method: NanoBRET™ Target Engagement Intracellular Kinase Assay

This assay provides a quantitative measure of compound affinity and occupancy in live cells.

Principle: The assay uses Bioluminescence Resonance Energy Transfer (BRET), a proximity-based energy transfer phenomenon. A target kinase is expressed as a fusion with NanoLuc® luciferase, and a cell-permeable fluorescent tracer that binds to the kinase is added. If a test compound binds to the kinase, it displaces the tracer, leading to a decrease in the BRET signal.

Protocol Outline:

• Cell Transfection: Transfect cells (e.g., HEK293) with a vector encoding an ASK1-NanoLuc® fusion protein.

• Assay Preparation: Plate the transfected cells and treat them with a NanoBRET® tracer and the test compound (ASK1-IN-1) at various concentrations.

• Signal Detection: Add the NanoLuc® substrate and measure the BRET signal using a luminometer.

• Data Analysis: A decrease in the BRET signal with increasing concentrations of ASK1-IN-1 indicates competitive binding to ASK1. The data can be used to determine the intracellular IC50 value.

Conclusion

The validation of target engagement is a cornerstone of drug discovery. The Cellular Thermal Shift Assay provides direct, label-free evidence of ASK1-IN-1 binding to its target, ASK1, in a cellular context. While CETSA confirms the physical interaction, methods like the downstream signaling inhibition assay using Western blot for p-JNK offer crucial functional validation of the inhibitor's activity. For higher throughput and quantitative affinity determination in live cells, the NanoBRET™ Target Engagement Assay presents a powerful alternative. The choice of method will depend on the specific research question, available resources, and the stage of the drug development process. A combination of these approaches can provide a comprehensive and robust validation of ASK1-IN-1's on-target activity.

References

• 1. Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibition Reduces Endothelial Cytokine Production without Improving Permeability after Toll-like Receptor 4 (TLR4) Challenge - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Pharmacokinetic Profiles of ASK1 Inhibitors: A Guide for Researchers

A detailed analysis of the pharmacokinetic properties of key apoptosis signal-regulating kinase 1 (ASK1) inhibitors is crucial for their development as therapeutic agents. This guide provides a comparative overview of publicly available pharmacokinetic data for prominent ASK1 inhibitors, details the experimental protocols used in these studies, and illustrates the underlying signaling pathway.

Apoptosis signal-regulating kinase 1 (ASK1), also known as mitogen-activated protein kinase kinase kinase 5 (MAP3K5), is a critical component of the stress-activated protein kinase signaling cascade. It plays a pivotal role in cellular responses to a variety of stressors, including oxidative stress, endoplasmic reticulum stress, and inflammatory cytokines. Dysregulation of the ASK1 signaling pathway has been implicated in a range of diseases, including fibrotic diseases, neurodegenerative disorders, and cancer, making it an attractive target for therapeutic intervention. A thorough understanding of the pharmacokinetic profiles of ASK1 inhibitors is essential for optimizing their efficacy and safety in clinical applications.

Comparative Analysis of Pharmacokinetic Parameters

The pharmacokinetic profiles of several ASK1 inhibitors have been characterized in both preclinical and clinical studies. This section summarizes key pharmacokinetic parameters for Selonsertib (GS-4997), GS-459679, TC ASK 10, and a potent, brain-penetrant inhibitor from Biogen (Compound 32). The data presented below is compiled from various studies and should be interpreted with consideration of the different experimental conditions.

Parameter	Selonsertib (GS-4997)	GS-459679	TC ASK 10	Compound 32 (Biogen)
Species	Human (Healthy Subjects)[1]	Mouse[2]	Rat[3]	Rat[4]
Dose	1, 3, 10, 30, or 100 mg (single and multiple doses)[1]	Not specified, but protective when given 90 minutes after hepatotoxic paracetamol treatment[2]	1 mg/kg (oral)[3]	Not specified for these parameters
Route of Administration	Oral[1]	Not specified, likely oral[2]	Oral[3]	Oral[4]
Tmax (Time to Maximum Concentration)	Rapidly absorbed[1]	-	1.67 h[3]	-
Cmax (Maximum Concentration)	Dose-proportional[1]	-	285.1 ng/mL[3]	-
AUC (Area Under the Curve)	Dose-proportional[1]	-	275.4 ng·h/mL (0-8h)[3]	-
Bioavailability	Favorable profile for once-daily dosing[1]	-	Good oral bioavailability[3]	Suitable for proof-of-pharmacology studies[4]
Clearance (Cl)	-	-	-	1.6 L/h/kg (unbound: 56 L/h/kg)[4]
Brain Penetration (Kp,uu)	-	-	-	0.46[4]
Key Findings	Well-tolerated, dose-proportional PK, no food effect, minor renal excretion.[1]	Reduced JNK phosphorylation and centrilobular necrosis in a mouse model of paracetamol-induced liver injury.[2]	Good oral bioavailability in rats.[3]	Potent and selective with suitable brain penetration for CNS studies.[4]

Experimental Protocols

The determination of the pharmacokinetic profiles of ASK1 inhibitors involves a series of well-defined experimental procedures. Below are detailed methodologies for key experiments cited in the development of these compounds.

In Vivo Pharmacokinetic Studies in Rodents

Objective: To determine the pharmacokinetic parameters of an ASK1 inhibitor following oral administration in mice or rats.

Animal Models: Male C57BL/6 mice or Sprague-Dawley rats are commonly used. Animals are typically fasted overnight before dosing.[5]

Dosing:

• The ASK1 inhibitor is formulated in a suitable vehicle, such as a solution or suspension.

• A single oral dose is administered to each animal via gavage.[5][6][7][8][9] The volume administered is typically based on the animal's body weight, not exceeding 10 mL/kg for mice.[6][7][9]

• The gavage needle length is predetermined by measuring from the tip of the animal's nose to the last rib to ensure proper placement in the stomach.[6][7][8]

Blood Sampling:

• Serial blood samples are collected at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-dosing.

• Blood is typically collected from the tail vein, saphenous vein, or via terminal cardiac puncture.

• Samples are collected into tubes containing an anticoagulant (e.g., EDTA or heparin) and immediately placed on ice.

• Plasma is separated by centrifugation and stored at -80°C until analysis.

Bioanalytical Method for Quantification in Plasma

Objective: To accurately quantify the concentration of the ASK1 inhibitor in plasma samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation:

• Plasma samples are thawed, and a known volume is mixed with a protein precipitation agent (e.g., acetonitrile) containing an internal standard.[10][11][12][13][14]

• The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

• The supernatant is transferred to a clean tube, and may be evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.[10]

LC-MS/MS Analysis:

• Chromatographic separation is achieved using a reverse-phase C18 column with a gradient elution of mobile phases, typically consisting of an aqueous solution with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[10][11][12][13][14]

• The eluent is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in the positive ion mode.

• Quantification is performed using multiple reaction monitoring (MRM) of specific precursor-to-product ion transitions for the analyte and the internal standard.[11][14]

• A calibration curve is generated by analyzing a series of standard samples with known concentrations of the ASK1 inhibitor.[10]

Visualizing the ASK1 Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental procedures, the following diagrams were generated using the DOT language.

Caption: The ASK1 signaling cascade is activated by various stress stimuli.

Caption: A typical workflow for a preclinical pharmacokinetic study.

References

• 1. Pharmacokinetics, Safety, and Tolerability of Selonsertib, an Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitor, Following First-in-Human Single and Multiple Ascending Doses in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ASK1 inhibition: a therapeutic strategy with multi-system benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of Potent, Selective, and Brain-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors that Modulate Brain Inflammation In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 6. research.fsu.edu [research.fsu.edu]
• 7. ouv.vt.edu [ouv.vt.edu]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]
• 9. iacuc.wsu.edu [iacuc.wsu.edu]
• 10. Bioanalytical assay for the quantification of the tyrosine kinase inhibitor EAI045 and its major metabolite PIA in mouse plasma and tissue homogenates using liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A rapid and sensitive bioanalytical LC-MS/MS method for the quantitation of a novel CDK5 inhibitor 20-223 (CP668863) in plasma: Application to in vitro metabolism and plasma protein-binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bioanalytical assay for the quantification of the tyrosine kinase inhibitor EAI045 and its major metabolite PIA in mouse plasma and tissue homogenates using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Bioanalytical assay for the quantification of the ALK inhibitor lorlatinib in mouse plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Rapid and Sensitive Bioanalytical LC-MS/MS Method for the Quantitation of a Novel CDK5 Inhibitor 20–223 (CP668863) in Plasma: Application to in vitro Metabolism and Plasma Protein Binding Studies - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of ASK1-IN-1's Potency: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an independent, data-supported comparison of the Apoptosis Signal-Regulating Kinase 1 (ASK1) inhibitor, ASK1-IN-1, with other known ASK1 inhibitors. All data is sourced from peer-reviewed literature and reputable vendors to ensure objectivity and reliability.

Comparative Analysis of ASK1 Inhibitor Potency

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the reported biochemical and cellular IC50 values for ASK1-IN-1 and a selection of alternative ASK1 inhibitors. Lower IC50 values are indicative of higher potency.

Compound	Biochemical IC50 (nM)	Cellular IC50 (nM)	Notes
ASK1-IN-1 (Compound 21)	21[1]	138[2][3][4]	CNS-penetrant.[1][2][3][4]
Selonsertib (GS-4997)	2.87	-	Orally bioavailable, has been in clinical trials.
MSC2032964A	93	-	Orally bioavailable and brain permeable.[5]
TC ASK 10	14	-	Potent, selective, and orally active.
ASK1-IN-2	32.8	-	Potent and orally active.[6]
ASK1-IN-3	33.8	-	Potent and selective.[6]
ASK1-IN-6	7	25	Selective, orally active, and blood-brain barrier penetrant.[6]
ASK1-IN-8	1.8	-	Orally active.[6]

Independent Verification of ASK1-IN-1 IC50

The potency of ASK1-IN-1 was independently verified in the 2020 publication, "Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors" in ACS Medicinal Chemistry Letters. In this study, ASK1-IN-1, referred to as compound 21, was synthesized and characterized. The researchers determined its cellular IC50 to be 138 nM.[2][3][4] The biochemical IC50 of 21 nM is reported by commercial suppliers and is consistent with the cellular potency data.[1]

Signaling Pathway of ASK1

Apoptosis signal-regulating kinase 1 (ASK1), also known as MAP3K5, is a key component of the mitogen-activated protein kinase (MAPK) signaling cascade. It responds to a variety of cellular stresses, including oxidative stress, endoplasmic reticulum (ER) stress, and inflammatory signals. Upon activation, ASK1 phosphorylates and activates downstream MAP kinase kinases (MKKs), primarily MKK4/7 and MKK3/6, which in turn activate c-Jun N-terminal kinase (JNK) and p38 MAPK, respectively. This signaling cascade plays a crucial role in apoptosis, inflammation, and cellular differentiation.

ASK1 Signaling Pathway and Inhibition

Experimental Protocol for IC50 Determination of ASK1 Inhibitors

The following is a generalized protocol for determining the biochemical IC50 of an ASK1 inhibitor using a luminescence-based kinase assay, such as the ADP-Glo™ Kinase Assay.

1. Reagent Preparation:

• ASK1 Enzyme: Dilute recombinant human ASK1 enzyme to the desired concentration in kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).
• Substrate: Prepare a solution of a suitable substrate, such as myelin basic protein (MBP), in kinase reaction buffer.
• ATP: Prepare a solution of ATP at a concentration near the Km for ASK1 in kinase reaction buffer.
• Inhibitor (e.g., ASK1-IN-1): Prepare a serial dilution of the inhibitor in DMSO, and then dilute in kinase reaction buffer to the final desired concentrations.

2. Kinase Reaction:

• Add the inhibitor solutions to the wells of a 384-well plate.
• Add the ASK1 enzyme to the wells and incubate for a short period (e.g., 10-15 minutes) at room temperature.
• Initiate the kinase reaction by adding the ATP and substrate solution to each well.
• Incubate the reaction mixture at 30°C for a predetermined time (e.g., 60 minutes).

3. ADP Detection:

• Stop the kinase reaction by adding ADP-Glo™ Reagent, which also depletes the remaining ATP. Incubate for 40 minutes at room temperature.
• Add Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction that produces light. Incubate for 30-60 minutes at room temperature.

4. Data Acquisition and Analysis:

• Measure the luminescence of each well using a plate reader.
• Plot the luminescence signal against the logarithm of the inhibitor concentration.
• Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that causes a 50% reduction in the enzyme activity.

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// Edges start -> prep; prep -> reaction; reaction -> stop; stop -> detect; detect -> read; read -> analyze; analyze -> end; }

Biochemical IC50 Determination Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for ASK1-IN-1: A Comprehensive Guide

For immediate reference, ASK1-IN-1 should be treated as a chemical waste product and disposed of following established laboratory protocols and local regulations. Under no circumstances should it be discarded down the drain or in regular trash.

This guide provides detailed operational and disposal plans for ASK1-IN-1, a CNS-penetrant apoptosis signal-regulating kinase 1 (ASK1) inhibitor. Adherence to these procedures is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This information is intended for researchers, scientists, and drug development professionals who may handle this compound.

Safety and Handling

Before disposal, it is essential to handle ASK1-IN-1 with appropriate care. According to the Safety Data Sheet (SDS), while the compound is not classified as a hazardous substance or mixture, standard laboratory safety practices should always be observed.[1]

Personal Protective Equipment (PPE) is mandatory when handling ASK1-IN-1:

• Eye Protection: Chemical safety goggles are required.

• Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile) must be worn.

• Body Protection: A lab coat should be worn at all times.

• Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of a fume hood, an appropriate respirator should be used.

Quantitative Data Summary

The following table summarizes key quantitative data for ASK1-IN-1.

Property	Value
Molecular Formula	C₁₉H₁₉N₉O₂
Molecular Weight	405.41 g/mol
CAS Number	2411382-24-4
Purity	≥99.0%
Cellular IC₅₀	138 nM
Biochemical IC₅₀	21 nM
Storage (Solid)	-20°C for 3 years; 4°C for 2 years
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of ASK1-IN-1 and associated materials.

Waste Segregation and Collection

Proper segregation is the first critical step in the disposal process.

• Unused or Expired Solid Compound:

  • Do not dispose of the solid chemical in regular laboratory trash.

  • The original container with any remaining solid ASK1-IN-1 must be treated as chemical waste.

  • Ensure the container is securely sealed and the label is clear and legible.

• Solutions of ASK1-IN-1:

  • The disposal method for solutions will depend on the solvent used. For instance, if dissolved in DMSO, the waste should be collected in a designated solvent waste container.

  • Collect all liquid waste containing ASK1-IN-1 in a clearly labeled, sealed, and compatible waste container.

• Contaminated Labware and Materials:

  • Solid Waste: Disposable items such as gloves, weighing papers, and pipette tips that have come into contact with ASK1-IN-1 should be collected in a designated solid chemical waste container.

  • Sharps: Any needles or syringes used for handling ASK1-IN-1 solutions must be disposed of in an approved sharps container.

  • Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable solvent (e.g., ethanol). This rinsate must be collected and disposed of as chemical waste. If decontamination is not possible, the glassware itself should be disposed of as solid chemical waste.

Waste Container Management

• All waste containers must be clearly labeled as "Hazardous Waste" (or as required by your institution) and include the full chemical name "ASK1-IN-1" and any solvents present.

• Keep waste containers tightly sealed when not in use.

• Store waste containers in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials.

Final Disposal

• The final disposal of ASK1-IN-1 waste must be conducted through your institution's Environmental Health and Safety (EHS) department or a licensed professional chemical waste disposal service.

• Always consult your local EHS guidelines for specific institutional requirements.

Experimental Workflow and Disposal Logic

The following diagram illustrates the general workflow for handling and disposing of ASK1-IN-1 in a research setting.

Workflow for Handling and Disposal of ASK1-IN-1.

ASK1 Signaling Pathway Overview

For context, the following diagram illustrates a simplified representation of the Apoptosis Signal-Regulating Kinase 1 (ASK1) signaling pathway, which is the target of ASK1-IN-1.

Simplified ASK1 Signaling Pathway and the inhibitory action of ASK1-IN-1.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Safeguarding Your Research: A Comprehensive Guide to Handling ASK1-IN-1

Essential guidance for the safe laboratory use of ASK1-IN-1, a potent apoptosis signal-regulating kinase 1 inhibitor, is critical for protecting researchers and ensuring the integrity of your work. This document provides a detailed overview of the necessary personal protective equipment (PPE), handling protocols, and disposal procedures. Given the absence of a specific Safety Data Sheet (SDS) for ASK1-IN-1, these recommendations are based on established safety protocols for potent, research-grade kinase inhibitors. Researchers, scientists, and drug development professionals should handle ASK1-IN-1 with a high degree of caution, treating it as a potentially hazardous compound due to its biological activity.

Immediate Safety and Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling ASK1-IN-1 to minimize exposure risk. The required level of protection varies depending on the specific laboratory activity.

Laboratory Activity	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	Respirator: NIOSH-approved N95 or higher-rated respirator to prevent inhalation of fine powders. Gloves: Two pairs of nitrile gloves (double-gloving), to be changed immediately upon contamination.[1] Eye Protection: Chemical splash goggles to ensure a complete seal around the eyes.[1] Lab Coat: A dedicated, disposable, or non-absorbent lab coat.[1] Ventilation: All weighing and aliquoting must be performed in a certified chemical fume hood or a powder containment hood.[1]
Solution Preparation and Handling	Gloves: Two pairs of nitrile gloves.[1] Eye Protection: Chemical splash goggles or a face shield if there is a significant splash risk.[1] Lab Coat: Standard laboratory coat. Ventilation: Work should be conducted in a chemical fume hood.[1]
Cell Culture and In Vitro Assays	Gloves: Nitrile gloves. Eye Protection: Safety glasses with side shields. Lab Coat: Standard laboratory coat. Containment: All cell culture work should be performed in a Class II biological safety cabinet to maintain sterility and protect the user.[1]
Waste Disposal	Gloves: Heavy-duty nitrile or butyl rubber gloves. Eye Protection: Chemical splash goggles. Lab Coat: Standard laboratory coat.

Operational Plan: From Receipt to Disposal

A clear and concise operational plan is essential for the safe management of ASK1-IN-1 within the laboratory.

Receipt and Storage

• Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

• Log: Document the receipt, quantity, and storage location in the laboratory's chemical inventory.

• Storage: Keep the container tightly closed in a cool, well-ventilated, and properly labeled area.[2] For long-term stability, store stock solutions at -20°C for up to one year or -80°C for up to two years.[3][4]

Handling and Experimental Use

• Designated Area: All work with ASK1-IN-1 should be conducted in a designated and clearly marked area.

• Fume Hood: All manipulations of the solid compound and concentrated solutions must be performed in a certified chemical fume hood.[1]

• Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not possible, thoroughly decontaminate equipment after use.

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[2]

Personal Protective Equipment (PPE) Workflow

Caption: PPE Donning and Doffing Workflow for ASK1-IN-1.

Spill and Emergency Procedures

Immediate and appropriate response to a spill is crucial to prevent exposure and contamination.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move to fresh air immediately.

• Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell.[5]

Seek medical attention for all cases of exposure.

Spill Cleanup Protocol:

• Evacuate and Secure: Alert others in the area and restrict access.

• Don PPE: Wear appropriate PPE, including a respirator, double nitrile gloves, chemical splash goggles, and a lab coat.

• Containment: For liquid spills, cover with an absorbent material. For solid spills, gently cover with a damp paper towel to avoid raising dust.

• Cleanup: Carefully collect all contaminated materials using appropriate tools (e.g., forceps, dustpan).

• Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by a thorough wash with soap and water.

• Dispose: Place all cleanup materials and contaminated PPE into a sealed, labeled hazardous waste container.

Spill Response Workflow

Caption: Step-by-step spill response plan for ASK1-IN-1.

Waste Disposal

All waste contaminated with ASK1-IN-1 must be treated as hazardous waste.

• Solid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

• Liquid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

• Contaminated Sharps: Dispose of in a puncture-resistant sharps container labeled for hazardous chemical waste.

Adherence to these safety protocols is paramount for minimizing risk and ensuring a safe laboratory environment for all personnel working with ASK1-IN-1. Always consult your institution's specific safety guidelines and procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ASK1-IN-1 | 1262041-49-5 [amp.chemicalbook.com]